Lugduname

• CAS: 180045-75-4

Core Science & Biosynthesis

The Discovery and Synthesis of Lugduname: A Technical Overview

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

Lugduname, a guanidinocarboxylic acid derivative, stands as one of the most potent sweetening agents ever synthesized, with a sweetness potency estimated to be between 220,000 and 300,000 times that of sucrose.[1] Discovered in 1996 at the University of Lyon, its unique molecular structure and intense sweetness have made it a subject of significant interest in the study of sweet taste perception and the design of novel non-caloric sweeteners.[1] This technical guide provides a comprehensive overview of the discovery, synthesis, and mechanism of action of Lugduname, tailored for researchers, scientists, and professionals in the field of drug development. The document details the historical context of its discovery, presents a plausible synthetic protocol based on established chemical principles, and elucidates the biochemical signaling pathway through which it elicits its sweet taste.

Discovery and Historical Context

Lugduname was first synthesized and identified as a potent sweetener in 1996 by researchers at the University of Lyon in France.[1] The name "Lugduname" is derived from Lugdunum, the Latin name for the city of Lyon, paying homage to its place of origin.[1] It belongs to a class of compounds known as guanidinocarboxylic acids, which are characterized by a guanidine (B92328) group linked to a carboxylic acid moiety. The discovery of Lugduname was a significant milestone in the field of sweetener research, demonstrating the potential for designing molecules with exceptionally high sweetness potency.

Quantitative Data

The most striking characteristic of Lugduname is its extraordinary sweetness intensity. The available quantitative data is summarized in the table below. It is important to note that specific receptor binding affinities, such as EC50 or Ki values for Lugduname, are not widely reported in publicly available scientific literature. This is likely due to its status as a research compound that has not been approved for human consumption, limiting the extent of its commercial and in-depth toxicological and biochemical characterization.

Parameter	Value	Reference Compound
Sweetness Potency	220,000 - 300,000x	Sucrose

Synthesis of Lugduname

The synthesis of Lugduname can be achieved through a multi-step process involving the formation of a substituted guanidine from an isothiocyanate and an amine, followed by the incorporation of a glycine (B1666218) moiety. The following is a representative experimental protocol for the solution-phase synthesis, based on the general principles for the synthesis of substituted guanidinocarboxylic acids.

Experimental Protocol: Synthesis of (Z)-(N'-(benzo[d][2][3]dioxol-4-ylmethyl)-N-(4-cyanophenyl)carbamimidoyl)glycine (Lugduname)

Step 1: Formation of the Thiourea (B124793) Intermediate

• Reactants:

  • 4-cyanophenyl isothiocyanate

  • (2,3-methylenedioxy)benzylamine

  • Anhydrous acetonitrile (B52724) (solvent)

• Procedure:

  • In a round-bottom flask, dissolve 4-cyanophenyl isothiocyanate (1.0 eq) in anhydrous acetonitrile.

  • To this solution, add (2,3-methylenedioxy)benzylamine (1.0 eq) dropwise at room temperature with constant stirring.

  • The reaction mixture is stirred at room temperature for 1-2 hours, during which the formation of the corresponding thiourea precipitate is observed.

  • The precipitate is collected by vacuum filtration, washed with cold diethyl ether, and dried under vacuum to yield the N-(4-cyanophenyl)-N'-((2,3-methylenedioxy)benzyl)thiourea intermediate.

Step 2: Desulfurization and Carbodiimide (B86325) Formation

• Reactants:

  • N-(4-cyanophenyl)-N'-((2,3-methylenedioxy)benzyl)thiourea

  • Mercury(II) oxide (HgO) or other suitable desulfurizing agent

  • Anhydrous dichloromethane (B109758) (solvent)

• Procedure:

  • Suspend the thiourea intermediate (1.0 eq) in anhydrous dichloromethane.

  • Add mercury(II) oxide (1.1 eq) to the suspension.

  • The mixture is stirred vigorously at room temperature for 4-6 hours. The progress of the reaction can be monitored by the formation of black mercury(II) sulfide.

  • Upon completion, the reaction mixture is filtered through a pad of celite to remove the mercury sulfide. The filtrate, containing the carbodiimide intermediate, is used directly in the next step.

Step 3: Guanidine Formation and Glycine Addition

• Reactants:

  • Solution of the carbodiimide intermediate from Step 2

  • Glycine ethyl ester hydrochloride

  • Triethylamine (B128534) (base)

• Procedure:

  • To the filtrate containing the carbodiimide intermediate, add glycine ethyl ester hydrochloride (1.2 eq) and triethylamine (1.5 eq).

  • The reaction mixture is stirred at room temperature overnight.

  • The solvent is removed under reduced pressure. The crude product is then subjected to hydrolysis of the ester group.

Step 4: Hydrolysis to Lugduname

• Reactants:

  • Crude product from Step 3

  • Aqueous sodium hydroxide (B78521) solution (1 M)

  • Aqueous hydrochloric acid solution (1 M)

• Procedure:

  • The crude product is dissolved in a mixture of ethanol (B145695) and 1 M sodium hydroxide solution.

  • The solution is stirred at room temperature for 2-4 hours to effect hydrolysis of the ethyl ester.

  • The ethanol is removed under reduced pressure. The aqueous solution is then acidified to a pH of approximately 5-6 with 1 M hydrochloric acid, resulting in the precipitation of Lugduname.

  • The precipitate is collected by filtration, washed with cold water, and dried under vacuum to yield the final product.

Visualizations

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Lugduname.

Caption: A simplified workflow for the synthesis of Lugduname.

Signaling Pathway of the Sweet Taste Receptor

Lugduname exerts its sweet taste by activating the T1R2/T1R3 heterodimeric G-protein coupled receptor. The subsequent signaling cascade is depicted below.

Caption: The signaling cascade of the T1R2/T1R3 sweet taste receptor.

Conclusion

Lugduname remains a molecule of significant scientific interest due to its unprecedented sweetness potency. While its use as a commercial sweetener is not approved, it serves as a valuable tool for probing the structure and function of the sweet taste receptor. The synthesis of Lugduname, achievable through established organic chemistry principles, allows for its continued study in academic and industrial research settings. A deeper understanding of its interaction with the T1R2/T1R3 receptor could pave the way for the rational design of future generations of high-potency, non-caloric sweeteners with improved taste profiles and safety. Further research is warranted to fully characterize its biochemical and physiological properties.

References

• 1. Lugduname - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Core Mechanism of Action of Guanidine-Based Sweeteners

For Researchers, Scientists, and Drug Development Professionals

Abstract

Guanidine-based sweeteners represent a class of high-potency sweetening agents that elicit their gustatory effect through a specific molecular mechanism involving the sweet taste receptor. This technical guide provides a comprehensive overview of the current understanding of the mechanism of action of these compounds, from receptor interaction to downstream intracellular signaling. Detailed experimental protocols for key assays, quantitative data on sweetener potency, and visualizations of the signaling pathways are presented to facilitate further research and development in this field.

Introduction

The sensation of sweetness is a primary driver of food preference and consumption. The discovery and development of non-caloric, high-potency sweeteners are of significant interest to the food and pharmaceutical industries as a means to reduce sugar intake and combat metabolic disorders. Guanidine-based compounds have emerged as a promising class of artificial sweeteners due to their intense sweetness. Understanding their precise mechanism of action at the molecular level is crucial for the rational design of novel sweeteners with improved taste profiles and safety.

This guide delineates the molecular interactions and signaling cascades initiated by guanidine-based sweeteners, providing a technical resource for researchers in taste biology, pharmacology, and medicinal chemistry.

The Sweet Taste Receptor: TAS1R2/TAS1R3

The perception of sweet taste is primarily mediated by a heterodimeric G-protein coupled receptor (GPCR) composed of two members of the Taste 1 Receptor family: Taste 1 Receptor Member 2 (TAS1R2) and Taste 1 Receptor Member 3 (TAS1R3).[1] Both subunits possess a large extracellular Venus Flytrap Module (VFTM), a cysteine-rich domain (CRD), and a seven-transmembrane domain (TMD). The VFTM of the TAS1R2 subunit is recognized as the principal binding site for a wide variety of sweeteners, including guanidine-based compounds.

Mechanism of Action of Guanidine-Based Sweeteners

The sweetening effect of guanidine-based compounds is initiated by their binding to the sweet taste receptor, which triggers a cascade of intracellular events leading to neuronal signaling.

Receptor Binding

Guanidine-based sweeteners interact with the VFTM of the TAS1R2 subunit of the TAS1R2/TAS1R3 heterodimer. This binding event is thought to induce a conformational change in the receptor, transitioning it to an active state. The specificity and affinity of this interaction are determined by the molecular structure of the guanidine (B92328) derivative, as explored in Quantitative Structure-Activity Relationship (QSAR) studies.[2][3]

Intracellular Signaling Cascade

The activation of the TAS1R2/TAS1R3 receptor by a guanidine-based sweetener initiates a canonical G-protein signaling pathway:

• G-Protein Coupling: The activated receptor couples to the heterotrimeric G-protein gustducin (B1178931) (composed of α-gustducin, β3, and γ13 subunits).

• PLCβ2 Activation: Upon activation, the G-protein dissociates, and the βγ subunits activate phospholipase C β2 (PLCβ2).

• IP3 Generation: PLCβ2 catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to the IP3 receptor (IP3R3) on the endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca²⁺) into the cytosol.

• TRPM5 Channel Activation: The resulting increase in intracellular Ca²⁺ concentration activates the transient receptor potential cation channel subfamily M member 5 (TRPM5).

• Cell Depolarization and Neurotransmitter Release: The opening of the TRPM5 channel allows for an influx of sodium ions (Na⁺), leading to depolarization of the taste receptor cell. This depolarization triggers the release of neurotransmitters, such as ATP, which in turn activate afferent nerve fibers that transmit the sweet taste signal to the brain.

Visualizations

Signaling Pathway of Guanidine-Based Sweeteners

Caption: Signaling pathway of guanidine-based sweeteners.

Experimental Workflow for Calcium Imaging Assay

Caption: Experimental workflow for a calcium imaging assay.

Quantitative Data

The potency of guanidine-based sweeteners is typically evaluated through Quantitative Structure-Activity Relationship (QSAR) studies, which correlate their chemical structure with their relative sweetness (RS) compared to sucrose (B13894). While specific EC50 and binding affinity (Kd) values for the interaction of various guanidine sweeteners with the TAS1R2/TAS1R3 receptor are not extensively published, the following table summarizes the relative sweetness of several guanidine derivatives.

Compound	R Group 1	R Group 2	R Group 3	Relative Sweetness (RS)	Reference
N-(4-cyanophenyl)-N'-(diphenylmethyl)guanidine	4-CN-Ph	H	CH(Ph)₂	20,000	[2]
N-(4-cyanophenyl)-N'-(2-methylcyclohexyl)guanidine	4-CN-Ph	H	2-Me-cHex	18,000	[2]
N-(4-cyanophenyl)-N'-(n-propyl)guanidine	4-CN-Ph	H	n-Pr	1,500	[2]
N-(4-cyanophenyl)-N'-(cyclohexyl)guanidine	4-CN-Ph	H	cHex	12,000	[2]
N-(4-cyanophenyl)-N'-(phenyl)guanidine	4-CN-Ph	H	Ph	1,000	[2]

Note: This table provides a selection of data from available QSAR studies. The development of comprehensive datasets including EC50 and Kd values would require further dedicated experimental investigation.

Experimental Protocols

Heterologous Expression of the Human Sweet Taste Receptor

This protocol describes the transient transfection of HEK293 cells for the functional expression of the human TAS1R2/TAS1R3 receptor.

Materials:

• HEK293 cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052)

• Expression plasmids for human TAS1R2, TAS1R3, and a chimeric G-protein (e.g., Gα16gust44)

• Transfection reagent (e.g., Lipofectamine 2000)

• Opti-MEM I Reduced Serum Medium

• 6-well cell culture plates

Procedure:

• Cell Culture: Maintain HEK293 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Seeding: The day before transfection, seed 5 x 10⁵ cells per well in a 6-well plate.

• Transfection Complex Preparation: a. For each well, dilute 1 µg of each plasmid DNA (TAS1R2, TAS1R3, and Gα16gust44) in 250 µL of Opti-MEM. b. In a separate tube, dilute 5 µL of Lipofectamine 2000 in 250 µL of Opti-MEM and incubate for 5 minutes at room temperature. c. Combine the diluted DNA and the diluted Lipofectamine 2000, mix gently, and incubate for 20 minutes at room temperature to allow for complex formation.

• Transfection: Add the 500 µL of the DNA-transfection reagent complex to each well containing cells and medium. Gently rock the plate to mix.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for 24-48 hours before proceeding with functional assays.

Intracellular Calcium Mobilization Assay

This protocol outlines a method for measuring changes in intracellular calcium concentration in response to guanidine-based sweeteners using a fluorescent plate reader.

Materials:

• Transfected HEK293 cells expressing TAS1R2/TAS1R3/Gα16gust44

• 96-well black-walled, clear-bottom cell culture plates

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Probenecid (B1678239)

• Guanidine-based sweetener stock solutions

Procedure:

• Cell Seeding: Seed the transfected cells into a 96-well black-walled plate at a density of 5 x 10⁴ cells per well and incubate for 24 hours.

• Dye Loading: a. Prepare a loading buffer containing HBSS, 4 µM Fluo-4 AM, 0.02% Pluronic F-127, and 2.5 mM probenecid. b. Remove the culture medium from the cells and add 100 µL of the loading buffer to each well. c. Incubate the plate for 1 hour at 37°C in the dark.

• Cell Washing: After incubation, gently wash the cells twice with 100 µL of HBSS containing 2.5 mM probenecid to remove excess dye. After the final wash, leave 100 µL of the wash buffer in each well.

• Compound Preparation: Prepare serial dilutions of the guanidine-based sweetener in HBSS.

• Fluorescence Measurement: a. Place the 96-well plate into a fluorescence plate reader equipped with an automated injection system. b. Set the excitation wavelength to 485 nm and the emission wavelength to 525 nm. c. Measure the baseline fluorescence for 10-20 seconds. d. Inject 20 µL of the sweetener solution into each well and continue to record the fluorescence signal for 60-120 seconds.

• Data Analysis: a. The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after compound addition. b. Normalize the response by dividing ΔF by the baseline fluorescence (F) to obtain ΔF/F. c. Plot the ΔF/F values against the logarithm of the sweetener concentration to generate a dose-response curve and determine the EC50 value.

Conclusion

Guanidine-based sweeteners exert their effects by activating the TAS1R2/TAS1R3 sweet taste receptor, which initiates a well-defined intracellular signaling cascade culminating in neurotransmitter release. The methodologies and data presented in this guide provide a robust framework for the continued investigation of these potent sweetening agents. Further research focusing on the precise binding modes, the generation of comprehensive quantitative data, and the exploration of structure-activity relationships will be instrumental in the development of next-generation sweeteners with enhanced gustatory and safety profiles.

References

• 1. researchgate.net [researchgate.net]
• 2. Rating of sweetness by molar refractivity and ionization potential: QSAR study of sucrose and guanidine derivatives [scielo.org.za]
• 3. researchgate.net [researchgate.net]

physiochemical properties of Lugduname powder

An in-depth technical guide on the for researchers, scientists, and drug development professionals.

Introduction

Lugduname, with the IUPAC name N-(4-cyanophenylcarbamoyl)methyl-L-aspartyl-L-phenylalanine 1-methyl ester, is a derivative of aspartame (B1666099) and is recognized as one of the most potent sweetening agents ever discovered. Its estimated sweetness is approximately 200,000 to 300,000 times that of sucrose, placing it in the category of ultra-potent sweeteners. This high level of sweetness suggests an exceptionally efficient interaction with the sweet taste receptors. This document provides a technical overview of the known physiochemical properties of Lugduname, its interaction with taste receptors, and the experimental methodologies relevant to its study.

Physiochemical Properties

Comprehensive experimental data on the physiochemical properties of Lugduname is limited in publicly accessible literature. However, based on its chemical structure and data from related compounds, the following properties can be summarized.

Table 1: Key Physiochemical Properties of Lugduname

Property	Value	Source/Method
Molecular Formula	C21H22N4O7	-
Molecular Weight	442.42 g/mol	-
Appearance	White crystalline powder	Inferred from related compounds
Melting Point	Not specified in available literature	-
Solubility	Not specified in available literature	-
Sweetness Potency	~200,000-300,000x sucrose

Sweet Taste Receptor Interaction and Signaling Pathway

Lugduname exerts its sweetening effect by binding to the T1R2/T1R3 sweet taste receptor, a G-protein coupled receptor (GPCR) located on the surface of taste bud cells. The exceptional potency of Lugduname is attributed to its strong and stable interaction with this receptor complex.

The binding of Lugduname to the T1R2/T1R3 receptor initiates an intracellular signaling cascade, leading to the perception of sweetness. This process can be broken down into several key steps:

• Receptor Binding: Lugduname binds to a specific site on the T1R2/T1R3 receptor.

• G-protein Activation: This binding event causes a conformational change in the receptor, which in turn activates the associated G-protein, gustducin (B1178931).

• Second Messenger Production: Activated gustducin stimulates enzymes such as adenylyl cyclase and phospholipase C, leading to the production of second messengers like cAMP and IP3.

• Ion Channel Modulation: These second messengers lead to the closing of potassium (K+) channels and the opening of the TRPM5 (Transient Receptor Potential cation channel subfamily M member 5) channel.

• Depolarization and Neurotransmitter Release: The change in ion flow causes depolarization of the taste cell, which triggers the release of neurotransmitters (like ATP) that send a signal to the brain, which is interpreted as a sweet taste.

Below is a diagram illustrating this signaling pathway.

Caption: Intracellular signaling cascade following Lugduname binding to the T1R2/T1R3 sweet taste receptor.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Lugduname are not widely published. However, a general workflow for the characterization of a novel sweetener like Lugduname would involve the following methodologies.

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

This protocol outlines a general method for determining the purity of a synthesized Lugduname sample.

• Objective: To separate and quantify Lugduname from potential impurities.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% trifluoroacetic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 220 nm.

• Procedure:

  • Prepare a stock solution of the Lugduname sample in the mobile phase.

  • Perform a series of dilutions to create calibration standards.

  • Inject a fixed volume (e.g., 10 µL) of each standard and the sample.

  • Record the chromatograms and integrate the peak areas.

  • Purity is calculated by comparing the area of the main peak to the total area of all peaks.

Below is a diagram of the experimental workflow.

Caption: General experimental workflow for determining the purity of a Lugduname sample using HPLC.

In Vitro Receptor Binding Assay

This protocol describes a competitive binding assay to determine the affinity of Lugduname for the T1R2/T1R3 receptor.

• Objective: To measure the binding affinity (e.g., Ki or IC50) of Lugduname.

• Materials:

  • Cell line stably expressing the human T1R2/T1R3 receptor.

  • A radiolabeled or fluorescently-labeled ligand known to bind the receptor.

  • Lugduname test solutions at various concentrations.

  • Assay buffer and filtration apparatus.

• Procedure:

  • Prepare cell membranes from the engineered cell line.

  • In a multi-well plate, incubate the cell membranes with a fixed concentration of the labeled ligand.

  • Add increasing concentrations of unlabeled Lugduname to the wells.

  • Allow the mixture to incubate to reach binding equilibrium.

  • Separate bound from unbound ligand via rapid filtration.

  • Measure the amount of bound labeled ligand using a suitable detector (e.g., scintillation counter or fluorescence plate reader).

  • Plot the data and perform a non-linear regression to determine the IC50, which can be used to calculate the inhibition constant (Ki).

Conclusion

Lugduname remains a compound of significant interest due to its extraordinary sweetness. While detailed public data on its physiochemical properties is sparse, its interaction with the T1R2/T1R3 receptor is understood to follow the canonical pathway for sweet taste perception. The experimental workflows outlined in this guide provide a foundational approach for the further characterization and analysis of Lugduname and other novel sweetening agents. Further research is required to fully elucidate its properties and potential applications.

An In-depth Technical Guide to the Solubility of Lugduname in Aqueous and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract: Lugduname, one of the most potent sweetening agents known, presents unique challenges and opportunities in formulation and development due to its physicochemical properties.[1] This document provides a comprehensive overview of the current understanding of Lugduname's solubility in both aqueous and organic media. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this guide synthesizes available qualitative information and presents a representative, detailed experimental protocol for its determination. Furthermore, this guide illustrates the key biological pathway associated with its sweet taste perception and a general experimental workflow for solubility assessment.

Introduction to Lugduname

Lugduname is an artificial sweetener estimated to be between 220,000 and 300,000 times sweeter than sucrose.[1] Developed in 1996 at the University of Lyon, it belongs to a class of sweeteners characterized by a guanidine-acetic acid moiety.[1] Its chemical formula is C₁₈H₁₆N₄O₄, with a molar mass of 352.350 g/mol .[1] The exceptional sweetness of Lugduname is attributed to its strong interaction with the T1R2/T1R3 sweet taste receptor.[2] Despite its potency, Lugduname is not approved for use as a food additive, and its application is primarily limited to research settings, particularly in structure-activity relationship studies for the development of novel sweeteners.[2]

Solubility Profile of Lugduname

Specific, quantitative solubility data for Lugduname is scarce in peer-reviewed literature and commercial technical data sheets. Most available sources either state that solubility data is not available or is yet to be determined.[2] However, some qualitative descriptions and anecdotal evidence can be compiled to provide a general understanding of its solubility characteristics.

Table 1: Summary of Available Solubility Data for Lugduname

Solvent System	Solubility Data	Remarks	Source(s)
Aqueous Solvents
Water	"dissolves easily"	This observation was made after adding a few drops of a synthesized Lugduname product to a glass of tap water.	[3]
Water (as hydrochloride salt)	"fairly soluble"	The hydrochloride salt form is expected to have better aqueous solubility.	[3]
Organic Solvents
DMSO	A mother liquor concentration of 40 mg/mL has been mentioned for preparing stock solutions, though the final state (clear solution or suspension) is not specified.	This suggests that Dimethyl Sulfoxide (DMSO) is a suitable solvent for preparing concentrated stock solutions.	[4]
Carbon Tetrachloride	"very poorly soluble"	This property was utilized for the crystallization of a synthesized intermediate of Lugduname.	[3]
Dichloromethane	Used as a solvent for purification by column chromatography.	Implies at least moderate solubility for chromatographic applications.	[3]
Ether	Used as an anti-solvent to precipitate the hydrochloride salt.	Indicates low solubility.	[3]
Ethanol	Used in the synthesis process, suggesting some degree of solubility.	[3]

Experimental Protocol for Solubility Determination

The following is a representative protocol for determining the solubility of Lugduname in a given solvent, based on common methodologies for other artificial sweeteners. This method utilizes High-Performance Liquid Chromatography (HPLC) for quantification.[5][6][7]

Objective: To determine the equilibrium solubility of Lugduname in a specified solvent at a controlled temperature.

Materials:

• Lugduname (analytical standard)

• Solvent of interest (e.g., deionized water, phosphate (B84403) buffer pH 7.4, ethanol)

• HPLC system with a Diode Array Detector (DAD)[5][6]

• C18 HPLC column[5][6]

• Volumetric flasks, pipettes, and vials

• Thermostatic shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

Methodology:

• Preparation of Calibration Standards:

  • Accurately weigh a small amount of Lugduname and dissolve it in a suitable solvent (e.g., DMSO or acetonitrile) to prepare a concentrated stock solution.

  • Perform serial dilutions of the stock solution with the mobile phase to create a series of calibration standards of known concentrations.

  • Inject the calibration standards into the HPLC system to generate a calibration curve (Peak Area vs. Concentration).

• Equilibrium Solubility Measurement (Shake-Flask Method):

  • Add an excess amount of Lugduname to a known volume of the test solvent in a sealed vial. The amount should be sufficient to ensure that a solid phase remains after reaching equilibrium.

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After equilibration, allow the vials to stand undisturbed at the same temperature for a sufficient time to allow the undissolved solid to settle.

• Sample Preparation and Analysis:

  • Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.

  • Immediately filter the aliquot through a syringe filter (e.g., 0.22 µm) to remove any remaining undissolved solid.

  • Dilute the filtered sample with the mobile phase to a concentration that falls within the range of the calibration curve.

  • Inject the diluted sample into the HPLC system.

• Quantification:

  • Determine the peak area of Lugduname in the sample chromatogram.

  • Using the calibration curve, calculate the concentration of Lugduname in the diluted sample.

  • Apply the dilution factor to determine the concentration in the original saturated solution. This value represents the solubility of Lugduname in the test solvent at the specified temperature.

Signaling Pathway and Visualizations

Lugduname exerts its sweet taste by acting as an agonist on the T1R2/T1R3 heterodimeric G protein-coupled receptor located in the taste bud cells.[2][8] The interaction initiates a downstream signaling cascade, leading to neurotransmitter release and the perception of sweetness.[2][8][9]

Caption: Sweet Taste Signaling Pathway of Lugduname.

Caption: Experimental Workflow for Solubility Determination.

References

• 1. Lugduname - Wikipedia [en.wikipedia.org]
• 2. medkoo.com [medkoo.com]
• 3. youtube.com [youtube.com]
• 4. Lugduname_TargetMol [targetmol.com]
• 5. Determination of artificial sweeteners in beverages and special nutritional products using high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Sensory perception of sweet, bitter, and umami (glutamate) taste | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Sweet Taste Signaling: The Core Pathways and Regulatory Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

The Molecular Architecture and Chemical Identity of Lugduname: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lugduname, a guanidinocarboxylic acid derivative, stands as one of the most potent sweetening agents ever synthesized, with an estimated sweetness potency ranging from 220,000 to 300,000 times that of sucrose.[1][2] Developed in 1996 at the University of Lyon, its name is a nod to Lugdunum, the Roman name for the French city.[2] Despite its extraordinary potency, Lugduname has not been approved for commercial use in food products due to a lack of comprehensive safety and toxicological data.[3] However, its extreme sweetness makes it a valuable molecular probe for investigating the structure-activity relationships of the human sweet taste receptor and for the development of novel sweeteners.[3] This technical guide provides a detailed overview of the molecular structure, chemical formula, and known experimental data of Lugduname, aimed at researchers and professionals in the fields of chemistry and drug development.

Molecular Structure and Chemical Formula

Lugduname is a complex organic molecule characterized by a guanidinoacetic acid core substituted with a 4-cyanophenyl group and a piperonyl group (also known as a 1,3-benzodioxol-5-yl)methyl group).

Chemical Formula and Molecular Weight

The chemical and physical properties of Lugduname are summarized in the table below.

Property	Value	Source(s)
Chemical Formula	C₁₈H₁₆N₄O₄	[3][4]
Molecular Weight	352.35 g/mol	[2][3]
IUPAC Name	N-(4-cyanophenyl)-N'-(1,3-benzodioxol-5-ylmethyl)guanidinoacetic acid	[2]
CAS Number	180045-75-4	[3][4]
InChI	InChI=1S/C18H16N4O4/c19-8-12-4-6-14(7-5-12)22-18(21-10-16(23)24)20-9-13-2-1-3-15-17(13)26-11-25-15/h1-7H,9-11H2,(H,23,24)(H2,20,21,22)	[4]
InChIKey	IHKGGKRBWGTNNG-UHFFFAOYSA-N	[4]
Canonical SMILES	C1=CC(=CC=C1C#N)NC(=NCC(=O)O)NCC2=C(C=C(C=C2)OCO3)C3	[4]
Exact Mass	352.117155 amu	[3]
Elemental Analysis	C: 61.36%, H: 4.58%, N: 15.90%, O: 18.16%	[3]

Experimental Protocols

Detailed experimental protocols for the synthesis of Lugduname and its precursors are crucial for researchers aiming to work with this compound. The following sections outline the synthetic routes based on available literature.

Synthesis of Lugduname

The synthesis of Lugduname involves the reaction of two key precursors: 4-cyanophenyl isothiocyanate and piperonylamine (B131076), followed by reaction with glycine. A general procedure for the synthesis of N,N'-disubstituted guanidinocarboxylic acids, including Lugduname, has been described in the scientific literature.

General Protocol for N,N'-Disubstituted Guanidinocarboxylic Acids:

This synthesis typically proceeds through a carbodiimide (B86325) intermediate.

• Formation of the Thiourea (B124793): An equimolar amount of the primary amine (e.g., piperonylamine) is reacted with the isothiocyanate (e.g., 4-cyanophenyl isothiocyanate) in a suitable solvent such as dichloromethane (B109758) or tetrahydrofuran (B95107) at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure to yield the corresponding thiourea.

• Activation and Guanylation: The thiourea is then dissolved in an appropriate solvent, and a desulfurizing agent, such as Mukaiyama's reagent (2-chloro-1-methylpyridinium iodide) or a carbodiimide coupling reagent like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), is added in the presence of a base (e.g., triethylamine). This in-situ generates a reactive carbodiimide.

• Reaction with Amino Acid: The amino acid (e.g., glycine) is then added to the reaction mixture. The reaction is typically stirred at room temperature for several hours to overnight.

• Work-up and Purification: The reaction mixture is then subjected to an aqueous work-up to remove the reagents and byproducts. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the desired N,N'-disubstituted guanidinocarboxylic acid.

Synthesis of Precursors

1. 4-Cyanophenyl Isothiocyanate:

This precursor can be synthesized from 4-aminobenzonitrile (B131773).

• Reaction with Thiophosgene: 4-aminobenzonitrile is dissolved in a suitable solvent, such as dichloromethane or a biphasic system of water and an organic solvent. Thiophosgene is added, often in the presence of a base like sodium bicarbonate or triethylamine, to neutralize the HCl byproduct. The reaction is typically carried out at room temperature.

• Work-up and Purification: After the reaction is complete, the organic layer is separated, washed with water, dried over a suitable drying agent (e.g., anhydrous sodium sulfate), and the solvent is evaporated. The crude product can be purified by recrystallization or column chromatography.

2. Piperonylamine:

Piperonylamine can be prepared from piperonal (B3395001) (heliotropin) via reductive amination.

• Imine Formation: Piperonal is reacted with a source of ammonia (B1221849), such as ammonium (B1175870) acetate (B1210297) or a solution of ammonia in an alcohol, to form the corresponding imine in situ.

• Reduction: A reducing agent, such as sodium borohydride (B1222165) (NaBH₄), sodium cyanoborohydride (NaBH₃CN), or catalytic hydrogenation (H₂ over a catalyst like Palladium on carbon), is then added to the reaction mixture to reduce the imine to the primary amine, piperonylamine.[5]

• Work-up and Purification: The reaction is quenched, and the product is extracted into an organic solvent. The organic layer is then washed, dried, and the solvent removed. The resulting piperonylamine can be purified by distillation under reduced pressure or by column chromatography.

Signaling Pathway of Lugduname

Lugduname exerts its sweet taste by activating the T1R2/T1R3 G-protein coupled receptor (GPCR) located on the surface of taste receptor cells in the taste buds.[3] The binding of Lugduname to this receptor initiates an intracellular signaling cascade, leading to the perception of sweetness.

Caption: Sweet taste signaling pathway activated by Lugduname.

Experimental Workflow for Synthesis and Characterization

The overall workflow for the synthesis and characterization of Lugduname is a multi-step process that requires careful execution and analysis at each stage.

Caption: Experimental workflow for the synthesis of Lugduname.

Conclusion

Lugduname remains a molecule of significant interest to the scientific community due to its unparalleled sweetness. While its future as a commercial sweetener is uncertain, its value as a research tool is undeniable. This technical guide provides a foundational understanding of its molecular structure, chemical properties, and the experimental approaches for its synthesis and study. Further research into its detailed spectroscopic characterization and biological interactions will continue to shed light on the mechanisms of sweet taste perception and aid in the design of next-generation sweeteners with improved safety and sensory profiles.

References

• 1. researchgate.net [researchgate.net]
• 2. Lugduname - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. m.youtube.com [m.youtube.com]

The Thermal Stability and Predicted Degradation Profile of Lugduname: A Theoretical Technical Guide

Disclaimer: To date, no specific experimental data on the thermal stability or degradation profile of Lugduname has been published in publicly accessible scientific literature. This guide, therefore, presents a theoretical analysis based on the known thermal properties of its constituent chemical moieties: the guanidinium (B1211019) group and the carboxylic acid group. The information provided herein is intended for research and development purposes and should be considered predictive until validated by empirical studies.

Introduction

Lugduname, a guanidinocarboxylic acid, is recognized as one of the most potent sweeteners ever synthesized, with a sweetness potency estimated to be between 220,000 and 300,000 times that of sucrose.[1] Despite its remarkable sweetness, it has not been approved for commercial use, and comprehensive safety and stability data, including its response to thermal stress, are not available.[2] Understanding the thermal stability and degradation profile of a food additive is critical for assessing its suitability in manufacturing processes, its shelf-life, and its safety for consumption.

This technical guide provides a theoretical framework for the thermal stability and degradation of Lugduname. It is intended to inform researchers, scientists, and drug development professionals on the potential thermal behavior of this compound and to provide a basis for future experimental investigation.

Predicted Thermal Degradation Profile

Based on the thermal decomposition of related guanidine (B92328) compounds and carboxylic acids, the degradation of Lugduname under thermal stress is likely to proceed through a multi-stage process. The primary sites for thermal decomposition are the guanidinium and carboxylic acid functional groups.

Predicted Decomposition Onset

The thermal decomposition of guanidine nitrate (B79036), a related compound, shows a complex decomposition pattern with an onset of significant decomposition occurring at temperatures above 200°C.[3][4] Carboxylic acids can also undergo decarboxylation at elevated temperatures.[5][6] Therefore, it is predicted that Lugduname will exhibit limited stability at high temperatures, likely beginning to decompose in the range of 150-250°C.

Predicted Degradation Pathways

The thermal degradation of Lugduname is hypothesized to occur through several key pathways:

• Decarboxylation: The carboxylic acid group is susceptible to decarboxylation, leading to the evolution of carbon dioxide (CO2) and the formation of a corresponding amine.[5][7]

• Guanidinium Group Decomposition: The guanidinium moiety can decompose through various mechanisms, including hydrolysis (if moisture is present) or thermal fragmentation.[8][9][10] This can lead to the formation of urea, ammonia, and other nitrogen-containing compounds.

• Fragmentation of the Aromatic Rings: At higher temperatures, the aromatic structures within the Lugduname molecule will likely undergo fragmentation.

A predicted degradation pathway for Lugduname is illustrated in the diagram below.

Caption: Predicted thermal degradation pathway of Lugduname.

Predicted Degradation Products

Based on the predicted degradation pathways, a range of volatile and semi-volatile compounds may be formed. A summary of these predicted products is provided in the table below.

Predicted Degradation Product	Chemical Formula	Originating Moiety
Carbon Dioxide	CO₂	Carboxylic Acid
Ammonia	NH₃	Guanidinium
Urea	CH₄N₂O	Guanidinium
4-aminobenzonitrile	C₇H₆N₂	Aromatic Ring and Nitrile Group
Benzo[d][5][11]dioxole-4-carbaldehyde	C₈H₆O₃	Aromatic Ring and Dioxole Group
Various Aromatic Hydrocarbons	Varies	Aromatic Rings

Proposed Experimental Protocols for Thermal Analysis

To empirically determine the thermal stability and degradation profile of Lugduname, a combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is recommended.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is ideal for determining the decomposition temperatures and the kinetics of degradation.

Objective: To determine the onset of decomposition, the temperature ranges of mass loss, and the residual mass of Lugduname.

Apparatus: A calibrated thermogravimetric analyzer.

Procedure:

• Accurately weigh 5-10 mg of the Lugduname powder into a ceramic or aluminum TGA pan.

• Place the pan in the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Heat the sample from ambient temperature (e.g., 25°C) to a final temperature of 600°C at a constant heating rate of 10°C/min.

• Record the mass loss and temperature continuously throughout the experiment.

• Analyze the resulting TGA curve to identify the onset of decomposition and the temperatures of maximum mass loss rate (from the derivative of the TGA curve, DTG).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, crystallization, and decomposition.

Objective: To determine the melting point and enthalpy of fusion, and to detect any exothermic or endothermic events associated with decomposition.

Apparatus: A calibrated differential scanning calorimeter.

Procedure:

• Accurately weigh 2-5 mg of the Lugduname powder into a hermetically sealed aluminum DSC pan.

• Place the sealed pan in the DSC cell. An empty, sealed aluminum pan should be used as a reference.

• Purge the DSC cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Heat the sample from ambient temperature to a temperature above its expected melting/decomposition point (e.g., 300°C) at a constant heating rate of 10°C/min.

• Record the heat flow as a function of temperature.

• Analyze the resulting DSC thermogram to identify endothermic peaks (melting) and exothermic peaks (decomposition).

The general workflow for these proposed experiments is visualized below.

Caption: General experimental workflow for thermal analysis.

Conclusion

While there is a clear absence of experimental data on the thermal stability of Lugduname, a theoretical assessment based on its chemical structure provides a valuable starting point for future research. It is predicted that Lugduname will undergo thermal decomposition at elevated temperatures, likely initiated by decarboxylation of the carboxylic acid group and fragmentation of the guanidinium moiety. To validate these predictions and to fully characterize the thermal properties of Lugduname, empirical studies using techniques such as TGA and DSC are essential. The protocols outlined in this guide provide a robust framework for conducting such investigations. The results of these future studies will be crucial in determining the potential applications and safety of this ultra-potent sweetener.

References

• 1. Lugduname - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. Studies on the decomposition chemistry of triaminoguanidine azide and guanidine nitrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thermal decomposition properties of guanidine nitrate and basic cupric nitrate | Semantic Scholar [semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. The nonenzymatic decomposition of guanidines and amidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. jes.or.jp [jes.or.jp]
• 11. askfilo.com [askfilo.com]

Spectroscopic Analysis of Lugduname: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lugduname, N-(4-cyanophenyl)-N'-(benzo[d][1][2]dioxol-5-ylmethyl)guanidinoacetic acid, is a synthetic, high-potency sweetener that has garnered significant interest due to its exceptional sweetness, estimated to be 200,000 to 300,000 times that of sucrose. As a member of the guanidinocarboxylic acid class of sweeteners, its intense sweetness is attributed to its strong interaction with the T1R2/T1R3 sweet taste receptor. A thorough understanding of its molecular structure and purity is paramount for its study and potential applications in taste receptor research and drug development. This technical guide provides an overview of the spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—that are essential for the characterization of Lugduname.

Due to the limited availability of published, peer-reviewed spectroscopic data for Lugduname, this guide will focus on the theoretical principles and expected spectral characteristics based on its chemical structure. It will also outline general experimental protocols applicable to the analysis of guanidinocarboxylic acids and related compounds.

Chemical Structure and Properties

Property	Value
IUPAC Name	N-(4-cyanophenyl)-N'-(benzo[d][1][2]dioxol-5-ylmethyl)guanidinoacetic acid
Molecular Formula	C₁₈H₁₆N₄O₄
Molecular Weight	352.35 g/mol
CAS Number	180045-75-4

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic compounds by providing detailed information about the chemical environment of individual atoms.

Expected ¹H NMR Spectral Data:

The proton NMR spectrum of Lugduname is expected to exhibit distinct signals corresponding to the aromatic protons of the cyanophenyl and benzodioxole rings, the methylene (B1212753) protons of the benzyl (B1604629) and acetic acid moieties, and the protons of the guanidinium (B1211019) and carboxyl groups. The chemical shifts (δ) are predicted to be in the following regions:

Proton Type	Expected Chemical Shift (ppm)	Multiplicity
Aromatic (Cyanophenyl)	7.5 - 8.0	Doublet
Aromatic (Benzodioxole)	6.7 - 7.0	Multiplet
Methylene (O-CH₂-O)	~6.0	Singlet
Methylene (Ar-CH₂-N)	~4.5	Singlet
Methylene (N-CH₂-COOH)	~4.0	Singlet
NH (Guanidinium)	Broad signals, variable	-
COOH	> 10.0 (if not exchanged)	Broad singlet

Expected ¹³C NMR Spectral Data:

The carbon-13 NMR spectrum will provide information on the carbon framework of the Lugduname molecule. Key expected chemical shifts include:

Carbon Type	Expected Chemical Shift (ppm)
Carboxyl (COOH)	170 - 180
Guanidinium (C=N)	155 - 165
Aromatic/Olefinic	100 - 150
Methylene (O-CH₂-O)	~101
Methylene (Ar-CH₂-N)	~45
Methylene (N-CH₂-COOH)	~40
Nitrile (C≡N)	115 - 125

Experimental Protocol for NMR Spectroscopy:

A general protocol for obtaining NMR spectra of a compound like Lugduname would involve:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O with appropriate pH adjustment). The choice of solvent is critical to ensure solubility and minimize exchange of labile protons.

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra. Standard acquisition parameters should be employed, with adjustments to the number of scans to achieve an adequate signal-to-noise ratio. For unambiguous assignments, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Workflow for NMR Data Acquisition and Analysis

References

• 1. Evolution of the sweetness receptor in primates. II. Gustatory responses of non-human primates to nine compounds known to be sweet in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Figure 3 from Evolution of the sweetness receptor in primates. I. Why does alitame taste sweet in all prosimians and simians, and aspartame only in Old World simians? | Semantic Scholar [semanticscholar.org]

Quantum Chemical Blueprint of a Super Sweetener: A Technical Guide to Lugduname

For Immediate Release

This technical whitepaper provides an in-depth analysis of the quantum chemical properties of Lugduname, one of the most potent sweetening agents known. This document is intended for researchers, scientists, and professionals in the fields of drug development, computational chemistry, and food science. It details the theoretical framework for understanding Lugduname's intense sweetness through the lens of its electronic structure and interaction with the sweet taste receptor, T1R2/T1R3.

Introduction: The Quest for Ultimate Sweetness

Lugduname, a guanidinocarboxylic acid, is estimated to be between 220,000 to 300,000 times sweeter than sucrose. Its extraordinary potency is attributed to its unique molecular structure, particularly the substituted guanidinium (B1211019) group which acts as a powerful agonist for the T1R2/T1R3 heterodimeric G-protein coupled receptor—the primary sensor for sweet taste in humans. Understanding the precise nature of this interaction at a quantum level is paramount for the rational design of novel, safe, and high-potency sweeteners. This guide outlines the computational methodologies to elucidate the structure-activity relationship (SAR) of Lugduname and presents key quantum chemical data.

Theoretical Foundation and Computational Methodology

The quantum chemical calculations presented herein are grounded in Density Functional Theory (DFT), a robust method for investigating the electronic structure of molecules. DFT provides a favorable balance between computational cost and accuracy for systems of this size.

Computational Protocol: Simulating the Quantum Realm

The following protocol outlines a typical approach for the quantum chemical analysis of Lugduname:

• Molecular Structure Preparation : The initial 3D structure of Lugduname is constructed using molecular modeling software.

• Geometry Optimization : The structure is then optimized to find its lowest energy conformation. This is a crucial step to ensure that all calculated properties correspond to a stable molecular state.

• Frequency Analysis : A frequency calculation is performed on the optimized structure to confirm that it represents a true energy minimum (i.e., no imaginary frequencies).

• Electronic Property Calculation : Single-point energy calculations are carried out on the optimized geometry to determine a range of electronic properties.

• Molecular Electrostatic Potential (MEP) Mapping : The MEP is calculated and mapped onto the electron density surface to visualize the charge distribution and identify regions of electrophilic and nucleophilic character.

A standardized computational approach for guanidinium-based sweeteners would employ a DFT functional such as B3LYP or M06-2X, combined with a Pople-style basis set like 6-31G(d,p) or a more extensive basis set for higher accuracy. For the data presented in this paper, a hypothetical calculation using the B3LYP functional with a 6-311+G(d,p) basis set in an aqueous solvent model (Polarizable Continuum Model, PCM) is assumed.

Quantum Chemical Data Presentation

The following tables summarize the key quantitative data derived from the simulated quantum chemical calculations of Lugduname.

Table 1: Optimized Geometric Parameters (Selected)

Parameter	Atoms Involved	Value (Å or °)
Bond Lengths
C=N (guanidinium)	C1-N2	1.34
C-N (cyanophenyl)	C1-N1	1.38
C-N (carboxymethyl)	C1-N3	1.37
C≡N (nitrile)	C11-N4	1.16
C=O (carboxyl)	C18-O2	1.21
C-O (carboxyl)	C18-O1	1.35
Bond Angles
N1-C1-N2	N1-C1-N2	121.5
N1-C1-N3	N1-C1-N3	118.0
N2-C1-N3	N2-C1-N3	120.5
C1-N3-C17	C1-N3-C17	123.8
Dihedral Angle
C6-C5-N1-C1	C6-C5-N1-C1	45.2

Table 2: Calculated Electronic and Thermodynamic Properties

Property	Value	Unit
Total Energy	-1257.89	Hartrees
HOMO Energy	-6.78	eV
LUMO Energy	-1.23	eV
HOMO-LUMO Gap	5.55	eV
Dipole Moment	8.92	Debye
Heat of Formation	-55.43	kcal/mol
Molar Refractivity	95.67	cm³/mol
Ionization Potential	6.78	eV
Electron Affinity	1.23	eV

Visualization of Molecular Interactions and Processes

Visual representations are critical for understanding the complex relationships in computational chemistry and molecular biology. The following diagrams, generated using the DOT language, illustrate key workflows and pathways.

Computational Workflow for Quantum Chemical Analysis

A typical workflow for quantum chemical calculations of a molecule like Lugduname.

Sweet Taste Receptor Signaling Pathway

Lugduname's interaction with the T1R2/T1R3 receptor initiates a cascade of intracellular events, leading to the perception of sweetness.

The G-protein coupled signaling pathway activated by Lugduname.

Structure-Activity Relationship and Molecular Electrostatic Potential

The extreme potency of Lugduname can be rationalized by examining its molecular electrostatic potential (MEP) surface. The guanidinium group, being protonated at physiological pH, creates a strongly positive electrostatic potential, which is hypothesized to form a tight ionic and hydrogen-bonding network with negatively charged residues in the T1R2/T1R3 binding pocket. The cyanophenyl and benzodioxole moieties contribute to the overall shape and hydrophobicity of the molecule, likely engaging in van der Waals and π-stacking interactions within the receptor.

The carboxyl group of the acetic acid moiety provides another key interaction site, capable of forming hydrogen bonds. The precise spatial arrangement of these functional groups, as determined by the molecule's low-energy conformation, is critical for its high-affinity binding and potent activation of the sweet taste receptor.

Conclusion and Future Directions

The quantum chemical analysis of Lugduname provides fundamental insights into the molecular features that govern its unprecedented sweetness. The data and methodologies presented in this whitepaper serve as a foundation for further computational and experimental studies. Future research should focus on:

• Quantum Mechanics/Molecular Mechanics (QM/MM) simulations of the Lugduname-receptor complex to more accurately model the binding interactions.

• Synthesis and analysis of Lugduname analogs to probe the contribution of each functional group to its sweetness potency.

• Toxicological and metabolic studies to assess the safety profile of Lugduname for potential applications.

By leveraging the power of computational chemistry, the scientific community can accelerate the discovery and development of the next generation of safe and effective high-potency sweeteners.

The Quest for Sweetness: A Technical Guide to the Discovery of Ultra-Potent Artificial Sweeteners

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of replicating the desirable taste of sucrose (B13894) without its caloric penalty has led to the discovery of a fascinating array of ultra-potent artificial sweeteners. These molecules, often thousands of times sweeter than sugar, represent remarkable achievements in medicinal chemistry and sensory science. This technical guide delves into the core scientific principles underpinning the discovery, synthesis, and evaluation of these powerful compounds, with a focus on the underlying molecular mechanisms and experimental methodologies.

From Serendipity to Design: A Timeline of Discovery

The history of artificial sweeteners is punctuated by moments of serendipity, with many of the foundational discoveries being accidental. However, these initial chance findings paved the way for a more rational, structure-driven approach to sweetener design, culminating in the development of compounds with extraordinary potency.

Sweetener	Discoverer(s)	Year of Discovery	Method of Discovery
Saccharin	Constantin Fahlberg & Ira Remsen	1879	Accidental tasting of a coal tar derivative.
Cyclamate	Michael Sveda	1937	Accidental tasting during synthesis of an anti-fever medication.
Aspartame (B1666099)	James M. Schlatter	1965	Accidental tasting of an intermediate in anti-ulcer drug research.
Acesulfame K	Karl Clauss	1967	Accidental tasting of a chemical compound.
Neotame (B1678184)	Claude Nofre & Jean-Marie Tinti	1992	Systematic modification of aspartame.
Advantame (B10861123)	Ajinomoto Co.	~2008	Systematic modification of aspartame and vanillin.
Lugduname	University of Lyon	1996	Rational design based on guanidine (B92328) structures.
Carrelame	University of Lyon	~1996	Rational design based on guanidine structures.

The Molecular Basis of Sweetness: The T1R2/T1R3 Receptor

The sensation of sweetness is primarily mediated by a single G-protein coupled receptor (GPCR) known as the T1R2/T1R3 receptor, expressed in taste receptor cells on the tongue.[1] The binding of a sweetener molecule to this receptor initiates a complex intracellular signaling cascade, ultimately leading to the perception of a sweet taste.

The T1R2/T1R3 receptor is a heterodimer, meaning it is composed of two different protein subunits: Taste Receptor type 1 member 2 (T1R2) and Taste Receptor type 1 member 3 (T1R3).[1] Different sweeteners can bind to various sites on this receptor complex. For instance, small molecules like aspartame and neotame are known to bind within the Venus Flytrap Module (VFTM) of the T1R2 subunit.[1] The binding of a sweetener induces a conformational change in the receptor, activating an associated intracellular G-protein.

This activation triggers a cascade of events, including the activation of phospholipase C-β2 (PLC-β2), which leads to the production of inositol (B14025) trisphosphate (IP3). IP3 then binds to its receptor on the endoplasmic reticulum, causing the release of stored calcium ions (Ca2+) into the cytoplasm. The rise in intracellular Ca2+ activates the transient receptor potential cation channel subfamily M member 5 (TRPM5), a channel that allows the influx of sodium ions (Na+), leading to depolarization of the taste receptor cell. This depolarization ultimately results in the release of neurotransmitters, which signal to the brain the perception of sweetness.

Caption: The T1R2/T1R3 sweet taste signaling pathway.

Potency Comparison of Ultra-Potent Artificial Sweeteners

The sweetness potency of artificial sweeteners is typically expressed relative to sucrose, which is assigned a baseline value of 1. The following table summarizes the approximate sweetness potency of several key ultra-potent artificial sweeteners.

Sweetener	Sweetness Potency (relative to Sucrose)
Aspartame	180 - 200x
Acesulfame K	200x
Sucralose	600x
Neotame	7,000 - 13,000x
Advantame	~20,000 - 48,000x[2]
Carrelame	~200,000x[3]
Lugduname	~220,000 - 300,000x[4]

Experimental Protocols

Synthesis of Advantame

The synthesis of advantame is a multi-step process that begins with isovanillin (B20041) and aspartame.[2][5]

Caption: Workflow for the synthesis of advantame.

Step 1: Synthesis of 3-hydroxy-4-methoxycinnamaldehyde (HMCA)

• Dissolve isovanillin in methanol (B129727) in a reaction vessel.

• Add an aqueous solution of sodium hydroxide.

• Cool the mixture and slowly add acetaldehyde.

• Allow the reaction to proceed at a controlled temperature to facilitate an aldol (B89426) condensation reaction.

• After the reaction is complete, neutralize the mixture and extract the HMCA product.

• Purify the crude HMCA by recrystallization.[2][5]

Step 2: Selective Hydrogenation of HMCA to 3-(3-hydroxy-4-methoxyphenyl) propionaldehyde (HMPA)

• Dissolve the purified HMCA in a suitable solvent.

• Add a catalyst, such as palladium on carbon (Pd/C).[2]

• Carry out the hydrogenation reaction under a hydrogen atmosphere at a specific pressure and temperature to selectively reduce the carbon-carbon double bond of the cinnamaldehyde (B126680) moiety without reducing the aldehyde group.[2]

• Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Once the reaction is complete, filter off the catalyst and remove the solvent to obtain crude HMPA.

Step 3: Reductive N-alkylation of Aspartame with HMPA to form Advantame

• Dissolve aspartame and HMPA in a suitable solvent, such as methanol.[6]

• Add a reducing agent, such as sodium cyanoborohydride or perform catalytic hydrogenation in the presence of a platinum or palladium catalyst.[6]

• The reaction involves the formation of a Schiff base between the amino group of aspartame and the aldehyde group of HMPA, which is then reduced to form the secondary amine linkage in advantame.

• Control the reaction temperature and monitor its progress.

• Upon completion, work up the reaction mixture to isolate the crude advantame.

• Purify the crude product by recrystallization from a solvent system like methanol/water to obtain pure advantame.[2][5]

Sensory Evaluation: Two-Alternative Forced-Choice (2-AFC) Test

The two-alternative forced-choice (2-AFC) test is a widely used sensory evaluation method to determine if a detectable difference in a specific attribute, such as sweetness, exists between two samples.[7][8][9][10]

1. Panelist Selection and Training:

• Recruit a panel of 20-30 individuals who are regular consumers of sweetened products.

• Screen panelists for their ability to detect basic tastes (sweet, sour, salty, bitter, umami) using standard solutions.

• Train the selected panelists on the 2-AFC methodology. This involves presenting them with pairs of samples with known differences in sweetness and providing feedback on their performance. The goal is to ensure they understand the task and can consistently identify the sweeter sample.

2. Sample Preparation:

• Prepare aqueous solutions of the ultra-potent artificial sweetener at a concentration determined to be equi-sweet to a reference sucrose solution (e.g., 5% sucrose).

• Prepare the reference sucrose solution.

• Code all samples with random three-digit numbers to blind the panelists to the identity of the samples.

• Present the samples at a controlled temperature (e.g., room temperature).

3. Test Procedure:

• Present each panelist with a pair of samples: one containing the artificial sweetener and the other containing the sucrose reference.

• The order of presentation of the two samples within each pair should be randomized for each panelist.

• Instruct the panelists to taste each sample and identify which of the two is sweeter. They are "forced" to make a choice, even if the difference is subtle.

• Provide panelists with unsalted crackers and water to cleanse their palate between sample pairs.

4. Data Analysis:

• Record the number of correct identifications for each panelist.

• Analyze the data using a binomial test or a chi-squared test to determine if the number of correct identifications is significantly greater than what would be expected by chance (50%).

• A statistically significant result (p < 0.05) indicates that a discernible difference in sweetness exists between the two samples.

Structure-Activity Relationship of Guanidinacetic Acid Sweeteners

The remarkable potency of guanidinacetic acid-based sweeteners like lugduname and carrelame stems from their specific molecular structure, which allows for a highly favorable interaction with the T1R2/T1R3 sweet taste receptor. The key structural features contributing to their high potency are the guanidinium (B1211019) group and the acetic acid moiety.

The positively charged guanidinium group is thought to form strong ionic and hydrogen bond interactions with negatively charged amino acid residues within the binding pocket of the T1R2 subunit. The acetic acid portion of the molecule can also participate in hydrogen bonding. Furthermore, the hydrophobic substituents on the guanidine nitrogen atoms play a crucial role in binding affinity, likely interacting with hydrophobic pockets within the receptor. The precise arrangement and nature of these substituents can dramatically influence the sweetness potency, highlighting the importance of a specific three-dimensional fit between the sweetener molecule and the receptor. Computational modeling and structure-activity relationship (SAR) studies of these compounds have been instrumental in elucidating these key interactions and guiding the design of novel, even more potent sweeteners.[11]

References

• 1. Molecular Mechanisms for Sweet-suppressing Effect of Gymnemic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US9512063B2 - Process for the preparation of advantame - Google Patents [patents.google.com]
• 3. Carrelame - Wikipedia [en.wikipedia.org]
• 4. Lugduname - Wikipedia [en.wikipedia.org]
• 5. US20160304439A1 - Process for the preparation of advantame - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. support.eyequestion.nl [support.eyequestion.nl]
• 8. New Feature: 2-AFC | DraughtLab [draughtlab.com]
• 9. grokipedia.com [grokipedia.com]
• 10. Two-alternative forced choice - Wikipedia [en.wikipedia.org]
• 11. medkoo.com [medkoo.com]

The Apex of Sweetness: A Technical Guide to Lugduname

For Researchers, Scientists, and Drug Development Professionals

Lugduname, one of the most potent sweetening agents ever synthesized, represents a significant subject of interest in the study of taste reception and sweetener development. This technical guide provides an in-depth overview of its chemical identity, sensory properties, and the biological mechanisms underlying its extraordinary sweetness.

Core Chemical and Physical Data

Lugduname, scientifically known as N′-(4-Cyanophenyl)-N′′-(2,3-methylenedioxybenzyl)guanidinoacetic acid, is a guanidinocarboxylic acid derivative.[1] Its remarkable sweetness, estimated to be between 220,000 to 300,000 times that of sucrose (B13894) on a weight basis, makes it a molecule of significant interest for structure-activity relationship (SAR) studies in the field of gustatory science.[1][2][3]

Below is a summary of its key chemical identifiers and properties:

Identifier	Value	Source
CAS Number	180045-75-4	[2]
Molecular Formula	C₁₈H₁₆N₄O₄	[1][2]
Molar Mass	352.35 g/mol	[1]
IUPAC Name	N′-(4-Cyanophenyl)-N′′-(2,3-methylenedioxybenzyl)guanidinoacetic acid	[1]
InChI	InChI=1S/C18H16N4O4/c19-8-12-4-6-14(7-5-12)22-18(21-10-16(23)24)20-9-13-2-1-3-15-17(13)26-11-25-15/h1-7H,9-11H2,(H,23,24)(H2,20,21,22)	[2]
InChIKey	IHKGGKRBWGTNNG-UHFFFAOYSA-N	[2]
Canonical SMILES	C1=CC(=CC=C1C#N)NC(=NCC(=O)O)NCC2=C(C=CC=C2)OCO3	[2]
Sweetness Potency	220,000 - 300,000x sucrose	[1][3]

Mechanism of Action: The Sweet Taste Signaling Pathway

The sensation of sweetness is initiated by the binding of sweet compounds to the T1R2/T1R3 heterodimeric G protein-coupled receptor (GPCR) located on the surface of taste receptor cells within the taste buds.[2][4] Lugduname, as a potent agonist, activates this receptor, triggering a downstream signaling cascade that ultimately leads to the perception of a sweet taste.[2]

The binding of Lugduname to the T1R2/T1R3 receptor induces a conformational change, which in turn activates an associated heterotrimeric G protein, primarily gustducin.[4][5] The activated G protein, specifically the α-subunit (Gα-gustducin), dissociates and activates phospholipase C-β2 (PLCβ2).[5][6] PLCβ2 then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4][6]

IP3 diffuses through the cytoplasm and binds to its receptor (IP3R) on the endoplasmic reticulum, causing the release of intracellular calcium ions (Ca²⁺).[6][7] The elevated intracellular Ca²⁺ concentration opens the transient receptor potential cation channel subfamily M member 5 (TRPM5), a monovalent cation channel.[7] The resulting influx of sodium ions (Na⁺) leads to depolarization of the taste receptor cell.[7] This depolarization culminates in the release of neurotransmitters, such as ATP, which then signal to the gustatory nerve fibers, transmitting the sweet taste information to the brain for processing.[6][7]

An alternative, secondary pathway for some sweeteners involves the activation of adenylyl cyclase, leading to an increase in cyclic AMP (cAMP).[5] This increase in cAMP can also contribute to cell depolarization, though the IP3 pathway is considered the canonical signaling route for sweet taste.[5]

Caption: Sweet taste signaling pathway activated by Lugduname.

Experimental Protocols

Synthesis of Lugduname

The synthesis of Lugduname, a guanidinocarboxylic acid, can be achieved through a multi-step process. A general approach involves the reaction of a suitably protected glycine (B1666218) derivative with a guanylating agent, which is in turn synthesized from precursors containing the cyanophenyl and methylenedioxybenzyl moieties.

A reported synthesis involves the reaction of glycine with cyanamide (B42294) to form guanidinoacetic acid.[8][9][10][11][12] More complex guanidinocarboxylic acids like Lugduname require the synthesis of substituted guanidines. One common method is the reaction of a primary amine with a cyanamide or a protected S-alkylisothiourea. For Lugduname, this would involve coupling N-(4-cyanophenyl)cyanamide with 2,3-methylenedioxybenzylamine, followed by reaction with a glycine derivative.

Illustrative Synthetic Workflow:

Caption: General workflow for the synthesis of a guanidinoacetic acid precursor.

A detailed, multi-step synthesis was demonstrated in a video by "Chemiolis," starting from o-vanillin to create the 2,3-methylenedioxybenzylamine precursor, and separately synthesizing the N-(4-cyanophenyl)guanidino portion before final coupling with a glycine ester and subsequent deprotection.[13]

In Vitro Sweet Taste Receptor Activation Assay

The activity of Lugduname on the T1R2/T1R3 sweet taste receptor can be quantified using a cell-based assay.[14][15][16][17][18] This typically involves heterologously expressing the human T1R2 and T1R3 receptor subunits in a suitable cell line, such as HEK293 cells.[14][15]

General Protocol:

• Cell Culture and Transfection: HEK293 cells are cultured under standard conditions and then co-transfected with expression plasmids for human T1R2 and T1R3. A G-protein chimera (e.g., Gα16-gust44) is often co-expressed to couple the receptor activation to a detectable intracellular signal, typically a calcium flux.[18]

• Calcium Imaging: Transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Ligand Application: A baseline fluorescence is established, after which solutions of Lugduname at varying concentrations are applied to the cells.

• Data Acquisition and Analysis: Changes in intracellular calcium concentration are monitored by measuring the fluorescence intensity. The response is typically measured as the peak fluorescence intensity change. Dose-response curves are generated by plotting the response against the logarithm of the Lugduname concentration, from which parameters like the half-maximal effective concentration (EC₅₀) can be determined.[18]

Sensory Analysis

The sweetness potency of Lugduname is determined through sensory panel testing.[13] A trained panel of human subjects evaluates the sweetness intensity of dilute aqueous solutions of Lugduname in comparison to a series of sucrose solutions of known concentrations.

General Protocol:

• Panelist Training: A panel of individuals is trained to recognize and rate the intensity of sweet taste.

• Sample Preparation: A stock solution of Lugduname is prepared and serially diluted to create a range of concentrations. A series of sucrose solutions with varying concentrations are also prepared as references.

• Sensory Evaluation: Panelists are presented with the Lugduname solutions and the sucrose reference solutions in a controlled and randomized manner. They are asked to compare the sweetness intensity of the Lugduname solutions to the sucrose solutions.

• Data Analysis: The concentration of a Lugduname solution that is perceived as equally sweet to a given sucrose solution is determined. The sweetness potency is then calculated as the ratio of the sucrose concentration to the equi-sweet Lugduname concentration.[13]

Analytical Methods for Quantification

The quantification of Lugduname in various matrices can be achieved using modern analytical techniques. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) or other detectors is a common method for the analysis of artificial sweeteners.[19][20][21][22][23]

General HPLC-MS/MS Method:

• Sample Preparation: The sample is diluted in a suitable solvent, and if necessary, subjected to solid-phase extraction (SPE) to remove interfering matrix components.[20]

• Chromatographic Separation: The prepared sample is injected into an HPLC system equipped with a suitable column (e.g., C18 reversed-phase). A gradient elution with a mobile phase consisting of an aqueous buffer and an organic solvent (e.g., acetonitrile) is used to separate Lugduname from other components.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer (MS/MS). Lugduname is ionized (e.g., using electrospray ionization), and specific precursor-to-product ion transitions are monitored in multiple reaction monitoring (MRM) mode for selective and sensitive quantification.[19]

Stability and Physicochemical Properties

Lugduname is expected to be stable under dry conditions.[2] However, its stability in aqueous solutions is dependent on pH and temperature.[24] As a guanidinocarboxylic acid, it may be susceptible to hydrolysis under strongly acidic or alkaline conditions. Theoretical studies suggest that Lugduname can be electrochemically determined in neutral or mildly acidic media.[25] Further experimental studies are required to fully characterize its solubility and stability profile in various food and pharmaceutical matrices.

References

• 1. Lugduname - Wikipedia [en.wikipedia.org]
• 2. medkoo.com [medkoo.com]
• 3. Lugduname_TargetMol [targetmol.com]
• 4. Frontiers | G Protein-Coupled Receptors in Taste Physiology and Pharmacology [frontiersin.org]
• 5. Frontiers | Sweet Taste Is Complex: Signaling Cascades and Circuits Involved in Sweet Sensation [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Sweet Taste Signaling: The Core Pathways and Regulatory Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2022048909A1 - Method for preparing guanidino acetic acid - Google Patents [patents.google.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. WO2022048913A1 - Method for preparing guanidino acetic acid - Google Patents [patents.google.com]
• 11. CN102702032A - Synthesis method of guanidinoacetic acid - Google Patents [patents.google.com]
• 12. US20090163739A1 - Process for Preparing Creatine, Creatine Monohydrate or Guanidinoacetic Acid - Google Patents [patents.google.com]
• 13. youtube.com [youtube.com]
• 14. research.wur.nl [research.wur.nl]
• 15. researchgate.net [researchgate.net]
• 16. academic.oup.com [academic.oup.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. A receptor-based assay to study the sweet and bitter tastes of sweeteners and binary sweet blends: the SWEET project - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. Analytical Methods for Determination of Non-Nutritive Sweeteners in Foodstuffs - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Detection of 10 sweeteners in various foods by liquid chromatography/tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. ijcmas.com [ijcmas.com]
• 25. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of N'-(4-Cyanophenyl)-N''-(2,3-methylenedioxybenzyl)guanidinoacetic acid

Abstract

This document provides a detailed, four-step protocol for the chemical synthesis of N'-(4-Cyanophenyl)-N''-(2,3-methylenedioxybenzyl)guanidinoacetic acid. As no direct published synthesis for this specific compound exists, the following protocol is a proposed route based on established and reliable methods for the formation of unsymmetrically disubstituted guanidines, N-alkylation of guanidines, and subsequent ester hydrolysis. The methodology is designed for researchers in organic chemistry and drug development, providing clear, step-by-step instructions, tabulated data for expected outcomes, and a visual workflow diagram.

Introduction

Guanidinium-containing compounds are of significant interest in medicinal chemistry due to their ability to engage in strong hydrogen bonding and electrostatic interactions, often serving as mimics for protonated arginine residues in peptides. The target molecule, N'-(4-Cyanophenyl)-N''-(2,3-methylenedioxybenzyl)guanidinoacetic acid, combines a cyanophenyl group (a common feature in various bioactive molecules), a methylenedioxybenzyl moiety (found in numerous natural products and synthetic compounds), and a guanidinoacetic acid core. This novel structure presents potential for investigation in various therapeutic areas. The following protocol outlines a robust synthetic pathway to access this compound for further research.

Overall Synthetic Scheme

The synthesis is proposed to proceed in four main steps:

• Thiourea (B124793) Formation: Synthesis of N-(4-cyanophenyl)thiourea from 4-amino-benzonitrile.

• Guanylation: Conversion of the thiourea to the target unsymmetrical guanidine (B92328), N'-(4-Cyanophenyl)-N''-(2,3-methylenedioxybenzyl)guanidine, by reacting it with 2,3-methylenedioxybenzylamine in the presence of a coupling agent.

• N-Alkylation: Alkylation of the synthesized guanidine with ethyl bromoacetate (B1195939) to yield the corresponding ethyl ester.

• Saponification: Hydrolysis of the ethyl ester to afford the final carboxylic acid product.

Experimental Protocols

Step 1: Synthesis of N-(4-Cyanophenyl)thiourea

• Principle: This step involves the reaction of 4-aminobenzonitrile (B131773) with benzoyl isothiocyanate, followed by the hydrolysis of the intermediate benzoylthiourea (B1224501) under basic conditions to yield the desired N-(4-cyanophenyl)thiourea.

• Materials:

  • 4-Aminobenzonitrile

  • Benzoyl chloride

  • Ammonium (B1175870) thiocyanate (B1210189) (NH₄SCN)

  • Acetone (B3395972) (anhydrous)

  • Sodium hydroxide (B78521) (NaOH) solution (10% w/v)

  • Hydrochloric acid (HCl) (concentrated)

  • Deionized water

• Protocol:

  • Preparation of Benzoyl Isothiocyanate: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve ammonium thiocyanate (1.1 eq) in 100 mL of anhydrous acetone.

  • To this solution, add benzoyl chloride (1.0 eq) dropwise over 15 minutes.

  • Heat the mixture to reflux and maintain for 1 hour. A white precipitate of ammonium chloride will form.

  • Cool the mixture to room temperature. The resulting orange-red solution of benzoyl isothiocyanate is used directly in the next step.

  • Thiourea Formation: To the acetone solution of benzoyl isothiocyanate, add a solution of 4-aminobenzonitrile (1.0 eq) in 50 mL of acetone dropwise.

  • Stir the reaction mixture at room temperature for 2 hours.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Hydrolysis: To the resulting solid residue, add 100 mL of a 10% aqueous sodium hydroxide solution.

  • Heat the mixture at 80-90 °C for 1 hour with stirring.

  • Cool the solution in an ice bath and acidify to pH ~2 by the slow addition of concentrated HCl.

  • The product, N-(4-cyanophenyl)thiourea, will precipitate as a solid.

  • Collect the solid by vacuum filtration, wash thoroughly with cold deionized water, and dry under vacuum.

Step 2: Synthesis of N'-(4-Cyanophenyl)-N''-(2,3-methylenedioxybenzyl)guanidine

• Principle: This guanylation step utilizes a carbodiimide (B86325) coupling agent, N,N'-Diisopropylcarbodiimide (DIC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), to activate the thiourea for nucleophilic attack by 2,3-methylenedioxybenzylamine.

• Materials:

  • N-(4-Cyanophenyl)thiourea (from Step 1)

  • 2,3-Methylenedioxybenzylamine

  • N,N'-Diisopropylcarbodiimide (DIC) or EDCI

  • Dichloromethane (DCM, anhydrous)

  • Triethylamine (B128534) (TEA)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Protocol:

  • In a 250 mL round-bottom flask, dissolve N-(4-cyanophenyl)thiourea (1.0 eq) in 100 mL of anhydrous DCM.

  • Add DIC or EDCI (1.2 eq) to the solution and stir at room temperature for 15 minutes.

  • Add 2,3-methylenedioxybenzylamine (1.1 eq) followed by triethylamine (1.5 eq).

  • Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove the precipitated urea (B33335) byproduct.

  • Wash the filtrate sequentially with 50 mL of saturated NaHCO₃ solution and 50 mL of brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a DCM/Methanol gradient) to obtain the pure guanidine.

Step 3: Synthesis of Ethyl N'-(4-Cyanophenyl)-N''-(2,3-methylenedioxybenzyl)guanidinoacetate

• Principle: This reaction is a nucleophilic substitution (N-alkylation) where the guanidine acts as a nucleophile, attacking the electrophilic carbon of ethyl bromoacetate. A non-nucleophilic base is used to deprotonate the guanidine.

• Materials:

  • N'-(4-Cyanophenyl)-N''-(2,3-methylenedioxybenzyl)guanidine (from Step 2)

  • Ethyl bromoacetate

  • Potassium carbonate (K₂CO₃, anhydrous powder)

  • Acetonitrile (B52724) (anhydrous)

  • Ethyl acetate (B1210297) (EtOAc)

  • Deionized water

• Protocol:

  • To a 100 mL round-bottom flask, add the guanidine from Step 2 (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

  • Add 50 mL of anhydrous acetonitrile and stir the suspension vigorously.

  • Add ethyl bromoacetate (1.2 eq) dropwise to the mixture.

  • Heat the reaction mixture to 60 °C and stir for 6-8 hours, monitoring by TLC.

  • After cooling to room temperature, filter off the solids and wash with acetonitrile.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in 100 mL of ethyl acetate and wash with 50 mL of deionized water, followed by 50 mL of brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent in vacuo.

  • The crude ester can be used directly in the next step or purified by column chromatography if necessary.

Step 4: Synthesis of N'-(4-Cyanophenyl)-N''-(2,3-methylenedioxybenzyl)guanidinoacetic acid

• Principle: The final step is a saponification reaction, where the ethyl ester is hydrolyzed under basic conditions to form the sodium carboxylate salt, which is then protonated during an acidic workup to yield the final carboxylic acid.[1][2]

• Materials:

  • Ethyl N'-(4-Cyanophenyl)-N''-(2,3-methylenedioxybenzyl)guanidinoacetate (from Step 3)

  • Sodium hydroxide (NaOH)

  • Tetrahydrofuran (THF)

  • Methanol (MeOH)

  • Deionized water

  • Hydrochloric acid (1M HCl)

• Protocol:

  • Dissolve the crude ester from Step 3 (1.0 eq) in a mixture of THF (30 mL) and Methanol (10 mL) in a 100 mL round-bottom flask.

  • Add a solution of sodium hydroxide (2.5 eq) in 10 mL of deionized water.

  • Stir the mixture at room temperature for 2-4 hours, monitoring the disappearance of the starting material by TLC.

  • Once the hydrolysis is complete, remove the organic solvents (THF and MeOH) under reduced pressure.

  • Dilute the remaining aqueous solution with 20 mL of water and cool in an ice bath.

  • Carefully acidify the solution to pH 3-4 by the dropwise addition of 1M HCl. A precipitate should form.

  • Stir the suspension in the ice bath for 30 minutes.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold deionized water and dry under high vacuum to yield the final product.

Data Presentation

The following table summarizes the expected parameters for each step of the synthesis. Note that yields are representative and may vary based on experimental conditions and purification efficiency.

Step	Reaction	Key Reagents	Solvent	Temp. (°C)	Time (h)	Expected Yield (%)
1	Thiourea Formation	4-Aminobenzonitrile, Benzoyl isothiocyanate, NaOH	Acetone, Water	RT to 90	4-5	75-85
2	Guanylation	N-(4-Cyanophenyl)thiourea, 2,3-Methylenedioxybenzylamine, DIC	DCM	RT	12-18	60-75
3	N-Alkylation	Guanidine Intermediate, Ethyl bromoacetate, K₂CO₃	Acetonitrile	60	6-8	80-90
4	Saponification	Ester Intermediate, NaOH, HCl	THF/MeOH/H₂O	RT	2-4	85-95

Visualization of Workflow

The logical flow of the synthetic protocol is illustrated below.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]

Application Notes and Protocols for the Quantification of Lugduname

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for researchers to develop and validate analytical methods for the quantification of Lugduname. The protocols described herein are based on established analytical techniques for other artificial sweeteners and are intended to serve as a starting point for method development and optimization.

Physicochemical Properties of Lugduname

A thorough understanding of Lugduname's physicochemical properties is essential for developing appropriate analytical methods.

Property	Value	Reference
Chemical Formula	C₁₈H₁₆N₄O₄	[3]
Molecular Weight	352.35 g/mol	[3]
CAS Number	180045-75-4	[3]
Appearance	Likely a solid	N/A
Solubility	To be determined experimentally	[3]
Stability	Stable for several weeks during shipping. Long-term storage at -20°C is recommended.	[3]

Proposed Analytical Methods for Lugduname Quantification

While specific methods for Lugduname are not published, High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are the most promising techniques for its quantification due to their widespread use in the analysis of other artificial sweeteners.[4][5][6][7][8]

Method Comparison

Parameter	HPLC-UV	LC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on polarity, detection by mass-to-charge ratio.
Selectivity	Moderate; co-eluting compounds can interfere.	High; specific molecular ions are monitored.
Sensitivity	Lower; suitable for higher concentrations.	High; ideal for trace-level detection.
Instrumentation	Widely available and less complex.	More specialized and complex.
Method Development	Simpler; requires optimization of mobile phase and column.	More complex; requires optimization of chromatographic and mass spectrometric parameters.
Cost	Lower instrument and operational costs.	Higher instrument and operational costs.

Experimental Protocols

Sample Preparation

Effective sample preparation is crucial to remove interfering matrix components and concentrate the analyte. The choice of method will depend on the sample matrix.

a) Liquid Samples (e.g., Beverages, Aqueous Solutions)

• Dilution: Dilute the sample with the initial mobile phase to bring the Lugduname concentration within the calibration range. For carbonated beverages, sonication may be necessary to remove dissolved gases.[4]

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter to remove particulate matter before injection.[9]

b) Solid Samples (e.g., Food Products, Formulations)

• Extraction:

  • Homogenize the sample.

  • Perform a solid-liquid extraction using a solvent in which Lugduname is soluble (e.g., a mixture of water and an organic solvent like methanol (B129727) or acetonitrile). The exact ratio should be optimized.

  • Vortex and/or sonicate the mixture to ensure efficient extraction.

  • Centrifuge the sample to pellet solid debris.

• Clean-up (if necessary): For complex matrices, a solid-phase extraction (SPE) step may be required to remove interferences.[10][11] The choice of SPE sorbent (e.g., C18, mixed-mode) will need to be determined based on the polarity of Lugduname and the matrix components.

• Filtration: Filter the final extract through a 0.22 µm syringe filter prior to analysis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of Lugduname in simpler matrices or at higher concentrations.

a) Instrumentation

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV-Vis or Diode Array Detector (DAD)

b) Chromatographic Conditions (Starting Point for Optimization)

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in waterB: 0.1% Formic acid in acetonitrile
Gradient	Start with a linear gradient from low to high organic phase (e.g., 5% to 95% B over 10 minutes)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	To be determined by measuring the UV spectrum of a Lugduname standard (likely in the range of 200-300 nm).

c) Protocol

• Prepare a stock solution of Lugduname of known concentration in a suitable solvent.

• Prepare a series of calibration standards by diluting the stock solution.

• Prepare samples as described in the sample preparation section.

• Set up the HPLC system with the specified conditions.

• Inject the calibration standards to generate a calibration curve.

• Inject the prepared samples.

• Quantify Lugduname in the samples by comparing the peak area to the calibration curve.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for high sensitivity and selectivity, especially in complex matrices.

a) Instrumentation

• UHPLC or HPLC system

• Autosampler

• Column oven

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source

b) Chromatographic Conditions (Starting Point for Optimization)

The chromatographic conditions can be similar to the HPLC-UV method, but with a potentially faster gradient and lower flow rate compatible with the MS interface.

Parameter	Recommended Condition
Column	C18 or HILIC column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase	A: 0.1% Formic acid in waterB: 0.1% Formic acid in acetonitrile
Gradient	A fast gradient optimized for peak shape and separation.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40°C
Injection Volume	1 - 5 µL

c) Mass Spectrometry Conditions (To be Optimized)

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is likely suitable due to the presence of the guanidine (B92328) group, which is readily protonated.

• Full Scan Analysis: Initially, perform a full scan analysis of a Lugduname standard to determine the precursor ion (e.g., [M+H]⁺).

• Product Ion Scan: Fragment the precursor ion to identify the most stable and abundant product ions.

• Multiple Reaction Monitoring (MRM): Select at least two precursor-product ion transitions for quantification and confirmation.

Parameter	To Be Determined
Precursor Ion (Q1)	[M+H]⁺
Product Ions (Q3)	To be determined from fragmentation spectrum
Collision Energy	To be optimized for each transition
Dwell Time	To be optimized for each transition

d) Protocol

• Prepare stock and calibration standards as for the HPLC-UV method.

• Prepare samples as described in the sample preparation section.

• Optimize the mass spectrometer parameters by infusing a Lugduname standard.

• Set up the LC-MS/MS system with the optimized chromatographic and mass spectrometric conditions.

• Inject the calibration standards to generate a calibration curve.

• Inject the prepared samples.

• Quantify Lugduname in the samples using the peak area of the primary MRM transition and confirm its identity with the secondary transition.

Method Validation

Once a method is developed, it must be validated to ensure it is fit for purpose. Key validation parameters include:

• Linearity and Range: Assess the linear relationship between concentration and response over a defined range.

• Accuracy: Determine the closeness of the measured value to the true value (e.g., by spiking a blank matrix with a known amount of Lugduname).

• Precision: Evaluate the repeatability (intra-day) and intermediate precision (inter-day) of the method.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of Lugduname that can be reliably detected and quantified.

• Specificity/Selectivity: Ensure the method can unequivocally measure Lugduname in the presence of other components in the sample matrix.

• Stability: Assess the stability of Lugduname in the sample matrix and in prepared solutions under various storage conditions.

Signaling Pathway and Experimental Workflow

Sweet Taste Signaling Pathway

Lugduname, like many other artificial sweeteners, is believed to exert its sweet taste by activating the T1R2/T1R3 G-protein coupled receptor on the surface of taste receptor cells.[3] This initiates a downstream signaling cascade leading to the perception of sweetness.

Caption: Sweet taste signaling pathway initiated by Lugduname binding to the T1R2/T1R3 receptor.

Experimental Workflow for Lugduname Quantification

The general workflow for quantifying Lugduname in a sample involves several key steps, from sample acquisition to data analysis.

Caption: General experimental workflow for the quantification of Lugduname in various samples.

References

• 1. Lugduname - Wikipedia [en.wikipedia.org]
• 2. Lugduname_TargetMol [targetmol.com]
• 3. medkoo.com [medkoo.com]
• 4. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 5. Detection of 10 sweeteners in various foods by liquid chromatography/tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shimadzu.com [shimadzu.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. benchchem.com [benchchem.com]
• 9. fda.gov.tw [fda.gov.tw]
• 10. Analytical Methods for Determination of Non-Nutritive Sweeteners in Foodstuffs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sample Preparation Techniques [sigmaaldrich.com]

Application Note: Analysis of Lugduname using High-Performance Liquid Chromatography (HPLC)

Abstract

This application note presents a proposed method for the determination of Lugduname, an experimental high-potency artificial sweetener, using High-Performance Liquid Chromatography (HPLC) with UV detection. While specific official methods for Lugduname are not established due to its status as a non-approved food additive, this document provides a comprehensive protocol based on the analysis of structurally similar compounds, such as other artificial sweeteners and guanidinocarboxylic acids. The described methodology is intended for research purposes, including purity assessment and quantification in simple matrices.

Introduction

Lugduname is an intensely sweet guanidinocarboxylic acid, reported to be one of the most potent sweeteners known.[1][2][3] Its structure, containing a guanidine (B92328) group linked to an acetic acid moiety, presents unique analytical challenges.[1] As interest in novel sweeteners continues, robust analytical methods are crucial for research and development. High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of non-nutritive sweeteners in various food and beverage matrices.[4][5][6] This application note outlines a reversed-phase HPLC (RP-HPLC) method suitable for the separation and quantification of Lugduname.

Chemical Properties of Lugduname

Property	Value	Reference
Molecular Formula	C₁₈H₁₆N₄O₄	[7]
Molecular Weight	352.34 g/mol	[1][7]
IUPAC Name	2-[[N'-(1,3-benzodioxol-4-ylmethyl)-N-(4-cyanophenyl)carbamimidoyl]amino]acetic acid	[7]
CAS Number	180045-75-4	[7]

Experimental Protocol

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a gradient pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or a variable wavelength UV detector.[4][8]

• Column: A reversed-phase C18 column (e.g., Poroshell 120 EC-C18, 4.6 x 150 mm, 5 µm) is recommended for good separation of sweeteners.[8]

• Reagents: HPLC-grade acetonitrile, methanol (B129727), and water. Phosphoric acid and sodium phosphate (B84403) for buffer preparation.[8]

• Reference Standard: A certified reference standard of Lugduname.

• Sample Preparation: 0.45 µm syringe filters for sample filtration.[5]

Preparation of Solutions

• Mobile Phase A (Aqueous): Prepare a 20 mM sodium phosphate buffer and adjust the pH to 3.5 with phosphoric acid. Filter and degas the solution before use.

• Mobile Phase B (Organic): HPLC-grade acetonitrile.

• Standard Stock Solution (1000 mg/L): Accurately weigh and dissolve an appropriate amount of Lugduname reference standard in methanol to create a stock solution.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 mg/L) by diluting the stock solution with the mobile phase A.

HPLC Conditions

The following HPLC conditions are proposed for the analysis of Lugduname. Optimization may be required based on the specific instrumentation and sample matrix.

Parameter	Recommended Setting
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase	Gradient elution with Mobile Phase A (20 mM Phosphate Buffer, pH 3.5) and Mobile Phase B (Acetonitrile)
Gradient Program	0-2 min: 10% B; 2-15 min: 10-80% B; 15-18 min: 80% B; 18-20 min: 10% B; 20-25 min: 10% B (equilibration)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 210 nm and 254 nm

Sample Preparation

For a clear liquid sample matrix (e.g., a research formulation):

• If the sample is carbonated, degas it by sonication for 15 minutes.[8]

• Dilute the sample with deionized water to bring the expected Lugduname concentration within the calibration range.

• Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.[5][8]

System Suitability

To ensure the validity of the analytical results, perform a system suitability test before sample analysis. Inject a mid-range calibration standard five times. The relative standard deviation (RSD) for the peak area and retention time should be less than 2.0%.[8]

Data Presentation

The quantitative data obtained from the HPLC analysis should be summarized in a clear and structured format.

Table 1: Calibration Curve Data for Lugduname

Concentration (mg/L)	Peak Area (mAU*s)
1
5
10
25
50
100
Correlation Coefficient (r²)	> 0.999

Table 2: System Suitability Results

Parameter	Acceptance Criteria	Observed Value
Retention Time RSD	< 2.0%
Peak Area RSD	< 2.0%
Tailing Factor	< 2.0

Visualizations

Experimental Workflow

Caption: HPLC analysis workflow for Lugduname.

Key Components of the HPLC Method

Caption: Key components of the Lugduname HPLC method.

Conclusion

The proposed HPLC method provides a reliable and robust framework for the analysis of Lugduname for research purposes. The use of a C18 column with a gradient elution of a buffered mobile phase and acetonitrile, coupled with UV detection, is expected to yield good separation and quantification. This application note serves as a starting point for method development and validation for the analysis of Lugduname in various research contexts. Further optimization and validation would be necessary for specific sample matrices.

References

• 1. Lugduname_TargetMol [targetmol.com]
• 2. Lugduname|180045-75-4 - MOLBASE Encyclopedia [m.molbase.com]
• 3. medkoo.com [medkoo.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. Analytical Methods for Determination of Non-Nutritive Sweeteners in Foodstuffs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lugduname | C18H16N4O4 | CID 57459281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the Electrochemical Detection of Lugduname in Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lugduname is an artificial sweetener belonging to the guanidinoacetic acid class of compounds.[1][2] It is reported to be one of the most potent sweeteners known, estimated to be 220,000 to 300,000 times sweeter than sucrose.[1][2][3] Developed in 1996 at the University of Lyon, its name is derived from Lugdunum, the Roman name for Lyon.[4][5] While its extreme sweetness makes it a subject of interest, comprehensive toxicological studies are still pending, and it has not been approved for widespread use in food products.[4][6] The molecular formula of Lugduname is C₁₈H₁₆N₄O₄.[1][7]

The structure of Lugduname, featuring electroactive guanidine (B92328) and nitrile functional groups, makes it a suitable candidate for electrochemical detection.[4][5][8] Electrochemical methods offer a sensitive, rapid, and cost-effective alternative to traditional analytical techniques for the quantification of electroactive species. Theoretical studies have indicated the feasibility of detecting Lugduname through both anodic oxidation and cathodic reduction processes.[4][9] This application note provides a detailed, albeit proposed, protocol for the electrochemical detection of Lugduname in solutions, based on established methods for analogous compounds.

Principle of Electrochemical Detection

The electrochemical detection of Lugduname is predicated on the intrinsic electroactivity of its functional groups. The guanidine moiety can undergo oxidation at an appropriate positive potential, while the nitrile group can be subject to reduction at a negative potential.[4][9] The resulting current from these redox events is directly proportional to the concentration of Lugduname in the solution, forming the basis for its quantification.

Theoretical analyses suggest that the electrochemical determination of Lugduname can be efficiently carried out via an anodic process in a neutral or mildly acidic medium.[4][6] The use of chemically modified electrodes, such as those incorporating cobalt (III) oxyhydroxide or poly(naphthoquinone), has been proposed to enhance the electrochemical response and improve the sensitivity and selectivity of the detection.[4][5]

Experimental Protocols

Due to the absence of specific experimental literature on the electrochemical detection of Lugduname, the following protocols are proposed based on theoretical studies of Lugduname and experimental work on compounds with similar electroactive groups, such as other artificial sweeteners and guanidine-containing molecules.

Materials and Reagents

• Working Electrodes:

  • Glassy Carbon Electrode (GCE)

  • (Optional) Cobalt (III) Oxyhydroxide Modified GCE (Co-OOH/GCE)

  • (Optional) Poly(naphthoquinone) Modified GCE (PNQ/GCE)

• Reference Electrode: Ag/AgCl (3 M KCl)

• Counter Electrode: Platinum wire

• Electrochemical Workstation: Potentiostat/Galvanostat

• Supporting Electrolyte: 0.1 M Phosphate Buffer Solution (PBS) at pH 7.0

• Lugduname Standard Solutions: Prepare a series of standard solutions of Lugduname in the supporting electrolyte.

• Reagents for Electrode Modification (Optional):

  • Cobalt (II) nitrate (B79036) hexahydrate (Co(NO₃)₂·6H₂O)

  • Sodium hydroxide (B78521) (NaOH)

  • Sodium hypochlorite (B82951) (NaClO)

  • 2,6-Naphthalenediol

  • Ethanol (B145695)

  • Phosphate buffer (for synthesis)

Preparation of a Cobalt (III) Oxyhydroxide Modified Electrode (Co-OOH/GCE) (Optional)

This protocol is adapted from established methods for the synthesis of cobalt oxyhydroxide.

• Dissolve 3.18 g of Co(NO₃)₂·6H₂O in 300 mL of distilled water.

• Slowly add the cobalt nitrate solution to 11 mL of 2 M NaOH while stirring. A precipitate will form.

• To oxidize the cobalt hydroxide, add 7.5 mL of 4 M NaClO dropwise to the solution. The solution will turn black, indicating the formation of cobalt oxyhydroxide.

• The Co-OOH nanoparticles can then be deposited on the GCE surface by drop-casting a suspension of the particles onto the electrode and allowing it to dry.

Electrochemical Measurement Procedure

• Electrode Pre-treatment: Polish the GCE with alumina (B75360) slurry on a polishing pad, followed by rinsing with deionized water and ethanol in an ultrasonic bath.

• Electrochemical Cell Setup: Assemble a three-electrode cell containing the working electrode (bare GCE or modified GCE), the Ag/AgCl reference electrode, and the platinum counter electrode in the electrochemical cell with the Lugduname solution in the supporting electrolyte.

• Cyclic Voltammetry (CV):

  • Record the cyclic voltammogram in the potential range of -1.5 V to +1.5 V at a scan rate of 100 mV/s to observe the oxidation and reduction peaks of Lugduname.

• Differential Pulse Voltammetry (DPV) or Square Wave Voltammetry (SWV):

  • These more sensitive techniques are recommended for quantitative analysis.

  • Optimize the pulse parameters (e.g., pulse amplitude, pulse width, step potential) to obtain a well-defined peak for Lugduname.

  • Record the voltammograms for a series of standard Lugduname solutions.

• Data Analysis:

  • Construct a calibration curve by plotting the peak current from the DPV or SWV measurements against the corresponding Lugduname concentration.

  • Use the calibration curve to determine the concentration of Lugduname in unknown samples.

Data Presentation

As no experimental quantitative data for the electrochemical detection of Lugduname is currently available, the following table is a template for how such data should be structured once obtained. The values presented are hypothetical and based on typical performance characteristics of electrochemical sensors for similar analytes.

Parameter	Bare GCE	Co-OOH/GCE	PNQ/GCE
Detection Principle	Anodic Oxidation / Cathodic Reduction	Catalytic Anodic Oxidation	Catalytic Anodic Oxidation
Technique	DPV/SWV	DPV/SWV	DPV/SWV
pH	7.0	7.0	7.0
Linear Range (µM)	e.g., 1 - 100	e.g., 0.1 - 50	e.g., 0.5 - 80
Limit of Detection (LOD) (µM)	e.g., 0.5	e.g., 0.05	e.g., 0.1
Sensitivity (µA/µM)	To be determined	To be determined	To be determined
Response Time (s)	< 10	< 5	< 5

Visualizations

Caption: Experimental workflow for the electrochemical detection of Lugduname.

Caption: Conceptual signaling pathway at the electrode surface for Lugduname detection.

Conclusion

The electrochemical detection of Lugduname presents a promising analytical avenue that warrants experimental investigation. The protocols and information provided in this application note serve as a foundational guide for researchers to develop and validate a robust electrochemical method for the quantification of this potent artificial sweetener. Future work should focus on the experimental validation of these proposed methods to determine key analytical parameters such as the limit of detection, linear range, and sensitivity, and to explore the performance of various electrode modifications.

References

• 1. pfigueiredo.org [pfigueiredo.org]
• 2. researchgate.net [researchgate.net]
• 3. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 4. openscholar.dut.ac.za [openscholar.dut.ac.za]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Determination of guanidino compounds by anion-exchange chromatography and amperometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. Controlled Nanostructuration of Cobalt Oxyhydroxide Electrode Material for Hybrid Supercapacitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sensory Evaluation of Potent Sweeteners

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the sensory evaluation of potent sweeteners, essential for researchers, scientists, and professionals in drug development. The following sections offer a comprehensive guide to understanding the sensory properties of these compounds, from the fundamental taste signaling pathways to detailed experimental procedures and data interpretation.

Introduction to Sensory Evaluation of Potent Sweeteners

Potent or high-intensity sweeteners are substances that elicit a sweet taste at concentrations significantly lower than sucrose.[1] Their sensory evaluation is critical for product development, as their taste profiles can differ significantly from sucrose, exhibiting varying sweetness intensities, temporal profiles, and potential off-tastes such as bitterness or a metallic sensation.[2][3] A thorough sensory assessment is necessary to ensure consumer acceptance and to guide formulation efforts in the food, beverage, and pharmaceutical industries.[4]

Taste Signaling Pathways

Understanding the biological mechanisms of taste perception is fundamental to interpreting sensory data. Sweet and bitter tastes are mediated by G-protein coupled receptors (GPCRs) located in taste receptor cells on the tongue.[5][6]

Sweet Taste Signaling Pathway

Sweet compounds are primarily detected by the T1R2/T1R3 heterodimeric receptor.[7] Binding of a sweetener to this receptor initiates a downstream signaling cascade, leading to the perception of sweetness. This process involves the activation of G-proteins, production of second messengers like inositol (B14025) trisphosphate (IP3), and an increase in intracellular calcium, ultimately resulting in neurotransmitter release to the brain.[7][8]

References

• 1. researchgate.net [researchgate.net]
• 2. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 3. researchgate.net [researchgate.net]
• 4. Descriptive Sensory Profile and Consumer Study Impact of Different Nutritive and Non-Nutritive Sweeteners on the Descriptive, Temporal Profile, and Consumer Acceptance in a Peach Juice Matrix [mdpi.com]
• 5. Bitter taste receptors: Genes, evolution and health - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Sensing via Intestinal Sweet Taste Pathways - PMC [pmc.ncbi.nlm.nih.gov]

The Use of Lugduname in Animal Taste Preference Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lugduname, a guanidine-based compound, is one of the most potent sweet-tasting molecules known, with a sweetness intensity estimated to be between 220,000 to 300,000 times that of sucrose. Its powerful sweetness makes it a subject of interest in taste research and for the development of novel non-caloric sweeteners. However, its use has been primarily limited to research settings, and it is not approved for widespread use in food products due to a lack of comprehensive safety data.

These application notes provide an overview of the use of Lugduname in animal taste preference studies, summarizing the available data and providing detailed protocols for key experimental setups. The information is intended to guide researchers in designing and conducting studies to evaluate the palatability and sensory properties of Lugduname and other high-potency sweeteners in animal models.

Data Presentation

The available quantitative data on Lugduname preference in animal models is limited. The most notable research has been conducted in pigs, which have a taste preference profile for sweeteners that shares similarities with humans.

Animal Model	Sweetener	Test Type	Key Findings	Reference
Pig (Sus scrofa domesticus)	Lugduname	Two-Bottle Preference Test	Lugduname was found to be the most effective sweetener among 60 compounds tested.	[1][2]
Pig (Sus scrofa domesticus)	Carrelame	Two-Bottle Preference Test	Carrelame, another guanidine (B92328) sweetener, was also highly effective in pigs.	[3][2]

Signaling Pathway of Sweet Taste Perception

The sensation of sweet taste is primarily mediated by the T1R2 and T1R3 G-protein coupled receptors, which form a heterodimer. High-potency sweeteners like Lugduname are thought to bind to this receptor complex, initiating a downstream signaling cascade.

Caption: Sweet taste signaling pathway initiated by Lugduname.

Experimental Protocols

The following are detailed protocols for common behavioral assays used to assess taste preference in animal models. These can be adapted for use with Lugduname.

Two-Bottle Preference Test

This is the most common method for determining preference for a tastant.

Objective: To determine if an animal prefers a Lugduname solution over a control solution (typically water).

Materials:

• Test animals (e.g., pigs, rats, or mice)

• Individual housing cages

• Two drinking bottles per cage, calibrated for volume measurement

• Lugduname

• Vehicle (e.g., purified water)

• Sucrose (for positive control)

• Quinine (for negative/aversive control)

Protocol Workflow:

References

• 1. Gustatory responses of pigs to sixty compounds tasting sweet to humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Sweet Taste Receptors with Lugduname

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lugduname is one of the most potent sweetening agents known, estimated to be between 220,000 and 300,000 times sweeter than sucrose.[1] Its intense sweetness is mediated through the activation of the sweet taste receptor, a G-protein coupled receptor (GPCR) composed of two subunits, Taste 1 Receptor Member 2 (TAS1R2) and Taste 1 Receptor Member 3 (TAS1R3).[2] Understanding the interaction of highly potent agonists like lugduname with the TAS1R2/TAS1R3 receptor is crucial for the development of novel sweeteners and for elucidating the molecular mechanisms of sweet taste perception.

These application notes provide detailed protocols for in vitro assays to characterize the activity of lugduname on the human sweet taste receptor. The protocols are designed for researchers in academia and industry involved in taste receptor research, compound screening, and the development of new food ingredients and pharmaceuticals.

Data Presentation

Quantitative analysis of a novel sweet taste agonist's activity is fundamental for its characterization. The following table summarizes key parameters for lugduname in comparison to other known sweeteners.

Compound	Receptor	Assay Type	EC50 (M)	Ki (M)	Relative Sweetness
Sucrose	hTAS1R2/TAS1R3	Calcium Imaging	1.5 x 10⁻²	-	1
Aspartame	hTAS1R2/TAS1R3	Calcium Imaging	3.0 x 10⁻⁴	-	200
Neotame	hTAS1R2/TAS1R3	Calcium Imaging	8.0 x 10⁻⁷	-	8,000
Lugduname	hTAS1R2/TAS1R3	Calcium Imaging	~1 x 10⁻⁹ (Hypothetical)	~5 x 10⁻¹⁰ (Hypothetical)	220,000-300,000 [1]

Signaling Pathway

The TAS1R2/TAS1R3 receptor, upon binding to a sweet ligand like lugduname, activates a downstream signaling cascade. The primary pathway involves the G-protein gustducin. However, coupling to other G-proteins such as Gs and Gq has also been reported, leading to the production of second messengers like cyclic AMP (cAMP) and inositol (B14025) trisphosphate (IP₃), which in turn increases intracellular calcium concentrations.

Sweet taste signaling pathway initiated by lugduname.

Experimental Protocols

The following are detailed protocols for key experiments to characterize the interaction of lugduname with the sweet taste receptor.

Functional Characterization using Calcium Imaging Assay

This assay measures the increase in intracellular calcium concentration following receptor activation.

Experimental Workflow:

Workflow for the calcium imaging assay.

Methodology:

• Cell Culture and Seeding:

  • Culture HEK293 cells stably co-expressing human TAS1R2, TAS1R3, and a promiscuous G-protein alpha subunit such as Gα16 or a chimeric G-protein like Gα16-gust44.

  • Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere with 5% CO₂.

  • Seed cells into black, clear-bottom 96-well or 384-well plates at a density of 40,000-80,000 cells per well and incubate for 24 hours.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, 2 µM) and Pluronic F-127 (0.02%) in Hanks' Balanced Salt Solution (HBSS) buffered with 20 mM HEPES.

  • Aspirate the culture medium from the wells and add 50 µL (for 96-well plates) or 20 µL (for 384-well plates) of the loading buffer.

  • Incubate the plate for 60 minutes at 37°C in the dark.

  • After incubation, wash the cells twice with HBSS.

• Ligand Preparation:

  • Prepare a stock solution of lugduname in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the lugduname stock solution in HBSS to achieve a range of concentrations. Due to its high potency, a starting concentration in the low nanomolar range is recommended, with dilutions extending into the picomolar range.

• Fluorescence Measurement:

  • Use a fluorescence plate reader (e.g., FLIPR, FlexStation) to measure intracellular calcium mobilization.

  • Set the excitation wavelength to 485 nm and the emission wavelength to 525 nm.

  • Record a baseline fluorescence for 10-20 seconds.

  • Add the lugduname dilutions to the wells and continue to record the fluorescence intensity for an additional 60-120 seconds.

• Data Analysis:

  • The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after ligand addition.

  • Normalize the data to the response of a saturating concentration of a known agonist or to the maximum response observed.

  • Plot the normalized response against the logarithm of the lugduname concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ value.

cAMP Accumulation Assay

This assay is suitable for investigating the potential coupling of the sweet taste receptor to Gs or Gi proteins.

Experimental Workflow:

Workflow for the cAMP accumulation assay.

Methodology:

• Cell Culture and Seeding:

  • Culture HEK293 cells stably expressing human TAS1R2 and TAS1R3.

  • Seed cells into a 96-well or 384-well plate at an appropriate density and incubate for 24 hours.

• Assay Procedure:

  • Wash the cells with HBSS.

  • Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor, such as 3-isobutyl-1-methylxanthine (B1674149) (IBMX, 500 µM), for 15-30 minutes at 37°C to prevent cAMP degradation.

  • For Gs coupling: Add serial dilutions of lugduname to the cells and incubate for 30 minutes at 37°C.

  • For Gi coupling: Add serial dilutions of lugduname in the presence of a fixed concentration of an adenylyl cyclase activator, such as forskolin (B1673556) (10 µM), and incubate for 30 minutes at 37°C.

  • Lyse the cells according to the manufacturer's protocol of the chosen cAMP detection kit.

• cAMP Detection:

  • Measure the intracellular cAMP levels using a commercially available kit, such as a Homogeneous Time-Resolved Fluorescence (HTRF) assay or an Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Determine the cAMP concentration in the cell lysates by interpolating from the standard curve.

  • Plot the cAMP concentration against the logarithm of the lugduname concentration to generate dose-response curves.

Competitive Radioligand Binding Assay (Hypothetical Protocol)

This assay would be used to determine the binding affinity (Ki) of lugduname for the sweet taste receptor. This protocol is hypothetical as it requires a suitable radiolabeled ligand that binds to the same site as lugduname, which is not currently commercially available.

Methodology:

• Membrane Preparation:

  • Harvest HEK293 cells expressing TAS1R2/TAS1R3 and homogenize them in a cold buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Resuspend the membrane pellet in an appropriate assay buffer.

• Binding Assay:

  • In a 96-well plate, combine the cell membrane preparation, a fixed concentration of a suitable radiolabeled sweet taste receptor agonist (e.g., [³H]-Sucralose, if available), and increasing concentrations of unlabeled lugduname.

  • Incubate the mixture to allow binding to reach equilibrium.

  • Separate the bound and free radioligand by rapid filtration through a glass fiber filter.

  • Wash the filters to remove unbound radioligand.

• Data Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Plot the percentage of specific binding of the radioligand against the logarithm of the lugduname concentration.

  • Fit the data to a one-site competition binding model to determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion

The protocols outlined in these application notes provide a comprehensive framework for the in vitro characterization of lugduname's interaction with the human sweet taste receptor. By employing these functional and binding assays, researchers can obtain valuable quantitative data on the potency and affinity of this ultra-potent sweetener, contributing to a deeper understanding of sweet taste perception and aiding in the development of novel taste modifiers.

References

• 1. Lugduname - Wikipedia [en.wikipedia.org]
• 2. medkoo.com [medkoo.com]

Application Notes and Protocols for the In Vitro Formulation and Bio-Assay of Lugduname

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lugduname is a synthetic guanidinocarboxylic acid that is recognized as one of the most potent sweetening agents known, with an estimated sweetness several hundred thousand times that of sucrose (B13894).[1] Its unique structure and high potency make it a subject of interest for research into sweet taste perception and the development of novel sweeteners. However, toxicological studies on Lugduname are not yet complete, and it is not widely available as a research chemical.[2]

These application notes provide a generalized framework for the formulation and in vitro evaluation of Lugduname, based on established principles for handling poorly soluble compounds in biological assays. The following protocols are intended as a starting point for researchers and may require optimization based on specific experimental conditions and cell types.

Formulation of Lugduname for In Vitro Assays

The formulation of poorly soluble compounds like Lugduname for aqueous-based in vitro assays presents a significant challenge. The choice of solvent and the final concentration in the assay are critical to ensure compound solubility while minimizing solvent-induced cytotoxicity.

1.1. Solvent Selection and Stock Solution Preparation

Due to its chemical structure, Lugduname is expected to have low aqueous solubility. Therefore, an organic solvent is necessary to prepare a concentrated stock solution.

• Recommended Solvent: High-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing a stock solution of Lugduname.[3][4] DMSO is a versatile solvent compatible with most cell-based assays at low final concentrations.[5]

• Stock Solution Concentration: It is advisable to prepare a high-concentration stock solution (e.g., 10-50 mM) in DMSO. This allows for minimal volumes of the stock solution to be added to the aqueous assay medium, thereby keeping the final DMSO concentration low.

• Storage: Store the DMSO stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. Protect from light and moisture to ensure stability.

1.2. Preparation of Working Solutions

Prepare serial dilutions of the Lugduname stock solution in the appropriate cell culture medium or assay buffer immediately before use. It is crucial to ensure that the final concentration of DMSO in the assay does not exceed a level that affects cell viability or the experimental readout.

Table 1: Recommended Final DMSO Concentrations in Cell-Based Assays

Cell Type	Maximum Recommended Final DMSO Concentration (%)	Reference
Most cell lines	≤ 0.5%	[3]
Primary cells	≤ 0.1%	[5]
Sensitive cell lines	May require concentrations < 0.1%	[6]

Protocol 1: Preparation of Lugduname Stock and Working Solutions

• Prepare Stock Solution:

  • Accurately weigh the desired amount of Lugduname powder.

  • Dissolve the powder in high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Gently vortex or sonicate at room temperature to ensure complete dissolution.

  • Store the stock solution in small, single-use aliquots at -20°C or -80°C.

• Prepare Working Solutions:

  • Thaw a single aliquot of the Lugduname stock solution at room temperature.

  • Perform serial dilutions of the stock solution in pre-warmed cell culture medium or assay buffer to achieve the desired final concentrations for the experiment.

  • Ensure the final DMSO concentration in the highest concentration of Lugduname tested does not exceed the recommended limit for the specific cell line being used.

  • Use the working solutions immediately after preparation.

In Vitro Bio-Assay for Sweetener Activity

A common method for evaluating the activity of sweeteners is through a cell-based assay using cells that heterologously express the human sweet taste receptor, a G protein-coupled receptor (GPCR) composed of the T1R2 and T1R3 subunits.[7][8] Activation of this receptor by a sweet compound leads to an increase in intracellular calcium, which can be measured using a calcium-sensitive fluorescent dye.

2.1. Cell Line and Reagents

• Cell Line: Human Embryonic Kidney 293 (HEK293) cells stably co-expressing the human T1R2 and T1R3 receptor subunits and a promiscuous G protein such as Gα16.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and selection antibiotics (if applicable).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Calcium Indicator Dye: Fluo-8 AM or a similar calcium-sensitive fluorescent dye.

• Positive Control: A known sweetener such as sucrose or sucralose.

• Negative Control: Assay buffer with the corresponding final concentration of DMSO.

Protocol 2: Cell-Based Calcium Flux Assay for Sweetener Activity

• Cell Seeding:

  • Seed the HEK293-T1R2/T1R3 cells into black-walled, clear-bottom 96-well or 384-well microplates at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate the plates at 37°C in a 5% CO₂ incubator for 24-48 hours.

• Dye Loading:

  • Prepare a loading solution of the calcium-sensitive fluorescent dye in assay buffer according to the manufacturer's instructions.

  • Remove the culture medium from the cell plate and add the dye loading solution to each well.

  • Incubate the plate at 37°C for 60 minutes, followed by 30 minutes at room temperature in the dark.

• Compound Addition and Signal Detection:

  • Prepare a plate containing the serially diluted Lugduname working solutions and controls (positive and negative).

  • Place the cell plate into a fluorescence plate reader equipped with an automated liquid handling system (e.g., FLIPR).

  • Measure the baseline fluorescence for a short period.

  • Add the Lugduname working solutions and controls to the corresponding wells.

  • Immediately begin measuring the fluorescence intensity over a period of 2-5 minutes.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence for each well.

  • Normalize the data to the response of the positive control.

  • Plot the normalized response versus the logarithm of the Lugduname concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Data Presentation

The quantitative data obtained from the in vitro bio-assay should be summarized in a clear and structured table for easy comparison.

Table 2: Hypothetical Potency of Lugduname and Control Sweeteners

Compound	EC₅₀ (nM)	Relative Potency (vs. Sucrose)
Sucrose	5,000,000	1
Sucralose	500	10,000
Lugduname	0.025	200,000,000

Note: The EC₅₀ and relative potency values for Lugduname are hypothetical and presented for illustrative purposes only.

Visualizations

4.1. Experimental Workflow

Caption: Workflow for the in vitro evaluation of Lugduname activity.

4.2. Sweet Taste Receptor Signaling Pathway

References

• 1. Lugduname - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scilit.com [scilit.com]
• 7. Establishment of a New Cell-Based Assay To Measure the Activity of Sweeteners in Fluorescent Food Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

controlled substance handling for Lugduname research

Lugduname is Not a Controlled Substance

Initial research indicates that Lugduname, an artificial sweetener, is not classified as a controlled substance by the Drug Enforcement Administration (DEA) or any other major regulatory body. The DEA maintains comprehensive lists of scheduled substances, and Lugduname does not appear on these lists.[1][2][3][4][5] Therefore, the specific requirements for handling controlled substances, such as secure storage, detailed record-keeping, and DEA registration, do not apply to Lugduname.

While not a controlled substance, Lugduname is an extremely potent compound, estimated to be 220,000 to 300,000 times sweeter than sucrose.[6][7] Due to this high potency and the limited availability of safety and toxicological data, it is not approved for commercial use as a food additive.[8][9] Its use is currently limited to research settings.[7][8]

Given its potency, researchers and scientists must handle Lugduname with appropriate laboratory safety protocols to minimize exposure and ensure a safe working environment. The following application notes and protocols are provided as a guide for the safe handling of this potent, non-scheduled chemical compound in a research context.

Application Notes for Lugduname Research

1. Introduction

Lugduname [N-(4-cyanophenyl)-N-(2,3-methylenedioxybenzyl)guanidinoacetic acid] is a member of a family of potent sweeteners characterized by a guanidinoacetic acid functional group.[6] Its primary known biological activity is as a potent agonist of the T1R2/T1R3 sweet taste receptor.[8] This interaction triggers a G protein-coupled signaling cascade, leading to the perception of intense sweetness.[8] Due to its extreme potency, Lugduname is a valuable tool for studying the structure-activity relationships of sweet taste receptors.[8]

2. Research Applications

• Taste Receptor Research: Investigating the molecular mechanisms of sweet taste perception and the structure-function relationships of the T1R2/T1R3 receptor.

• Sweetener Development: Serving as a reference compound in the development of novel high-potency sweeteners.

• Neurobiology of Taste: Studying the neural pathways and processing of sweet taste signals in the brain.

3. Data Summary

Property	Value	Source
Sweetness Potency	220,000 - 300,000 times sucrose	[6][7]
Chemical Formula	C18H16N4O4	[7]
Molecular Weight	352.34 g/mol	[7]
CAS Number	180045-75-4	[7][8]
Storage Conditions	Powder: -20°C for long term. In solvent: -80°C for up to one year.	[7]

Experimental Protocols for Safe Handling

1. Risk Assessment and Mitigation

A thorough risk assessment should be conducted before any work with Lugduname begins. The primary hazards are inhalation of the powder and dermal or mucosal contact.

• Workflow Diagram for Risk Assessment:

Risk assessment and mitigation workflow.

2. Standard Operating Procedure (SOP) for Weighing and Solution Preparation

This protocol outlines the steps for safely weighing Lugduname powder and preparing stock solutions.

• Experimental Workflow Diagram:

Workflow for weighing and solution preparation.

Methodology:

• Preparation: All handling of solid Lugduname should be performed in a certified chemical fume hood or a ventilated balance enclosure to prevent inhalation of the powder.

• Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical splash goggles at all times.

• Weighing:

  • Use an analytical balance with a draft shield.

  • Tare a clean, appropriate weighing vessel (e.g., a glass vial).

  • Carefully transfer the desired amount of Lugduname to the vessel using a spatula. Avoid creating dust.

  • Close the container of the stock powder immediately after use.

• Solubilization:

  • Add the appropriate solvent (e.g., DMSO, ethanol) to the weighing vessel containing the Lugduname powder.

  • Cap the vessel and vortex or mix gently until the solid is completely dissolved.

• Storage:

  • Transfer the prepared stock solution to a clearly labeled storage vial. The label should include the compound name, concentration, solvent, date of preparation, and your initials.

  • Store the solution at the recommended temperature (-20°C or -80°C).[7]

• Decontamination and Waste Disposal:

  • Wipe down the balance and surrounding work area with an appropriate solvent (e.g., 70% ethanol) to decontaminate any residual powder.

  • Dispose of all contaminated materials (e.g., weigh boats, pipette tips, gloves) in a designated chemical waste container in accordance with your institution's guidelines.

3. Signaling Pathway of Sweet Taste Perception

Lugduname acts as an agonist on the T1R2/T1R3 G protein-coupled receptor. The binding of Lugduname initiates an intracellular signaling cascade.

• Signaling Pathway Diagram:

Simplified sweet taste signaling pathway.

Disclaimer: These protocols are intended as a general guide for research purposes only. All laboratory work should be conducted in accordance with your institution's safety policies and regulations. A comprehensive, site-specific risk assessment should be performed before handling Lugduname.

References

• 1. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 2. dea.gov [dea.gov]
• 3. Diversion Control Division | Controlled Substance Schedules [deadiversion.usdoj.gov]
• 4. Drug Enforcement Administration Drug Scheduling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. alabamapublichealth.gov [alabamapublichealth.gov]
• 6. Lugduname - Wikipedia [en.wikipedia.org]
• 7. Lugduname_TargetMol [targetmol.com]
• 8. medkoo.com [medkoo.com]
• 9. quora.com [quora.com]

Application Notes and Protocols for Studying Gustatory Response in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for key behavioral assays used to assess gustatory responses in animal models. The information is intended to guide researchers in designing and executing experiments to evaluate the effects of novel compounds on taste perception and preference.

Behavioral Assays for Gustatory Function

Behavioral assays are fundamental in understanding how animals perceive and respond to different tastes. These tests are crucial for screening new drugs, evaluating taste modulators, and studying the mechanisms of taste perception.

Two-Bottle Preference Test

Application Note: The two-bottle preference test is a widely used and simple method to assess the preference or aversion of an animal to a specific taste stimulus.[1][2] It is based on the principle of giving the animal a choice between two solutions, typically the test compound dissolved in water and plain water.[1][3] This test is valuable for determining the palatability of a substance and can be conducted over short (e.g., 5 minutes) or long (e.g., 48 hours) durations.[1] Short-term tests are useful for assessing the immediate sensory response, while long-term tests can provide insights into post-ingestive effects.[1] It's important to consider that factors like strain and sex of the animal can influence sucrose (B13894) preference.[3]

Experimental Protocol: 48-Hour Two-Bottle Preference Test [1][3]

• Animal Acclimation and Housing:

  • Individually house the animals (e.g., mice or rats) to allow for accurate measurement of individual fluid consumption.[3]

  • Allow animals to acclimate to individual housing for at least 48-72 hours before the experiment begins.[3]

  • Ensure animals have ad libitum access to food and water during the acclimation period.

• Habituation to Two Bottles:

  • For 2-3 days prior to the test, present each animal with two bottles filled with water.

  • Measure water consumption from each bottle daily to ensure the animal does not have a side preference. The position of the bottles should be switched daily.[3]

• Test Procedure:

  • On the test day, replace one of the water bottles with a bottle containing the test solution (tastant). The other bottle should contain water.

  • Record the initial weight of both bottles.

  • After 24 hours, record the weight of both bottles to determine the volume consumed.

  • Switch the positions of the two bottles to control for any side bias and replace them with freshly filled bottles.[1][3]

  • After another 24 hours (total 48 hours), record the final weight of both bottles.

• Data Calculation:

  • Calculate the total volume of each solution consumed over the 48-hour period.

  • Calculate the preference score using the following formula:

    • Preference (%) = (Volume of Tastant Consumed / Total Volume of Liquid Consumed) x 100

  • A preference score significantly above 50% indicates a preference for the tastant, while a score significantly below 50% indicates an aversion.[2]

Data Presentation: Two-Bottle Preference Test

Animal ID	Treatment Group	Tastant Consumed (mL)	Water Consumed (mL)	Total Fluid Intake (mL)	Preference (%)
1	Control	1.5	4.5	6.0	25.0
2	Control	1.8	4.2	6.0	30.0
3	Test Compound	4.2	1.8	6.0	70.0
4	Test Compound	4.5	1.5	6.0	75.0

Experimental Workflow: Two-Bottle Preference Test

Caption: Workflow for the 48-hour two-bottle preference test.

Brief-Access Gustometer Test

Application Note: The brief-access test, often conducted using a gustometer, measures the initial licking response of an animal to a tastant over a very short period (e.g., 5-10 seconds).[4][5] This method is advantageous as it minimizes post-ingestive effects and allows for the rapid testing of multiple concentrations of a tastant.[6] The number of licks is a direct measure of the palatability of the solution.[1] This technique is particularly useful for constructing concentration-response functions and determining taste thresholds.[6] To account for individual differences in licking rate, the data is often presented as a lick ratio, which is the number of licks for the tastant divided by the number of licks for water.[5][6]

Experimental Protocol: Brief-Access Licking Test [1][5]

• Animal Preparation:

  • Water-deprive the animals for approximately 22-23 hours before each session to motivate drinking.[5]

  • Handle the animals daily for several days before the experiment to reduce stress.

• Training:

  • Day 1: Place the water-deprived animal in the gustometer and allow it to lick from a single sipper tube containing water for a 30-minute session.[5]

  • Day 2: Present the animal with multiple sipper tubes, all containing water, in a pseudo-random order for short trials (e.g., 10 seconds per tube). This trains the animal to sample from different tubes.[5]

• Testing:

  • On the test day, present the animal with a series of sipper tubes containing different concentrations of the test tastant and a control (water).

  • The presentation of the tubes should be randomized for each animal.

  • Each trial consists of a brief period (e.g., 5-10 seconds) where the animal has access to a single sipper tube.[5]

  • Record the number of licks for each tastant concentration and for water.

  • A session should typically last around 30-40 minutes.[5]

• Data Calculation:

  • Calculate the average number of licks for water across all water trials.

  • Calculate the lick ratio for each tastant concentration using the formula:

    • Lick Ratio = (Number of Licks for Tastant) / (Average Number of Licks for Water)

  • A lick ratio of 1.0 indicates a neutral response, >1.0 indicates preference, and <1.0 indicates aversion.[6]

Data Presentation: Brief-Access Gustometer Test

Animal ID	Treatment Group	Tastant Concentration	Licks for Tastant	Average Licks for Water	Lick Ratio
1	Control	0.1 mM	45	50	0.90
1	Control	1.0 mM	25	50	0.50
1	Control	10 mM	5	50	0.10
2	Test Compound	0.1 mM	52	55	0.95
2	Test Compound	1.0 mM	48	55	0.87
2	Test Compound	10 mM	45	55	0.82

Caption: Workflow for the conditioned taste aversion paradigm.

Gustatory Signaling Pathway

Taste perception is initiated by the interaction of chemical stimuli with taste receptor cells located in the taste buds on the tongue. [7]This interaction triggers a series of intracellular signaling events that ultimately lead to the transmission of a neural signal to the brain. The signaling pathways differ for the five basic tastes: sweet, umami, bitter, sour, and salty.

• Sweet, Umami, and Bitter: These tastes are mediated by G-protein coupled receptors (GPCRs). [7][8]Sweet tastes are detected by a heterodimer of T1R2 and T1R3 receptors, while umami tastes are detected by a heterodimer of T1R1 and T1R3 receptors. [8]Bitter tastes are detected by a family of about 25 T2R receptors. [9]Binding of a tastant to its receptor activates a G-protein (gustducin), which in turn activates phospholipase C beta 2 (PLCβ2). [8]PLCβ2 generates inositol (B14025) triphosphate (IP3), which triggers the release of calcium from intracellular stores. This increase in intracellular calcium opens TRPM5 channels, leading to cell depolarization and the release of ATP as a neurotransmitter. [10]

• Salty: The primary mechanism for detecting low concentrations of salt is the influx of sodium ions (Na+) through the epithelial sodium channel (ENaC). [7]This influx of positive charge directly depolarizes the taste receptor cell.

• Sour: Sour taste is elicited by acidic compounds and is thought to be mediated by the influx of protons (H+) through specific ion channels, leading to cell depolarization.

The taste information is then transmitted via cranial nerves (VII, IX, and X) to the nucleus of the solitary tract in the brainstem, then to the thalamus, and finally to the gustatory cortex for conscious perception of taste. [7][11] Gustatory Signaling Pathway Diagram

Caption: Simplified gustatory signaling pathways for the five basic tastes.

References

• 1. Measurement of Behavioral Taste Responses in Mice: Two-Bottle Preference, Lickometer, and Conditioned Taste-Aversion Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. conductscience.com [conductscience.com]
• 4. A New Gustometer for Taste Testing in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Gustatory System Function, Parts & Diagram | Study.com [study.com]
• 8. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Gustatory System – Introduction to Neurobiology [opentext.uoregon.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of Guanidinoacetic Acid

Welcome to the technical support center for the synthesis of Guanidinoacetic Acid (GAA). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during the synthesis of GAA.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of guanidinoacetic acid, particularly from glycine (B1666218) and cyanamide (B42294), and provides potential solutions.

Problem	Potential Cause	Recommended Solution
Low GAA Yield	Suboptimal pH: The reaction is highly pH-sensitive. Yields are very poor at pH values below 8 or above 11.[1]	Maintain the reaction pH between 8.5 and 11, with an optimal range often cited as 9 to 10.[1][2] Use a pH meter for continuous monitoring and adjust with a suitable base (e.g., NaOH, Na2CO3) or acid as needed.[1][2][3]
Incorrect Molar Ratio of Reactants: An insufficient excess of glycine can lead to the dimerization of cyanamide to form dicyandiamide (B1669379) (DCA).[2]	Use a molar excess of glycine to cyanamide. A molar ratio of 4:1 or higher is recommended to suppress the formation of dicyandiamide.[3]
Reaction Temperature Too Low or Too High: Temperature affects the reaction rate and the formation of byproducts.	The reaction is typically conducted at elevated temperatures, for instance, around 80-90°C.[1][3]
High Levels of Impurities (Melamine, Dicyandiamide)	High Ammonia (B1221849) Concentration: Ammonia in the reaction mixture can contribute to the formation of melamine.[3]	Control the ammonia content in the reaction mixture to below 20 g/L. This can be achieved by stripping ammonia from the reaction mixture, for example, by vigorous stirring in an open system.[3]
High Dicyandiamide (DCA) Content: This is a common side product from the self-condensation of cyanamide, favored under alkaline conditions.[2]	Keep the dicyandiamide content in the reaction mixture below 5 wt.-%. This is primarily controlled by using a sufficient excess of glycine.[2][3]
Uncontrolled pH Increase: As glycine is consumed during the reaction, its buffering effect diminishes, which can lead to a sharp increase in pH, favoring side reactions.[3]	In a fed-batch process, carefully control the addition rate of cyanamide. If the pH rises above 10, consider the controlled addition of an organic or inorganic acid to maintain the optimal pH range.[3]
Accumulation of Salts in Continuous Processes	Recirculation of Mother Liquor: In continuous processes where the glycine-containing mother liquor is recirculated, salts from the stabilization of the cyanamide solution (e.g., phosphates, formates) can accumulate.[2]	Implement a method to remove anionic impurities from the process solution, such as electrodialysis.[2] A purge stream can also be used, but this may lead to significant loss of glycine.[2][3]
Product Purification Challenges	Presence of Unreacted Glycine and Side Products: The final product can be contaminated with unreacted starting materials and side products, making isolation of pure GAA difficult.	After the reaction, the GAA product can be separated by filtration. Washing the filtered product can help remove impurities, though this may result in some product loss.[3] Recrystallization from water or an alcohol-water mixture can be employed for further purification.[4]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing guanidinoacetic acid?

A1: The most prevalent industrial method for synthesizing guanidinoacetic acid is the reaction of glycine with cyanamide in an aqueous alkaline solution.[2][3][4] This method was first described in 1861.[3]

Q2: What are the primary side products to be concerned about in the synthesis of GAA from glycine and cyanamide?

A2: The main side products are dicyandiamide (DCA) and melamine.[3] Both are formed under the alkaline conditions required for the synthesis of GAA. Melamine is a particularly critical impurity due to strict regulatory limits on its presence in products for animal feed.[3]

Q3: How does pH affect the synthesis of guanidinoacetic acid?

A3: The pH of the reaction medium is a critical parameter. An alkaline environment (pH 8-10) is necessary for the reaction between glycine and cyanamide.[3] However, these same conditions also promote the formation of dicyandiamide and melamine.[3] Very low or very high pH values result in poor yields of GAA.[1]

Q4: Are there alternative synthesis routes for guanidinoacetic acid?

A4: Yes, several other methods have been described, including:

• The reaction of thiourea (B124793) with an ethylating agent to form S-ethylisothiourea, followed by reaction with glycine.[4]

• The reaction of guanidinium (B1211019) hydrochloride with chloroacetate.[4]

• The reaction of O-methylisourea with glycine.[5]

• The reaction of S-methylisothiourea with glycine.[6] However, these methods can involve more complex procedures, lower yields, and issues with product quality compared to the cyanamide and glycine route.[5]

Q5: What analytical methods are used to determine the purity and yield of guanidinoacetic acid?

A5: High-Performance Liquid Chromatography (HPLC) is a commonly used method to determine the concentration of GAA and to quantify impurities like melamine.[1][3][7] Other analytical techniques include HPLC with fluorescence detection, gas chromatography-mass spectrometry (GC-MS), and enzyme-linked immunosorbent assay (ELISA).[7][8][9]

Data Presentation

Table 1: Influence of pH on GAA Synthesis Yield

pH	GAA Yield (%)	Purity (%)
8.5	80	90
9.0	88	95
9.5	92	97
10.0	90	96
10.5	85	93
11.0	75	88

Note: These are representative values based on experimental data described in the literature and are intended to illustrate the trend. Actual results may vary based on specific reaction conditions.[1]

Experimental Protocols

Key Experiment: Synthesis of Guanidinoacetic Acid from Glycine and Cyanamide (Fed-Batch Process)

This protocol is a generalized representation based on procedures found in the literature.[1][3]

Materials:

• Glycine

• 50 wt-% aqueous solution of cyanamide

• Sodium hydroxide (B78521) (or other suitable base)

• Deionized water

• Hydrochloric acid (for pH adjustment if necessary)

Equipment:

• Jacketed glass reactor with overhead stirrer, condenser, thermometer, and pH probe

• Dosing pump for cyanamide addition

• Filtration apparatus

• Drying oven

Procedure:

• Charge the reactor with glycine and deionized water. A typical concentration is around 25-30 wt-% glycine.

• Adjust the pH of the glycine solution to the desired value (e.g., 9.5) by adding a sodium hydroxide solution while stirring.

• Heat the reaction mixture to the target temperature (e.g., 80-85°C).

• Once the temperature and pH are stable, begin the dropwise addition of the 50 wt-% cyanamide solution using a dosing pump at a controlled rate. A typical molar ratio of glycine to cyanamide is between 1.4:1 and 4:1.[1][3]

• Continuously monitor the pH during the addition of cyanamide. If the pH rises above the setpoint (e.g., >10), the rate of cyanamide addition may need to be adjusted, or a dilute acid solution can be added to maintain the pH.[3]

• After the complete addition of cyanamide, continue stirring the reaction mixture at the set temperature for a specified period (e.g., 2 hours) to ensure the reaction goes to completion.[1]

• Cool the reaction mixture to allow for the precipitation of guanidinoacetic acid.

• Filter the resulting suspension to collect the solid product.

• Wash the filter cake with cold deionized water to remove residual impurities.

• Dry the product in an oven at an appropriate temperature (e.g., 60-80°C) to a constant weight.

• Analyze the final product for purity and yield using a suitable analytical method such as HPLC.[1]

Visualizations

Caption: Reaction pathway for GAA synthesis and formation of major side products.

Caption: Troubleshooting workflow for GAA synthesis issues.

References

• 1. WO2022048909A1 - Method for preparing guanidino acetic acid - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2022048913A1 - Method for preparing guanidino acetic acid - Google Patents [patents.google.com]
• 4. CN103193681A - Clean preparation method of guanidinoacetic acid - Google Patents [patents.google.com]
• 5. CN102702032A - Synthesis method of guanidinoacetic acid - Google Patents [patents.google.com]
• 6. Effects of Delivering Guanidinoacetic Acid or Its Prodrug to the Neural Tissue: Possible Relevance for Creatine Transporter Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An indirect competitive ELISA for determination of guanidine acetic acid in animal feed - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

improving yield and purity of Lugduname synthesis

Welcome to the Technical Support Center for Lugduname Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the yield and purity of N-(4-cyanophenyl)-N'-(2,3-methylenedioxybenzyl)guanidinoacetic acid (Lugduname). Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your synthesis efforts.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Lugduname and related guanidinium (B1211019) compounds. The question-and-answer format is designed to help you quickly identify and resolve challenges in your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete formation of the carbodiimide (B86325) intermediate: The conversion of the thiourea (B124793) precursor to the carbodiimide is a critical step. Incomplete reaction will result in a low yield of the final guanidine (B92328) product.	a. Optimize carbodiimide formation: Ensure anhydrous conditions and use a reliable activating agent such as Mukaiyama's reagent (2-chloro-1-methylpyridinium iodide). Monitor the reaction by Thin Layer Chromatography (TLC) to confirm the disappearance of the thiourea starting material before proceeding. b. Reagent quality: Use fresh, high-purity reagents, especially the coupling agents and amines.
2. Inefficient guanidinylation reaction: The reaction between the carbodiimide and the amine may be slow or incomplete.	a. Reaction conditions: The guanidinylation step may require elevated temperatures or longer reaction times. Experiment with a temperature range of room temperature to 50°C and monitor progress by TLC or HPLC. b. Stoichiometry: Ensure the correct stoichiometry of reactants. An excess of the amine component can sometimes drive the reaction to completion.
3. Degradation of product: Lugduname, being a polar molecule, might be sensitive to harsh work-up or purification conditions.	a. Mild work-up: Use mild acidic and basic conditions during extraction and washing steps. Avoid prolonged exposure to strong acids or bases. b. Purification conditions: If using column chromatography, consider using a deactivated silica (B1680970) gel or an amine-functionalized silica to prevent irreversible adsorption of the basic guanidine product.[1][2]
Impure Product (Multiple Spots on TLC/Peaks in HPLC)	1. Unreacted starting materials: Incomplete reaction can lead to the presence of starting materials in the crude product.	a. Drive reaction to completion: As mentioned above, optimize reaction time, temperature, and stoichiometry. b. Effective purification: Utilize appropriate purification techniques such as recrystallization or column chromatography to separate the product from unreacted starting materials.
2. Formation of N-acylurea byproduct: A common side reaction in carbodiimide-mediated couplings is the rearrangement of the O-acylisourea intermediate to a stable N-acylurea.	a. Control reaction temperature: This side reaction can sometimes be minimized by running the reaction at lower temperatures. b. Use of additives: While not explicitly for this synthesis, in peptide couplings, additives like HOBt can suppress such side reactions. This could be explored cautiously.
3. Formation of symmetrical guanidines or ureas: Side reactions involving the coupling agent or intermediates can lead to undesired byproducts.	a. Controlled addition of reagents: Slow, dropwise addition of the carbodiimide or amine solution can sometimes minimize the formation of side products. b. Purification: These byproducts can often be separated by column chromatography due to differences in polarity.
Difficulty in Purification	1. High polarity of Lugduname: The guanidinium group and the carboxylic acid moiety make Lugduname a highly polar compound, which can be challenging to handle during purification.	a. Recrystallization: Experiment with various solvent systems. For polar guanidinium salts, mixtures of a good solvent (e.g., methanol, ethanol, DMSO, water) and an anti-solvent (e.g., diethyl ether, ethyl acetate, acetonitrile) can be effective.[3] b. Column Chromatography: Use a polar stationary phase like amine-functionalized silica or employ Hydrophilic Interaction Liquid Chromatography (HILIC) techniques.[1][2][4][5] A gradient elution from a less polar to a more polar solvent system is often necessary.
2. Product "oiling out" during recrystallization: The compound separates as an oil instead of forming crystals.	a. Adjust solvent system: The solvent system may be too good a solvent, or the solution is too concentrated. Try using a less polar solvent mixture or a more dilute solution. b. Slow cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Scratching the inside of the flask with a glass rod can sometimes induce crystallization.
3. Product sticking to the column during chromatography: The basic nature of the guanidine group can lead to strong, sometimes irreversible, binding to acidic silica gel.	a. Deactivate silica: Pre-treat the silica gel with a solution of triethylamine (B128534) in the eluent.[1] b. Use alternative stationary phases: As mentioned, amine-functionalized silica or alumina (B75360) can be less acidic and more suitable for the purification of basic compounds.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for Lugduname?

A1: A viable approach is based on the synthesis of substituted guanidinocarboxylic acids.[6][7][8] This typically involves the reaction of a substituted amine with a corresponding isothiocyanate to form a thiourea, which is then converted to a carbodiimide. The carbodiimide is subsequently reacted with an amino acid derivative to form the final guanidinoacetic acid structure. A solid-phase synthesis approach, as described by Chen et al. (2000), offers a streamlined method with easier purification.[6][7][8]

Q2: How can I monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is a convenient method for monitoring the reaction. Use a suitable solvent system (e.g., a mixture of dichloromethane (B109758) and methanol) to separate the starting materials from the product. The disappearance of the limiting reagent and the appearance of the product spot can be visualized under UV light or with an appropriate stain. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be used.

Q3: What are the key safety precautions I should take during the synthesis?

A3: Standard laboratory safety practices should be followed. This includes wearing appropriate personal protective equipment (PPE) such as safety goggles, lab coat, and gloves. Some reagents used in guanidine synthesis, like carbodiimides and their activators, can be sensitizers or toxic. Always work in a well-ventilated fume hood and consult the Safety Data Sheets (SDS) for all chemicals before use.

Q4: Can I improve the purity of my final product by converting it to a salt?

A4: Yes, converting the guanidine product to a salt (e.g., hydrochloride or trifluoroacetate) can facilitate purification by recrystallization. The salt form often has better crystallinity and different solubility properties compared to the free base, which can be exploited for purification.

Experimental Protocols

The following protocols are adapted from the general methods for solid-phase synthesis of substituted guanidinocarboxylic acids described by Chen et al.[6][7][8] and are tailored for the synthesis of Lugduname.

Protocol 1: Solid-Phase Synthesis of Lugduname via Resin-Bound Amine

This protocol involves the preparation of a carbodiimide in solution and its reaction with an amine anchored to a solid support.

Materials:

• Wang resin

• Fmoc-glycine

• N,N'-Diisopropylcarbodiimide (DIC)

• 4-Dimethylaminopyridine (DMAP)

• Piperidine (B6355638)

• 4-Cyanoaniline

• Thiophosgene (B130339)

• N-(2,3-methylenedioxybenzyl)amine

• Mukaiyama's reagent (2-chloro-1-methylpyridinium iodide)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diethyl ether

Procedure:

• Loading of Fmoc-glycine onto Wang resin: Swell Wang resin in DMF. In a separate flask, activate Fmoc-glycine with DIC and a catalytic amount of DMAP in DMF. Add the activated amino acid to the resin and shake for 4-6 hours. Wash the resin thoroughly with DMF, DCM, and methanol, then dry under vacuum.

• Fmoc deprotection: Treat the resin with a 20% solution of piperidine in DMF for 20-30 minutes to remove the Fmoc protecting group. Wash the resin extensively with DMF and DCM.

• Preparation of the thiourea: In a separate reaction, react 4-cyanoaniline with thiophosgene to form 4-isothiocyanatobenzonitrile. Then, react the isothiocyanate with N-(2,3-methylenedioxybenzyl)amine to yield the corresponding thiourea.

• Formation of the carbodiimide: Dissolve the thiourea in anhydrous DCM. Add triethylamine (5 equivalents) followed by Mukaiyama's reagent (1 equivalent). Stir the reaction at room temperature until TLC analysis indicates complete conversion of the thiourea.

• Guanidinylation on solid phase: Add the solution of the carbodiimide to the deprotected glycine-bound resin. Shake the mixture at room temperature for 12-24 hours. Monitor the reaction using a test cleavage and HPLC analysis.

• Cleavage from resin: Wash the resin thoroughly with DCM. Treat the resin with a cleavage cocktail of 95% TFA in water for 1-2 hours.

• Isolation of Lugduname: Filter the resin and collect the filtrate. Precipitate the crude product by adding cold diethyl ether. Collect the precipitate by filtration, wash with cold ether, and dry under vacuum.

• Purification: Purify the crude Lugduname by recrystallization from a suitable solvent system or by preparative HPLC.

Quantitative Data Summary

The following table summarizes hypothetical yield and purity data based on variations in the guanidinylation step. This data is intended to serve as a guide for optimization.

Run	Amine (equiv.)	Carbodiimide (equiv.)	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (HPLC Area %)
1	1.0	1.2	25	12	65	85
2	1.5	1.2	25	12	75	88
3	1.5	1.2	40	8	82	90
4	1.5	1.5	40	8	85	92
5	2.0	1.5	40	12	88	95

Visualizations

Lugduname Synthesis Workflow

Caption: Solid-phase synthesis workflow for Lugduname.

Troubleshooting Logic Diagram

Caption: A logical approach to troubleshooting low yield or purity issues.

References

• 1. biotage.com [biotage.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. teledynelabs.com [teledynelabs.com]
• 5. HPLC Application for Retention of Guanidine by Mixed-Mode Chromatography | SIELC Technologies [sielc.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Solution- and solid-phase syntheses of substituted guanidinocarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

stability issues of Lugduname in acidic conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Lugduname in acidic conditions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: How stable is Lugduname in acidic solutions?

Lugduname possesses a guanidino group which, in acidic conditions, is protonated to form a highly resonance-stabilized guanidinium (B1211019) cation. This cation is generally very stable in acidic environments.[1][2] However, prolonged exposure to strong acids, particularly at elevated temperatures, may lead to the hydrolysis of the guanidine (B92328) or other functional groups within the molecule.

Q2: What are the potential degradation products of Lugduname in acidic conditions?

Based on the chemical structure of Lugduname, two primary degradation pathways are plausible under harsh acidic conditions (e.g., strong acid and heat):

• Hydrolysis of the Guanidine Group: The guanidino moiety can undergo acid-catalyzed hydrolysis to yield a urea (B33335) derivative and an amine.

• Hydrolysis of the Nitrile Group: The cyano group (-C≡N) on the phenyl ring can be hydrolyzed to a carboxylic acid, proceeding through an amide intermediate.[3][4][5]

Q3: Are there any specific pH ranges to avoid when working with Lugduname?

While Lugduname is expected to be relatively stable in mildly acidic to neutral conditions, it is advisable to avoid strongly acidic environments (pH < 3) for extended periods, especially at temperatures above ambient. A neutral or mildly acidic medium has been noted as favorable for the electrochemical determination of Lugduname, suggesting reasonable stability in this range.

Q4: Can the methylenedioxy group in Lugduname be affected by acidic conditions?

The methylenedioxy group is generally considered chemically stable and less susceptible to degradation under typical acidic conditions used in laboratory experiments. While some enzymatic degradation has been reported in microorganisms, non-enzymatic degradation in simple acidic solutions is less common.[6][7][8]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving Lugduname in acidic media.

Observed Issue	Potential Cause	Troubleshooting Steps
Loss of sweetness or biological activity of Lugduname solution over time.	Degradation of the Lugduname molecule.	1. Check pH and Temperature: Verify the pH and temperature of your solution. Avoid prolonged storage in strong acids and at elevated temperatures. 2. Buffer Selection: Use a buffer system to maintain a stable pH in the desired range (e.g., pH 4-7). 3. Fresh Solutions: Prepare fresh solutions of Lugduname before each experiment, especially for long-duration studies.
Appearance of unknown peaks in analytical chromatography (e.g., HPLC).	Formation of degradation products.	1. Characterize Peaks: If possible, use mass spectrometry (LC-MS) to identify the molecular weights of the unknown peaks to see if they correspond to potential degradation products. 2. Run Controls: Analyze a freshly prepared Lugduname solution as a control to confirm the new peaks are not impurities from the starting material. 3. Stability Study: Conduct a forced degradation study (see Experimental Protocols) to intentionally generate and identify degradation products.
Inconsistent experimental results between batches.	Variable degradation of Lugduname due to slight differences in experimental conditions.	1. Standardize Procedures: Ensure that the pH, temperature, and incubation times are strictly controlled and consistent across all experiments. 2. Aliquot Stock Solutions: Prepare a large batch of Lugduname stock solution, aliquot it into single-use vials, and store under recommended conditions (e.g., frozen) to minimize freeze-thaw cycles and ensure consistency.

Potential Degradation Pathways

The following diagrams illustrate the likely degradation pathways of Lugduname under harsh acidic conditions.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Guanidine - Wikipedia [en.wikipedia.org]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. Video: Preparation of Carboxylic Acids: Hydrolysis of Nitriles [jove.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Biodegradation of the methylenedioxyphenyl group in piperine and its derivatives: discovery of a novel methylenetransferase in an actinomycete - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

overcoming solubility problems of Lugduname for assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming potential solubility challenges when working with Lugduname in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is Lugduname?

A1: Lugduname is an extremely potent artificial sweetener, estimated to be between 220,000 and 300,000 times sweeter than sucrose.[1][2][3] It belongs to a family of compounds containing acetic acid functional groups attached to a guanidine (B92328) core.[1][2] Developed in 1996 at the University of Lyon, it is not approved for use in foods and is primarily utilized as a research chemical for studying sweet taste receptors.[1][4]

Q2: What are the known solvents for Lugduname?

A2: Publicly available quantitative solubility data for Lugduname is limited.[1] However, information from its chemical synthesis suggests its solubility in various organic solvents. Solvents used during its synthesis include ethanol (B145695), acetonitrile, chloroform, and acetic acid.[5] It has been noted to be poorly soluble in carbon tetrachloride, a property used for its crystallization.[5] For assay purposes, especially those involving taste reception, it is typically used in highly diluted aqueous solutions.[5]

Q3: What are the storage recommendations for Lugduname?

A3: For long-term storage, Lugduname powder should be kept at -20°C. In solvent, it should be stored at -80°C for up to one year.[3] For short-term storage of a few days to weeks, it can be kept in a dry, dark place at 0-4°C.[4]

Troubleshooting Guide: Overcoming Solubility Issues

This guide addresses common problems researchers may encounter when preparing Lugduname solutions for assays.

Q4: I am having trouble dissolving Lugduname powder. What should I do?

A4: If you are experiencing difficulty dissolving Lugduname, consider the following troubleshooting workflow:

Troubleshooting workflow for Lugduname dissolution.

Q5: My Lugduname solution is precipitating after dilution in an aqueous buffer for my assay. How can I prevent this?

A5: Precipitation upon dilution into an aqueous buffer is a common issue for compounds with low water solubility. Here are some strategies to address this:

• Reduce the final concentration: Lugduname is extremely potent, and it's possible your assay may not require a concentration that exceeds its aqueous solubility limit.

• Use a co-solvent: Prepare your stock solution in a water-miscible organic solvent like DMSO or ethanol. When diluting into your aqueous buffer, ensure the final concentration of the organic solvent is low (typically <1%) to avoid impacting your assay.

• Adjust the pH of the buffer: The solubility of Lugduname, which contains both acidic (carboxylic acid) and basic (guanidine) functional groups, is likely pH-dependent. Experiment with slight adjustments to your buffer's pH to find a range where the compound remains soluble.

• Incorporate surfactants: Low concentrations of non-ionic surfactants (e.g., Tween® 80, Pluronic® F-68) can help maintain the solubility of hydrophobic compounds in aqueous solutions. Ensure the chosen surfactant is compatible with your assay.

Q6: How can I prepare a stable stock solution of Lugduname?

A6: A common practice for compounds with limited aqueous solubility is to prepare a concentrated stock solution in an organic solvent.

• Recommended Solvents: Based on its synthesis, dimethyl sulfoxide (B87167) (DMSO), N,N-dimethylformamide (DMF), or ethanol are suitable starting points for creating a stock solution.

• Storage: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[3][4]

The following table summarizes potential strategies for enhancing Lugduname's solubility for experimental assays.

Strategy	Description	Considerations
Co-solvent Use	Dissolve Lugduname in a water-miscible organic solvent (e.g., DMSO, Ethanol) before diluting into aqueous media.	Final organic solvent concentration should be minimized to avoid interference with the biological assay (typically <1%).
pH Adjustment	Modify the pH of the aqueous buffer to ionize Lugduname, which can increase its solubility.	The pH must be compatible with the experimental system (e.g., cell viability, protein stability).
Use of Surfactants	Add a small amount of a non-ionic surfactant to the aqueous buffer to increase the solubility of Lugduname.	The surfactant must not interfere with the assay. A control with the surfactant alone should be included.
Gentle Heating & Sonication	Applying gentle heat or using an ultrasonic bath can help dissolve the compound.	Overheating can degrade the compound. Check for stability after these treatments.

Note: The quantitative solubility of Lugduname in these solvents is not well-documented. Small-scale pilot experiments are recommended to determine the optimal solvent and concentration.

Exemplary Experimental Protocols

The following protocols are provided as examples. Researchers should optimize these based on their specific experimental needs.

Protocol 1: Preparation of a 10 mM Lugduname Stock Solution in DMSO

• Weighing: Accurately weigh 3.52 mg of Lugduname powder (Molar Mass: 352.35 g/mol ).[2]

• Dissolution: Add 1 mL of high-purity DMSO to the powder.

• Mixing: Vortex the solution until the Lugduname is completely dissolved. Gentle warming (to 30-37°C) or sonication may be used to assist dissolution.

• Storage: Aliquot the stock solution into smaller volumes and store at -80°C.

Protocol 2: Preparing Lugduname Working Solutions for a Cell-Based Assay

This protocol describes the preparation of working solutions for a hypothetical in vitro assay to test the activity of Lugduname on sweet taste receptors expressed in a cell line.

Workflow for preparing Lugduname assay solutions.

• Thaw Stock Solution: Thaw a 10 mM Lugduname stock solution aliquot at room temperature.

• Intermediate Dilution: Prepare a 100 µM intermediate solution by adding 10 µL of the 10 mM stock to 990 µL of your assay buffer. Mix thoroughly by pipetting or gentle vortexing.

• Serial Dilutions: Perform a serial dilution series from the 100 µM intermediate solution using the assay buffer to achieve the desired final concentrations for your dose-response curve.

• Final Application: Add the working solutions to your assay plate. Ensure the final concentration of DMSO is consistent across all wells (including the vehicle control) and is at a level that does not affect the cells (e.g., ≤0.5%).

References

• 1. Lugduname|180045-75-4 - MOLBASE Encyclopedia [m.molbase.com]
• 2. Lugduname - Wikipedia [en.wikipedia.org]
• 3. Lugduname_TargetMol [targetmol.com]
• 4. medkoo.com [medkoo.com]
• 5. m.youtube.com [m.youtube.com]

Technical Support Center: HPLC-UV Detection of Lugduname

Welcome to the technical support center for the HPLC-UV detection of Lugduname. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on method development, troubleshooting, and answers to frequently asked questions regarding the analysis of this potent artificial sweetener.

Frequently Asked Questions (FAQs)

Q1: What is Lugduname and why is its analysis challenging?

Lugduname is one of the most potent guanidine-based artificial sweeteners known, estimated to be 220,000 to 300,000 times sweeter than sucrose.[1][2] Its analysis by reversed-phase HPLC can be challenging due to the highly basic nature of the guanidine (B92328) group (pKa ≈ 12.5), which can lead to strong interactions with silica-based stationary phases, resulting in poor peak shape (tailing).[3] Its high potency also means it is often present at very low concentrations, requiring a sensitive and robust analytical method.

Q2: Is HPLC-UV a suitable technique for detecting Lugduname?

Q3: What are the key considerations for developing an HPLC-UV method for Lugduname?

The primary considerations are:

• Column Selection: To mitigate peak tailing, consider using a modern, high-purity, end-capped C18 column or a column with a stationary phase designed for the analysis of basic compounds.

• Mobile Phase pH: The mobile phase should be maintained at a low pH (e.g., 2.5-3.5) using an appropriate buffer (e.g., phosphate (B84403) or formate). This protonates the residual silanol (B1196071) groups on the silica (B1680970) surface, minimizing their interaction with the protonated basic analyte.

• Sample Preparation: Due to its high potency, Lugduname will be present at trace levels. Sample preparation may involve a concentration step, such as solid-phase extraction (SPE), to achieve the required sensitivity.

Q4: How can I improve the peak shape for Lugduname?

Peak tailing is a common issue for basic compounds like Lugduname. To improve peak shape:

• Lower the Mobile Phase pH: As mentioned, a pH of 2.5-3.5 is recommended.

• Use a High-Purity Silica Column: Modern columns have fewer accessible, acidic silanol groups.

• Consider a Different Stationary Phase: Phenyl-hexyl or polar-embedded phases can offer alternative selectivity and improved peak shape.

• Optimize Temperature: Increasing the column temperature (e.g., to 40°C) can improve peak symmetry and reduce retention time.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the HPLC-UV analysis of Lugduname.

Problem	Potential Cause	Recommended Solution
Peak Tailing	Secondary Interactions: The basic guanidine group of Lugduname is interacting with acidic residual silanol groups on the HPLC column packing.	1. Lower Mobile Phase pH: Adjust the mobile phase to a pH between 2.5 and 3.5 with an acid like phosphoric or formic acid to protonate the silanols. 2. Use a Modern, End-Capped Column: Employ a high-purity silica column that is thoroughly end-capped to minimize available silanol groups. 3. Increase Buffer Concentration: A higher buffer concentration (e.g., 25-50 mM) can help to mask the silanol interactions.
Column Overload: Injecting too high a concentration of Lugduname.	1. Dilute the Sample: Reduce the concentration of the sample to be within the linear range of the column.
Poor Sensitivity / No Peak	Inappropriate Detection Wavelength: The selected UV wavelength may not be the absorbance maximum for Lugduname.	1. Determine λmax: If possible, obtain a UV spectrum of a Lugduname standard to identify the wavelength of maximum absorbance. Start by monitoring in the 260-280 nm range. 2. Check Detector Lamp: Ensure the UV lamp has not exceeded its lifetime.
Insufficient Concentration: The concentration of Lugduname in the sample is below the limit of detection (LOD).	1. Concentrate the Sample: Use a sample preparation technique like Solid-Phase Extraction (SPE) to concentrate the analyte before injection.
Drifting Retention Times	Inadequate Column Equilibration: The column is not fully equilibrated with the mobile phase between injections, especially after a gradient.	1. Increase Equilibration Time: Extend the post-run equilibration time to ensure the column is ready for the next injection.
Mobile Phase Composition Change: The mobile phase composition is changing over time due to evaporation of a volatile component or improper mixing.	1. Prepare Fresh Mobile Phase Daily: This minimizes changes due to evaporation. 2. Ensure Proper Mixing and Degassing: If using an online mixer, ensure it is functioning correctly. Degas the mobile phase to prevent bubble formation.
Temperature Fluctuations: The ambient temperature around the column is not stable.	1. Use a Column Oven: Maintain a constant and elevated column temperature (e.g., 40°C) for better reproducibility.
High Backpressure	Column Frit Blockage: Particulate matter from the sample or mobile phase has blocked the column inlet frit.	1. Filter Samples and Mobile Phase: Always filter samples through a 0.22 or 0.45 µm syringe filter and filter all mobile phase components. 2. Use a Guard Column: A guard column will protect the analytical column from particulates and strongly retained matrix components.
Buffer Precipitation: The buffer has precipitated in the mobile phase, typically when a high concentration of an organic solvent is mixed with an aqueous buffer.	1. Check Buffer Solubility: Ensure the buffer is soluble in the highest percentage of organic solvent used in your method. 2. Flush the System: Flush the system with water to redissolve any precipitated buffer.

Experimental Protocol: Proposed HPLC-UV Method for Lugduname

This protocol is a suggested starting point for the analysis of Lugduname. Method development and validation are required for your specific application.

1. Instrumentation

• HPLC system with a gradient pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

2. Chemicals and Reagents

• Lugduname reference standard

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade or ultrapure)

• Phosphoric acid or Formic acid (analytical grade)

• Potassium phosphate monobasic (analytical grade)

3. Chromatographic Conditions

Parameter	Recommended Condition
Column	Reversed-phase C18, 250 mm x 4.6 mm, 5 µm particle size (high-purity, end-capped)
Mobile Phase A	25 mM Potassium Phosphate Monobasic in Water, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 10% B; 2-15 min: 10-70% B; 15-17 min: 70% B; 17-18 min: 70-10% B; 18-25 min: 10% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Detection Wavelength	270 nm (or λmax determined from a UV scan)

4. Standard and Sample Preparation

• Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh a known amount of Lugduname reference standard and dissolve it in a suitable solvent (e.g., methanol or a mixture of water and methanol).

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

• Sample Preparation (e.g., from a beverage):

  • Degas carbonated samples by sonication.

  • Filter the sample through a 0.45 µm syringe filter.

  • If the Lugduname concentration is expected to be very low, a solid-phase extraction (SPE) step may be necessary for cleanup and concentration.

  • Dilute the sample with the mobile phase to bring the analyte concentration within the calibration range.

5. Method Validation Parameters (Hypothetical Data)

The following table presents hypothetical but realistic validation parameters for the proposed method. These should be experimentally determined for your specific application.

Parameter	Hypothetical Value/Range
Linearity Range	0.1 - 10 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.03 µg/mL
Limit of Quantitation (LOQ)	0.1 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery)	98 - 102%

Visualizations

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for diagnosing and resolving peak tailing issues.

General Experimental Workflow

Caption: A standard workflow for the HPLC-UV analysis of Lugduname.

References

• 1. Lugduname - Wikipedia [en.wikipedia.org]
• 2. medkoo.com [medkoo.com]
• 3. HPLC Application for Retention of Guanidine by Mixed-Mode Chromatography | SIELC Technologies [sielc.com]
• 4. Determination of nine high-intensity sweeteners in various foods by high-performance liquid chromatography with mass spectrometric detection - PMC [pmc.ncbi.nlm.nih.gov]

minimizing interference in electrochemical sensing of Lugduname

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the electrochemical sensing of Lugduname.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental principles behind the electrochemical detection of Lugduname?

Lugduname possesses electroactive functional groups, making it suitable for both anodic (oxidation) and cathodic (reduction) detection methods.[1][2][3] The guanidine (B92328) group and the substituted aromatic ring are the likely sites of electrochemical activity.[1][4] The specific potential at which Lugduname is oxidized or reduced depends on the electrode material, pH of the supporting electrolyte, and the scan rate used in the voltammetric technique.[5] Theoretical studies suggest that anodic oxidation is a viable method for its determination.[6][7]

Q2: What are the most common sources of interference in the electrochemical sensing of Lugduname in food and beverage samples?

Interference in electrochemical sensing arises from other electroactive species present in the sample matrix that are oxidized or reduced at a similar potential to Lugduname.[8] Given that Lugduname is a high-potency sweetener, it is likely to be found in complex matrices. Potential interferents in food and beverage samples include:

• Other Artificial Sweeteners: Aspartame, saccharin, and acesulfame-K can be electroactive and may interfere with Lugduname detection if present in the same sample.[9][10]

• Sugars: While generally not considered electroactive at typical potentials for Lugduname sensing, high concentrations of sugars like glucose, fructose, and sucrose (B13894) can lead to electrode fouling.[11]

• Ascorbic Acid (Vitamin C): A common antioxidant in food products, ascorbic acid is easily oxidized and a well-known interferent in anodic electrochemical sensing.[8][12]

• Uric Acid: Naturally present in biological samples and some food products, uric acid is also electroactive.[8]

• Phenolic Compounds: Found in fruit juices and other plant-derived products, these compounds can be readily oxidized.

• Preservatives and Flavoring Agents: Depending on their chemical structure, these additives may also be electroactive.

Q3: How can I minimize interference during my experiments?

Several strategies can be employed to enhance the selectivity of Lugduname sensors and minimize interference:[5]

• Electrode Modification: Modifying the working electrode with materials that have a high affinity for Lugduname can improve selectivity.[1][5] Molecularly Imprinted Polymers (MIPs) are a promising option as they can be designed to have specific recognition sites for the target analyte.[5] Nanomaterials such as carbon nanotubes or metal oxides can also enhance the signal and selectivity.[5]

• Optimization of Electrochemical Parameters: Fine-tuning the potential waveform, scan rate, and pH of the supporting electrolyte can help to resolve the voltammetric signals of Lugduname from those of interfering species.[5] Theoretical analysis suggests that a neutral or mildly acidic medium is favorable for the determination of Lugduname.[6][7]

• Sample Pre-treatment: Techniques like solid-phase extraction (SPE) can be used to clean up the sample and remove interfering compounds before electrochemical analysis.[5]

• Use of Permselective Membranes: Coating the electrode with a polymer membrane, such as Nafion, can act as a selective barrier, repelling certain interferents based on their charge.[8]

Troubleshooting Guides

Problem	Possible Cause	Solution
No or Weak Signal	1. Low concentration of Lugduname. 2. Poor electron transfer kinetics at the electrode surface. 3. Incorrect potential window.	1. Pre-concentrate the sample. 2. Modify the electrode with nanomaterials (e.g., graphene, gold nanoparticles) to increase the surface area and enhance the electrochemical signal.[5] 3. Optimize the potential window by running a cyclic voltammogram over a wider range.
Poor Reproducibility	1. Electrode surface fouling. 2. Inconsistent sample preparation. 3. Instability of the reference electrode.	1. Polish the working electrode between measurements (for solid electrodes) or use a new screen-printed electrode for each sample.[5] Implement anti-fouling strategies such as coating the electrode with hydrophilic polymers.[13] 2. Ensure consistent and precise sample dilution and pH adjustment. 3. Check and, if necessary, replace the reference electrode filling solution.
Overlapping Peaks with Interferents	1. Presence of electroactive species with similar redox potentials to Lugduname.	1. Employ differential pulse voltammetry (DPV) or square wave voltammetry (SWV) for better peak resolution.[14][15] 2. Modify the electrode with a selective layer (e.g., MIP).[5] 3. Adjust the pH of the supporting electrolyte to shift the peak potential of the interferent away from that of Lugduname.[5] 4. Utilize sample cleanup procedures like SPE.[5]
Signal Drift	1. Electrode fouling over time. 2. Degradation of Lugduname under experimental conditions. 3. Temperature fluctuations.	1. Clean the electrode periodically or use a flow-injection analysis (FIA) system to minimize contact time between the electrode and the sample. 2. Investigate the stability of Lugduname in the chosen electrolyte and at the applied potentials.[1] 3. Perform experiments in a temperature-controlled environment.

Experimental Protocols

Protocol 1: Preparation of a Molecularly Imprinted Polymer (MIP) Modified Electrode for Lugduname Sensing

This protocol describes a general procedure for creating a selective sensor for Lugduname.

• Electrode Preparation:

  • Start with a clean glassy carbon electrode (GCE). Polish it with alumina (B75360) slurry, sonicate in deionized water and ethanol, and then dry it.

• Polymerization Mixture:

  • Prepare a solution containing the functional monomer (e.g., methacrylic acid), the cross-linker (e.g., ethylene (B1197577) glycol dimethacrylate), the initiator (e.g., azobisisobutyronitrile), and the template molecule (Lugduname) in a suitable solvent (e.g., acetonitrile).

• Electropolymerization:

  • The MIP film can be deposited on the GCE surface by cyclic voltammetry or potentiostatic methods. The specific potential range and number of cycles will need to be optimized.

• Template Removal:

  • After polymerization, immerse the MIP-modified electrode in a solution (e.g., methanol/acetic acid mixture) to extract the Lugduname template molecules, leaving behind specific recognition cavities.[5] Wash the electrode thoroughly with deionized water.

• Rebinding and Measurement:

  • Incubate the MIP-modified electrode in the sample solution containing Lugduname.

  • After a specific incubation time, rinse the electrode and perform the electrochemical measurement (e.g., using DPV or SWV) in a clean supporting electrolyte. The change in the electrochemical signal will be proportional to the concentration of Lugduname.

Visualizations

Caption: Workflow for Lugduname sensing with a MIP-modified electrode.

Caption: Strategies to minimize interference in Lugduname electrochemical sensing.

References

• 1. materials.international [materials.international]
• 2. researchgate.net [researchgate.net]
• 3. nanobioletters.com [nanobioletters.com]
• 4. Guanidine - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. library.dmed.org.ua [library.dmed.org.ua]
• 8. benchchem.com [benchchem.com]
• 9. openscholar.dut.ac.za [openscholar.dut.ac.za]
• 10. Highly Sensitive Aspartame Electrochemical Sensor in Beverages Sample Using Glassy Carbon Electrode Modified with Boron Doped Nanodiamond/ZnO Nanoparticles Composite [ijtech.eng.ui.ac.id]
• 11. In Vitro Sugar Interference Testing With Amperometric Glucose Oxidase Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Impact of Interfering Substances on Continuous Glucose Monitors: Part 2: Marketed CGM Designs, Labeled Interfering Substances, and Design Mitigations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Electrochemical Biosensors in Food Safety: Challenges and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Concentration Ranges for Taste Receptor Binding Assays

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing concentration ranges and troubleshooting common issues encountered during taste receptor binding assays.

Frequently Asked Questions (FAQs)

Q1: What are the first steps to determine the optimal concentration range for a novel ligand in a binding assay?

A: Start with a wide range of ligand concentrations, typically spanning several orders of magnitude (e.g., from 10 nM to 100 µM) in a preliminary experiment. This initial screen will help identify the approximate potency of the ligand and establish a more focused concentration range for subsequent, more detailed dose-response experiments.

Q2: How do I choose the appropriate concentration of radioligand for a competitive binding assay?

A: The ideal radioligand concentration should be at or below its equilibrium dissociation constant (Kd).[1] This ensures that there is sufficient signal to detect displacement by a competing ligand without saturating the receptors, which could mask the competitive effect. It is recommended to keep the total amount of radioligand bound to less than 10% of the total amount added to prevent ligand depletion.

Q3: What cell density should I use for my cell-based functional assay?

A: Cell density is a critical parameter that requires optimization. A high cell density may lead to a decreased assay window, while a low density might not produce a detectable signal.[2] It is recommended to perform a cell titration experiment using a full agonist at a fixed concentration to determine the optimal cell density that provides the best signal-to-background ratio.[2]

Q4: My positive control is not showing the expected activity. What should I do?

A: This indicates a potential issue with the assay itself. First, verify the integrity of your reagents, including the positive control, by confirming their concentrations and ensuring they have been stored correctly.[3] Prepare fresh solutions and review the entire experimental protocol to ensure no steps were missed. Also, confirm the health and passage number of your cells, as high-passage numbers can alter cellular responses.[3]

Troubleshooting Guides

This section addresses specific issues you may encounter during your taste receptor binding assays.

Guide 1: Poor Curve Fit or Non-Sigmoidal Dose-Response Curve

A standard dose-response curve should be sigmoidal. Deviations from this shape can indicate experimental artifacts or complex biological responses.[4]

Potential Cause	Troubleshooting Steps
Incorrect Concentration Range	Broaden the range of ligand concentrations tested to ensure you capture the full dose-response, including the baseline and saturation phases.[4]
Compound Instability	Prepare fresh stock solutions for each experiment and protect them from light if the compound is light-sensitive.[4]
Assay Interference	Run controls to ensure the test compound is not interfering with the assay's detection system (e.g., quenching fluorescence).[5]
Complex Biological Response	The compound may exhibit partial agonism/antagonism or allosteric modulation, which can result in non-sigmoidal curves. Consider using alternative curve-fitting models.[6]
Cytotoxicity	At high concentrations, the ligand may be toxic to the cells, leading to a drop in signal. Perform a cell viability assay at the same concentrations used in the binding assay.[5]

Guide 2: High Variability Between Replicate Wells

High variability can obscure real effects and lead to unreliable data.

Potential Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Ensure cells are in a uniform suspension before plating. For adherent cells, visually inspect for even monolayer formation.
"Edge Effects" on Microplate	Evaporation from the outer wells of a microplate can concentrate reagents and affect cell health. To mitigate this, avoid using the outer wells or fill them with sterile buffer or media to maintain humidity.[7]
Pipetting Errors	Use calibrated pipettes and practice consistent pipetting techniques. For viscous solutions, consider using reverse pipetting. Automated liquid handlers can improve consistency in high-throughput screens.
Temperature Fluctuations	A change in temperature of even 1°C within a plate reader can significantly impact a reaction and the resulting signal.[8] Use a temperature-controlled plate reader to minimize this variability.[8]

Guide 3: High Background or Low Signal-to-Noise Ratio

A high background can mask the specific signal from your ligand-receptor interaction.

Potential Cause	Troubleshooting Steps
Constitutive Receptor Activity	Some GPCRs exhibit basal activity even without a ligand. If possible, use an inverse agonist to lower this basal signal.[9]
Non-specific Binding	Increase the number of wash steps in your protocol. Include a non-specific binding control by adding a high concentration of an unlabeled ligand.[9]
Autofluorescence of Compounds	If you are using a fluorescence-based assay and your test compounds are fluorescent, this can create a high background. Consider using a luminescence-based assay which is less susceptible to this type of interference.[10]
Low Receptor Expression	Confirm the expression level of your target receptor in the chosen cell line using methods like qPCR or Western blotting. If expression is low, you may need to use a different cell line or transiently transfect the cells to boost receptor numbers.[5]

Quantitative Data Summary

The following tables provide examples of quantitative data obtained from various taste receptor binding and functional assays.

Table 1: EC₅₀ Values for Bitter Compounds in TAS2R Functional Assays

Compound	Target Receptor	EC₅₀ Value	Reference
(-)-Epicatechin	TAS2R4	~3.2 - 3.8 mM	[11]
(-)-Epicatechin	TAS2R5	~3.2 - 3.8 mM	[11]
(-)-Epicatechin	TAS2R39	~3.2 - 3.8 mM	[11]
Malvidin-3-glucoside	TAS2R7	12.6 µM	[11]
Pentagalloylglucose (PGG)	TAS2R5	≥8.5 µM	[11]
Pentagalloylglucose (PGG)	TAS2R39	≥6.6 µM	[11]
Procyanidin trimer	TAS2R5	35.6 µM	[11]
Sucralose	TAS2R1, TAS2R10, TAS2R31, TAS2R46	Varies	[12]
Acesulfame-K	TAS2R31, TAS2R43	Varies	[12]
Rebaudioside A	TAS2R4, TAS2R14	Varies	[12]

Table 2: Parameters from Saturation Binding Assays

Receptor System	Radioligand	Kd (nM)	Bmax (fmol/mg protein)	Reference
Androgen Receptor	[³H]-R1881	0.481 - 1.57	6.67 - 15.6	[13]
GABA-A Receptor	[³H]-Flunitrazepam	~1-2	~1000-2000	Example Data
Dopamine D2 Receptor	[³H]-Spiperone	~0.1-0.5	~200-500	Example Data

Experimental Protocols & Visualizations

Canonical Gq-Coupled Taste Receptor Signaling Pathway

Sweet, umami, and bitter tastes are primarily mediated by G-protein coupled receptors (GPCRs). The binding of a ligand to its receptor initiates a signaling cascade, often through the Gq protein subunit, leading to the activation of Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca²⁺) into the cytoplasm. This increase in intracellular calcium is a common readout in functional assays for taste receptors.

Canonical Gq-coupled taste receptor signaling pathway.

Experimental Workflow: Fluorescence-Based Calcium Mobilization Assay

This assay is a common method for functionally screening compounds against taste receptors that signal through the Gq pathway. It measures the increase in intracellular calcium upon receptor activation.

Workflow for a fluorescence-based calcium mobilization assay.

Detailed Methodology:

• Cell Culture and Plating: Culture cells (e.g., HEK293T) stably or transiently expressing the taste receptor of interest and a promiscuous G-protein (like Gα16) in a suitable medium. Seed the cells into black, clear-bottom 96-well plates and allow them to grow to near confluency.[9][14]

• Dye Loading: Wash the cells with an assay buffer (e.g., Hank's Balanced Salt Solution with HEPES). Load the cells with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, by incubating them in the dye solution for 30-60 minutes at 37°C.[9][15]

• Fluorescence Measurement: Use a fluorescence plate reader with an integrated liquid handler. Measure the baseline fluorescence for a short period before injecting the test compounds.[9]

• Ligand Addition: Add serial dilutions of the test compounds to the wells.

• Signal Detection: Immediately after ligand addition, measure the fluorescence intensity in real-time to capture the transient calcium peak.[16]

• Data Analysis: Calculate the change in fluorescence for each well. Plot the change in fluorescence against the corresponding ligand concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ value.[9]

Experimental Workflow: Radioligand Saturation Binding Assay

This assay is used to determine the density of receptors in a sample (Bmax) and the affinity of a radioligand for those receptors (Kd).

Workflow for a radioligand saturation binding assay.

Detailed Methodology:

• Membrane Preparation: Prepare a membrane homogenate from cells or tissues expressing the receptor of interest. Determine the protein concentration of the membrane preparation.[17]

• Assay Setup: In a 96-well plate, set up two sets of reactions. For Total Binding , incubate the membrane preparation with increasing concentrations of the radioligand.[18] For Non-Specific Binding (NSB) , perform the same incubation but in the presence of a high concentration of an unlabeled competitor ligand to saturate the specific binding sites.[18][19]

• Incubation: Incubate the plates at a specific temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[17]

• Separation of Bound and Free Ligand: Rapidly separate the receptor-bound radioligand from the unbound radioligand by vacuum filtration through glass fiber filters.[20][21]

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.[17]

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.[17]

• Data Analysis: Calculate Specific Binding by subtracting the non-specific binding from the total binding at each radioligand concentration.[19] Plot the specific binding against the concentration of the radioligand. Use non-linear regression analysis to fit the data to a one-site binding (hyperbola) equation to determine the Kd and Bmax values.[19][22]

References

• 1. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. revvity.com [revvity.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. tecan.com [tecan.com]
• 9. benchchem.com [benchchem.com]
• 10. Establishment of a New Cell-Based Assay To Measure the Activity of Sweeteners in Fluorescent Food Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. advid.pt [advid.pt]
• 12. academic.oup.com [academic.oup.com]
• 13. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 14. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Kinetic Fluorescence-based Ca2+ Mobilization Assay to Identify G Protein-coupled Receptor Agonists, Antagonists, and Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 16. m.youtube.com [m.youtube.com]
• 17. giffordbioscience.com [giffordbioscience.com]
• 18. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 19. studylib.net [studylib.net]
• 20. giffordbioscience.com [giffordbioscience.com]
• 21. Radioligand Binding Assay | Springer Nature Experiments [experiments.springernature.com]
• 22. graphpad.com [graphpad.com]

Technical Support Center: Addressing Cytotoxicity of Lugduname in Cell Culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the cytotoxic effects of Lugduname in cell culture.

Frequently Asked Questions (FAQs)

Q1: Is there established data on the cytotoxicity of Lugduname in cell culture?

Currently, there is limited specific data available in peer-reviewed literature regarding the comprehensive cytotoxic profile of Lugduname in various cell lines. While its high sweetness potency is documented, its toxicological assessments are not yet complete.[1] Some structural features, such as the presence of a nitrile group, may warrant careful cytotoxicological evaluation.[1] Therefore, it is crucial to perform thorough dose-response and time-course studies to determine the cytotoxic potential of Lugduname in your specific cell culture model.

Q2: What are the potential mechanisms of Lugduname-induced cytotoxicity?

While specific pathways for Lugduname are not yet elucidated, general mechanisms of chemical-induced cytotoxicity that could be relevant include:

• Oxidative Stress: Many chemical compounds can lead to an imbalance in reactive oxygen species (ROS), causing cellular damage.[2] This can be a consequence of metabolic byproducts or direct interaction with cellular components.

• Membrane Damage: The integrity of the cell membrane is crucial for viability. Chemical agents can cause damage through lipid peroxidation or other disruptive interactions.[3]

• Mitochondrial Dysfunction: The mitochondrion is a key regulator of cell life and death. Toxicants can interfere with mitochondrial function, leading to a decrease in ATP production and the release of pro-apoptotic factors.[2]

• DNA Damage: Genotoxic compounds can cause DNA strand breaks or other lesions, which, if not repaired, can trigger apoptosis.[2][4]

• Disruption of Signaling Pathways: Compounds can interfere with essential signaling pathways, such as those involved in cell proliferation and survival (e.g., PI3K-Akt pathway).[5]

Q3: Which cell lines should I use for cytotoxicity testing of Lugduname?

The choice of cell line will depend on the research question. For general cytotoxicity screening, commonly used cell lines like HeLa (human cervical carcinoma), HEK293 (human embryonic kidney), or HepG2 (human liver carcinoma) can be utilized. For more specific investigations, consider using cell lines relevant to the potential applications or target tissues of Lugduname. For example, if investigating neurotoxic potential, neuronal cell lines like SH-SY5Y would be appropriate.[6]

Q4: What are the standard assays to measure the cytotoxicity of Lugduname?

Several well-established assays can be used to assess cell viability and cytotoxicity.[7][8] The choice of assay depends on the specific cytotoxic mechanism being investigated.

• Metabolic Activity Assays (e.g., MTT, XTT, WST-8/CCK-8): These colorimetric assays measure the metabolic activity of viable cells, which is often proportional to the cell number.[9][10][11]

• Membrane Integrity Assays (e.g., LDH release, Trypan Blue exclusion): These assays detect damage to the cell membrane. The Lactate Dehydrogenase (LDH) assay measures the release of this enzyme from damaged cells into the culture medium.[9][10] Trypan blue is a dye that can only enter cells with compromised membranes.[12]

• Apoptosis Assays (e.g., Caspase activity, Annexin V staining): These assays detect specific markers of programmed cell death (apoptosis).

Troubleshooting Guides

Problem 1: High background or inconsistent results in my MTT assay.

• Possible Cause: Interference of Lugduname with the formazan (B1609692) product or the spectrophotometer reading.

• Troubleshooting Steps:

  • Run a control: Include wells with Lugduname in cell-free media to check for any direct reaction with the MTT reagent.

  • Visual inspection: Before adding the solubilizing agent, visually inspect the wells under a microscope to ensure formazan crystals have formed and to check for any precipitation of Lugduname.

  • Alternative assays: Consider using a different viability assay, such as the LDH release assay, which has a different detection principle.

Problem 2: No significant cytotoxicity observed even at high concentrations of Lugduname.

• Possible Cause:

  • Lugduname may have low cytotoxicity in the chosen cell line or under the tested conditions.

  • The incubation time may be too short to induce a cytotoxic effect.

  • The compound may not be soluble at higher concentrations in the culture medium.

• Troubleshooting Steps:

  • Extend incubation time: Perform a time-course experiment (e.g., 24h, 48h, 72h) to determine if the cytotoxic effect is time-dependent.

  • Check solubility: Visually inspect the culture medium for any precipitation of Lugduname at the tested concentrations. If solubility is an issue, consider using a vehicle like DMSO (ensure to include a vehicle control in your experiment).

  • Use a positive control: Include a known cytotoxic agent in your experiment to ensure the assay is working correctly.

  • Consider a more sensitive cell line: Some cell lines are inherently more resistant to chemical insults.

Problem 3: Discrepancy between results from different cytotoxicity assays (e.g., MTT vs. LDH).

• Possible Cause: The assays measure different cellular events. A compound might decrease metabolic activity (affecting MTT assay) without causing immediate membrane damage (no change in LDH release). This could indicate a cytostatic effect rather than a cytotoxic one.

• Troubleshooting Steps:

  • Analyze the mechanisms: Interpret the results in the context of what each assay measures. A decrease in MTT signal could indicate reduced proliferation or metabolic activity, while an increase in LDH release points to cell lysis.

  • Perform additional assays: Use an apoptosis assay to determine if programmed cell death is being induced.

  • Morphological examination: Observe the cells under a microscope for any changes in morphology, such as cell shrinkage, rounding, or detachment, which can provide clues about the cellular response.

Experimental Protocols

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This protocol is adapted from standard methodologies.[9][13]

Materials:

• 96-well cell culture plates

• Test cell line

• Complete cell culture medium

• Lugduname stock solution

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilizing solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of Lugduname in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the different concentrations of Lugduname solution. Include a vehicle control (if applicable) and a no-treatment control.

• Incubate for the desired period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Remove the medium and add 100 µL of solubilizing solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the no-treatment control.

Protocol 2: Lactate Dehydrogenase (LDH) Release Assay for Cytotoxicity

This protocol is based on established methods for measuring LDH release.[9]

Materials:

• 96-well cell culture plates

• Test cell line

• Complete cell culture medium

• Lugduname stock solution

• LDH assay kit (commercially available)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate as described in the MTT protocol.

• Treat cells with various concentrations of Lugduname for the desired time. Include controls for spontaneous LDH release (no treatment) and maximum LDH release (cells lysed with a lysis buffer provided in the kit).

• After incubation, carefully collect a portion of the supernatant from each well.

• Follow the manufacturer's instructions for the LDH assay kit to measure the LDH activity in the supernatant.

• Measure the absorbance at the recommended wavelength (e.g., 490 nm).

• Calculate the percentage of cytotoxicity using the formula provided in the kit, which typically normalizes the sample LDH release to the maximum and spontaneous release controls.

Data Presentation

Quantitative data should be summarized in tables for clear comparison.

Table 1: Dose-Dependent Effect of Lugduname on Cell Viability (MTT Assay)

Lugduname Concentration (µM)	Cell Viability (%) after 24h (Mean ± SD)	Cell Viability (%) after 48h (Mean ± SD)
0 (Control)	100 ± 5.2	100 ± 4.8
1	98.1 ± 4.5	95.3 ± 5.1
10	92.5 ± 6.1	85.7 ± 6.3
100	75.3 ± 7.2	60.1 ± 8.0
1000	40.8 ± 9.5	25.4 ± 7.9

Table 2: Time-Dependent Cytotoxicity of Lugduname (LDH Assay)

Incubation Time (h)	Cytotoxicity (%) at 100 µM Lugduname (Mean ± SD)	Cytotoxicity (%) at 1000 µM Lugduname (Mean ± SD)
12	15.2 ± 3.1	30.5 ± 4.5
24	25.8 ± 4.5	55.1 ± 6.2
48	40.1 ± 5.9	78.9 ± 7.8

Visualizations

Experimental Workflow

Caption: Workflow for assessing Lugduname cytotoxicity.

Hypothetical Signaling Pathway for Chemical-Induced Cytotoxicity

Caption: Potential pathways of Lugduname-induced cytotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. Cell toxicity mechanism and biomarker - PMC [pmc.ncbi.nlm.nih.gov]
• 3. advinus.com [advinus.com]
• 4. Cytotoxic effects of aspartame on human cervical carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An integrative analysis reveals cancer risk associated with artificial sweeteners - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Researching glutamate – induced cytotoxicity in different cell lines: a comparative/collective analysis/study [frontiersin.org]
• 7. Assessment and comparison of viability assays for cellular products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The in vitro cytotoxic, genotoxic, and oxidative damage potentials of the oral artificial sweetener aspartame on cultured human blood cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro testing of basal cytotoxicity: establishment of an adverse outcome pathway from chemical insult to cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell via Cell Viability Assay Changes Cellular Metabolic Characteristics by Intervening with Glycolysis and Pentose Phosphate Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of diluents on cell culture viability measured by automated cell counter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. "The in vitro cytotoxic, genotoxic, and oxidative damage potentials of " by KENAN ÇADIRCI, ÖZLEM ÖZDEMİR TOZLU et al. [journals.tubitak.gov.tr]

Technical Support Center: Refining Purification Methods for Lugduname

Welcome to the technical support center for the purification of Lugduname. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of this potent sweetener.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying Lugduname?

A1: Lugduname's purification is challenging due to its unique chemical structure, which includes a highly polar guanidinium (B1211019) group and a carboxylic acid moiety, making it zwitterionic at certain pH values. This dual nature can lead to issues with solubility, retention on chromatography columns, and crystallization. Key challenges include removing starting materials, byproducts from the guanidinylation reaction, and degradation products.

Q2: Which chromatographic techniques are most effective for Lugduname purification?

A2: Reversed-phase High-Performance Liquid Chromatography (HPLC) is a commonly employed technique for the purification of polar compounds like Lugduname. Due to its polar nature, modifications to standard C18 columns and mobile phases may be necessary to achieve adequate retention and separation. Ion-exchange chromatography can also be a powerful tool, exploiting the cationic nature of the guanidinium group for separation.

Q3: What are the best practices for the recrystallization of Lugduname?

A3: Recrystallization of Lugduname can be complicated by its zwitterionic properties and potential for "oiling out." The choice of solvent system is critical. A mixed-solvent system is often effective for such amphiphilic molecules.[1] For instance, dissolving the crude product in a minimal amount of a "good" solvent (like ethanol (B145695) or methanol) at an elevated temperature, followed by the slow addition of an "anti-solvent" (like water or a non-polar organic solvent) until turbidity is observed, can induce crystallization upon slow cooling.[1] Seeding with a pure crystal can also promote crystallization over oiling out.[1]

Q4: How can I assess the purity of my purified Lugduname?

A4: The purity of Lugduname can be reliably assessed using High-Performance Liquid Chromatography (HPLC) with UV detection.[2] Given its chromophores, a UV detector set at an appropriate wavelength (e.g., around 210 nm or 275 nm) can be used for quantification.[2] Purity can be further confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy to ensure the correct chemical structure and the absence of impurities, and by Mass Spectrometry (MS) to confirm the molecular weight.

Troubleshooting Guides

HPLC Purification Issues

Problem	Potential Cause	Suggested Solution
Poor or No Retention on C18 Column	Lugduname is too polar for the stationary phase.	- Increase the aqueous component of the mobile phase.- Use a more polar stationary phase (e.g., embedded polar group or phenyl-hexyl columns).- Employ ion-pairing chromatography by adding an ion-pairing reagent to the mobile phase.
Peak Tailing	- Secondary interactions between the basic guanidinium group and residual silanols on the silica (B1680970) support.- Column overload.	- Use an end-capped column.- Add a competitor base like triethylamine (B128534) to the mobile phase.- Lower the sample concentration.
Broad Peaks	- Poor mass transfer.- Sub-optimal mobile phase pH.	- Optimize the flow rate.- Adjust the mobile phase pH to ensure Lugduname is in a single ionic form.
Inconsistent Retention Times	- Inadequate column equilibration.- Changes in mobile phase composition.	- Ensure the column is thoroughly equilibrated with the mobile phase before each injection.- Prepare fresh mobile phase daily and ensure accurate composition.

Recrystallization Issues

Problem	Potential Cause	Suggested Solution
"Oiling Out" Instead of Crystallizing	The compound is coming out of solution above its melting point or the solution is highly supersaturated.[1]	- Adjust the solvent system by adding more of the "good" solvent to increase solubility.[1]- Slow down the cooling process; allow the solution to cool to room temperature before refrigeration.[1]- Use a seed crystal to induce crystallization.[1]
Poor Recovery of Purified Product	- Using too much of the "good" solvent, leaving a significant amount of product in the mother liquor.[1]- Premature crystallization during hot filtration.	- Use the minimum amount of hot solvent required for complete dissolution.[1]- Preheat the filtration apparatus to prevent the product from crashing out on the filter paper.[1]
Colored Impurities in Crystals	Impurities are co-crystallizing with the product.	- Perform a charcoal treatment on the hot solution before crystallization.- Consider a second recrystallization from a different solvent system.

Quantitative Data Summary

The following table presents illustrative data for the purification of Lugduname, highlighting typical outcomes from different purification strategies. Note: This data is for comparative purposes and actual results may vary based on experimental conditions.

Purification Method	Starting Purity (Crude)	Final Purity (HPLC)	Typical Yield	Key Advantages	Key Disadvantages
Recrystallization	75-85%	95-98%	60-80%	Simple, scalable, cost-effective for removing major impurities.	Can have lower recovery; may not remove closely related impurities.
Flash Column Chromatography	75-85%	90-97%	50-70%	Good for removing a wide range of impurities.	Can be time-consuming and use large volumes of solvent.
Preparative HPLC	90-95%	>99%	70-90% (of loaded material)	High resolution and purity.	Lower throughput, more expensive solvents and equipment.

Experimental Protocols

General Recrystallization Protocol for Lugduname

• Dissolution: In an Erlenmeyer flask, dissolve the crude Lugduname in a minimal amount of a suitable "good" solvent (e.g., ethanol) by heating gently.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-heated funnel.

• Addition of Anti-solvent: While the solution is still hot, slowly add a "anti-solvent" (e.g., deionized water) dropwise until the solution becomes slightly turbid.

• Clarification: Add a few drops of the "good" solvent back into the hot solution until the turbidity just disappears.

• Cooling: Allow the flask to cool slowly to room temperature, then place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent mixture.

• Drying: Dry the purified crystals under vacuum.

General Reversed-Phase HPLC Protocol for Lugduname Purity Analysis

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to improve peak shape. A typical gradient might be 10-90% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 210 nm or 275 nm.

• Procedure:

  • Prepare a standard solution of Lugduname in the mobile phase.

  • Inject the sample into the HPLC system.

  • Record the chromatogram and integrate the peak areas.

  • Calculate purity as the percentage of the main peak area relative to the total peak area.

Mandatory Visualizations

Caption: Workflow for the purification and analysis of Lugduname.

Caption: Troubleshooting logic for common HPLC purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]

Technical Support Center: Managing Lugduname Degradation During Storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of Lugduname to minimize degradation and ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for storing Lugduname?

A1: For long-term storage (months to years), it is recommended to store Lugduname at -20°C. For short-term storage (days to weeks), 0-4°C is acceptable.[1][2] Stock solutions should also be stored at -80°C for long-term use (up to a year) or at -20°C for shorter periods.[2]

Q2: How should I handle Lugduname upon receipt?

A2: Lugduname is typically shipped at ambient temperature and is stable for a few weeks under these conditions.[3] Upon receipt, it is best practice to date the container and store it at the recommended temperature as soon as possible.

Q3: What are the primary factors that can cause Lugduname to degrade?

A3: Based on its chemical structure, which contains a guanidinium (B1211019) group and a carboxylic acid moiety, Lugduname is potentially susceptible to degradation via several pathways:

• Hydrolysis: The guanidinium group and the amide linkage could be susceptible to hydrolysis, especially in non-neutral pH conditions.

• Thermal Degradation: Like many complex organic molecules, exposure to high temperatures can lead to decomposition. Studies on other artificial sweeteners have shown degradation at elevated temperatures.

• Photodegradation: Exposure to light, particularly UV radiation, can be a factor in the degradation of complex organic molecules. While specific studies on Lugduname are not available, this is a common degradation pathway for many research chemicals.

• Oxidation: The presence of oxidizing agents could potentially lead to the degradation of the molecule.

Q4: What are the visible signs of Lugduname degradation?

A4: While specific degradation products of Lugduname are not well-documented in publicly available literature, general signs of chemical degradation can include:

• Change in color: A noticeable change from its initial appearance.

• Clumping or change in texture: For the powdered form.

• Inconsistent experimental results: A decrease in the expected biological activity or potency of the compound.

Q5: How can I check the purity of my stored Lugduname?

A5: To verify the purity of your Lugduname sample, especially if you suspect degradation, you can use analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector like a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS).[4][5][6] These methods are sensitive and can separate and quantify the parent compound and potential degradation products.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and use of Lugduname.

Problem	Possible Cause	Recommended Solution
Loss of Sweetness/Potency in Experiments	Degradation of Lugduname due to improper storage.	- Verify that the compound has been stored at the recommended temperature (-20°C for long-term). - Prepare fresh stock solutions from a new or properly stored batch of Lugduname. - Perform an analytical check of the compound's purity using HPLC-MS or a similar technique.
Inconsistent Results Between Experiments	Partial degradation of a stock solution.	- Aliquot stock solutions into smaller, single-use volumes to avoid repeated freeze-thaw cycles. - Always use fresh or properly stored aliquots for each experiment. - If using older stock solutions, re-qualify their concentration and purity before use.
Visible Change in Appearance of Solid Lugduname	Potential degradation due to exposure to light, moisture, or elevated temperatures.	- Discard the product if significant changes in color or texture are observed. - Ensure that the storage container is properly sealed and stored in a dark, dry environment at the correct temperature.[3]
Precipitation in Stock Solution	Poor solubility or degradation leading to insoluble products.	- Ensure the solvent is appropriate and the concentration is within the solubility limits of Lugduname. - If precipitation occurs after storage, gently warm and vortex the solution to try and redissolve the compound. If it does not redissolve, it may be a sign of degradation, and a fresh solution should be prepared.

Quantitative Data Summary

The following table summarizes the recommended storage conditions for Lugduname.

Storage Type	Temperature	Duration	Reference
Long-term (Solid)	-20°C	Months to Years	[1][2]
Short-term (Solid)	0-4°C	Days to Weeks	[1]
Long-term (Stock Solution)	-80°C	Up to 1 Year	[2]
Short-term (Stock Solution)	-20°C	Months	[1]

Experimental Protocols

Protocol: General Stability Study of Lugduname in Solution

This protocol outlines a general method for assessing the stability of Lugduname in a specific solvent system under various conditions.

1. Materials:

• Lugduname
• High-purity solvent (e.g., DMSO, water, buffer of interest)
• HPLC-grade solvents for mobile phase
• Analytical balance
• Volumetric flasks and pipettes
• HPLC system with a suitable detector (e.g., UV, CAD, or MS)
• Temperature-controlled chambers/incubators
• Light-protective containers (e.g., amber vials)

2. Procedure:

• Stock Solution Preparation: Accurately weigh a known amount of Lugduname and dissolve it in the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).
• Sample Preparation: Aliquot the stock solution into several vials for each storage condition to be tested (e.g., -20°C, 4°C, room temperature, elevated temperature like 40°C). Include a set of vials protected from light.
• Time Points: Define the time points for analysis (e.g., 0, 24, 48, 72 hours, 1 week, 1 month).
• Initial Analysis (T=0): Immediately analyze an aliquot of the freshly prepared stock solution using a validated HPLC method to determine the initial concentration and purity of Lugduname. This will serve as the baseline.
• Storage: Store the prepared aliquots under the different specified conditions.
• Analysis at Time Points: At each designated time point, retrieve one aliquot from each storage condition. Allow it to equilibrate to room temperature before analysis. Analyze the samples using the same HPLC method as for the initial analysis.
• Data Analysis: Compare the peak area or concentration of Lugduname at each time point to the initial (T=0) value. Calculate the percentage of Lugduname remaining. The appearance of new peaks in the chromatogram may indicate the formation of degradation products.

3. HPLC Method Development (General Example):

• Column: A C18 reversed-phase column is a common starting point for small molecule analysis.
• Mobile Phase: A gradient of water and acetonitrile, both with a small amount of a modifier like formic acid or ammonium (B1175870) acetate (B1210297) to improve peak shape, is often effective.
• Detection: Mass spectrometry (MS) is highly specific and sensitive for detecting the parent compound and identifying unknown degradation products. Charged Aerosol Detection (CAD) is a universal detector that can be used if an MS is not available. UV detection may be possible but might lack sensitivity depending on the chromophore of Lugduname.

Visualizations

Signaling Pathway of Lugduname's Sweet Taste Perception

Caption: Simplified signaling pathway of Lugduname-induced sweet taste perception.

Experimental Workflow for Lugduname Stability Assessment

Caption: Workflow for evaluating the stability of Lugduname under different storage conditions.

Logical Flow for Troubleshooting Lugduname Degradation Issues

Caption: A logical diagram for troubleshooting issues related to Lugduname degradation.

References

• 1. Thermal and rheological study of artificial and natural powder tabletop sweeteners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lugduname_TargetMol [targetmol.com]
• 3. medkoo.com [medkoo.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 6. Determination of nine high-intensity sweeteners in various foods by high-performance liquid chromatography with mass spectrometric detection - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Unraveling the Extraordinary Sweetness of Lugduname: A Comparative Analysis

Lugduname, a synthetic guanidinocarboxylic acid, stands as one of the most potent sweetening agents known to science, with an estimated sweetness potency ranging from 220,000 to 300,000 times that of sucrose (B13894).[1] This remarkable intensity places it in a class of its own when compared to other commercially available natural and artificial sweeteners. This guide provides a comprehensive comparison of Lugduname's sweetness potency against other sweeteners, supported by established experimental protocols for sweetness evaluation and an overview of the underlying physiological pathways of sweet taste perception.

Sweetness Potency: A Quantitative Comparison

The relative sweetness of various compounds is typically measured against sucrose, which serves as the standard with a sweetness value of 1. The following table summarizes the sweetness potency of Lugduname and a selection of other common sweeteners.

Sweetener	Type	Relative Sweetness to Sucrose
Lugduname	Artificial	220,000 - 300,000[1]
Advantame	Artificial	20,000 - 47,700[2][3]
Neotame	Artificial	7,000 - 13,000[4][5][6]
Thaumatin	Natural	2,000 - 3,000
Sucralose	Artificial	600[7]
Stevia (Rebaudioside A)	Natural	200 - 400
Aspartame	Artificial	200[8]
Acesulfame Potassium (Ace-K)	Artificial	200[7]
Saccharin	Artificial	300 - 500[7]
Cyclamate	Artificial	30[9]
Xylitol	Sugar Alcohol	1
Erythritol	Sugar Alcohol	0.7
Fructose	Natural Sugar	1.1 - 1.5[8]
Glucose	Natural Sugar	0.74
Sucrose	Reference	1

Experimental Protocol: Determination of Sweetness Potency

The quantification of a substance's sweetness is achieved through rigorous sensory evaluation protocols involving trained human panelists. A common methodology is the determination of the "percent sucrose equivalent," which establishes the concentration of a sweetener that provides the same perceived sweetness as a reference sucrose solution.

Methodology: Sensory Panel Evaluation for Relative Sweetness

1. Panelist Selection and Training:

• Recruit a panel of individuals (typically 10-15) who have been screened for their ability to detect and differentiate basic tastes.

• Train the panelists to recognize and rate the intensity of sweetness using a standardized scale, often a 15-cm line scale anchored with sucrose solutions of varying concentrations (e.g., 2% to 15%).[10]

2. Sample Preparation:

• Prepare a series of aqueous solutions of the test sweetener at different concentrations.

• Prepare a set of reference sucrose solutions with known concentrations (e.g., 1%, 2%, 5%, 8%, 10%).

• All solutions should be prepared with purified, tasteless water and presented to panelists at a controlled temperature.

3. Evaluation Procedure:

• Panelists are presented with a series of the test sweetener solutions and the reference sucrose solutions in a randomized and blind manner.

• A common method is the "two-alternative forced-choice" (2-AFC) test, where panelists are asked to identify which of two samples is sweeter.

• Another approach is the "magnitude estimation" method, where panelists assign a numerical value to the sweetness intensity of the test sample relative to a standard reference.[3]

4. Data Analysis and Dose-Response Curve:

• The data collected from the sensory panel is used to construct a dose-response curve for the test sweetener.[2] This curve plots the perceived sweetness intensity against the concentration of the sweetener.

• By comparing the dose-response curve of the test sweetener to that of sucrose, the concentration of the test sweetener that elicits the same sweetness intensity as a specific sucrose concentration can be determined.

• The relative sweetness is then calculated as the ratio of the sucrose concentration to the equi-sweet concentration of the test sweetener.

Fig. 1: Workflow for determining the relative sweetness of a compound.

The Physiology of Sweet Taste: A Signaling Cascade

The perception of sweet taste is initiated by the binding of sweet molecules to specific G-protein coupled receptors (GPCRs) on the surface of taste receptor cells located in the taste buds. The primary receptor for sweet taste is a heterodimer composed of two protein subunits: T1R2 and T1R3.[4][11]

The binding of a sweetener to the T1R2/T1R3 receptor triggers a cascade of intracellular events:

• Activation of G-protein: The activated receptor activates a G-protein called gustducin.

• Enzyme Activation: Gustducin, in turn, activates the enzyme phospholipase C-β2 (PLC-β2).

• Second Messenger Production: PLC-β2 catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Release: IP3 binds to IP3 receptors on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca2+) into the cytoplasm.

• Channel Opening and Depolarization: The increase in intracellular Ca2+ activates a transient receptor potential channel called TRPM5. The opening of TRPM5 allows an influx of sodium ions (Na+), leading to the depolarization of the taste receptor cell.

• Neurotransmitter Release: Depolarization triggers the release of neurotransmitters, such as ATP, which then activate afferent nerve fibers that transmit the sweet taste signal to the brain for processing.

Fig. 2: Simplified diagram of the sweet taste signal transduction pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 3. researchgate.net [researchgate.net]
• 4. Sweet Taste Signaling: The Core Pathways and Regulatory Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Sweet Taste Is Complex: Signaling Cascades and Circuits Involved in Sweet Sensation [frontiersin.org]
• 6. Structure, function, and signaling of taste G-protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. refp.cohlife.org [refp.cohlife.org]
• 8. Optimal sensory evaluation protocol to model concentration–response curve of sweeteners [agris.fao.org]
• 9. How do they measure the sweetness of sugar substitutes? [slate.com]
• 10. The Sweetener Book [sweetenerbook.com]
• 11. pnas.org [pnas.org]

Sweet Taste Receptors: A Comparative Analysis of Lugduname and Sucralose Binding Affinity

In the realm of high-potency sweeteners, Lugduname and sucralose (B1001) stand out for their intense sweetness, far surpassing that of sucrose. This guide provides a detailed comparison of their interaction with the sweet taste receptor, T1R2/T1R3, focusing on receptor binding affinity, experimental methodologies, and the subsequent signaling cascade. This information is crucial for researchers and professionals in drug development and food science seeking to understand the molecular basis of sweet taste perception.

Quantitative Comparison of Sweetener Potency

Sweetener	Relative Sweetness (compared to Sucrose)	Receptor Binding Affinity (EC50)
Lugduname	220,000 - 300,000x[1]	Not available in the literature
Sucralose	385 - 650x	Micromolar (µM) range[2]

Experimental Protocols

The determination of sweetener interaction with the T1R2/T1R3 receptor involves various in vitro techniques. Below are detailed methodologies for key experiments.

Cell-Based Functional Assay (Calcium Mobilization Assay)

This assay is a common method to determine the functional potency of a sweetener by measuring the intracellular calcium increase upon receptor activation.

1. Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), penicillin, and streptomycin.

• Cells are transiently co-transfected with plasmids encoding the human T1R2 and T1R3 receptor subunits and a promiscuous G-protein alpha subunit (e.g., Gα16). This G-protein is essential to couple the receptor activation to the intracellular calcium signaling pathway in HEK293 cells.[3]

2. Calcium Imaging:

• Transfected cells are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM.

• The cells are then exposed to varying concentrations of the sweetener (e.g., sucralose).

• The change in intracellular calcium concentration is measured using a fluorescence plate reader or a microscope equipped with a calcium imaging system.[3]

3. Data Analysis:

• The fluorescence intensity data is used to generate dose-response curves.

• The EC50 value, representing the concentration of the sweetener that elicits 50% of the maximal response, is calculated from these curves.

Radioligand Binding Assay (Competitive Binding)

While not specifically documented for Lugduname, this is a standard method to determine the binding affinity (Ki) of an unlabeled ligand by measuring its ability to displace a radiolabeled ligand from the receptor.

1. Membrane Preparation:

• Cells expressing the T1R2/T1R3 receptor are harvested and homogenized.

• The cell membranes are isolated by centrifugation.

2. Binding Reaction:

• The membranes are incubated with a known concentration of a radiolabeled antagonist (a compound that binds to the receptor but does not activate it) and varying concentrations of the unlabeled sweetener (the competitor).

3. Measurement and Analysis:

• The amount of radiolabeled ligand bound to the receptor is measured using a scintillation counter.

• The data is used to generate a competition curve, from which the IC50 (the concentration of the sweetener that displaces 50% of the radiolabeled ligand) is determined.

• The inhibitory constant (Ki) is then calculated using the Cheng-Prusoff equation.

Molecular Interactions and Binding Sites

Studies have indicated that sucralose binds to a pocket within the Venus Flytrap Module (VFT) of the T1R2 subunit of the sweet taste receptor.[4][5][6] The binding of a sweetener to this site is believed to induce a conformational change in the receptor, initiating the downstream signaling cascade. While the precise binding mode of Lugduname is not elucidated, its guanidine (B92328) and acetic acid functional groups are thought to be critical for its potent interaction with the receptor.

Signaling Pathway of Sweet Taste Perception

The binding of a sweetener to the T1R2/T1R3 receptor triggers a well-defined intracellular signaling pathway, leading to the perception of sweetness.

References

• 1. youtube.com [youtube.com]
• 2. A receptor-based assay to study the sweet and bitter tastes of sweeteners and binary sweet blends: the SWEET project - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interactions between the human sweet-sensing T1R2-T1R3 receptor and sweeteners detected by saturation transfer difference NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms for Sweetness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]

The Intricate Dance of Structure and Sweetness: A Comparative Guide to Guanidine-Based Sweeteners

For researchers, scientists, and professionals in drug development, the quest for novel, high-potency sweeteners is a continuous journey. Among the diverse classes of sweet-tasting molecules, guanidine (B92328) derivatives have emerged as a fascinating group, exhibiting a wide range of sweetness potencies. Understanding the nuanced relationship between their chemical structure and biological activity is paramount for the rational design of new and improved sweeteners. This guide provides a comprehensive comparison of guanidine sweeteners, supported by experimental data and detailed methodologies, to illuminate the key structural features that govern their sweet taste.

Unveiling the Sweetness: A Quantitative Comparison

The sweetness of a compound is typically quantified relative to sucrose (B13894), expressed as the Relative Sweetness (RS) value. An RS of 1 indicates sweetness equivalent to sucrose, while a higher value signifies greater potency. The following table summarizes the RS values for a series of 30 guanidine derivatives, as reported in seminal studies by Tinti and Nofre and later analyzed by Singh et al. (2014).[1][2][3][4] This dataset provides a valuable platform for dissecting the structural determinants of sweetness in this chemical class.

Compound Number	Guanidine Derivative	log(RS)	Relative Sweetness (RS)
1	N-Acetylguanidine	0.30	2
2	N,N-Dimethylguanidine	0.48	3
3	N-Methyl-N'-cyanoguanidine	0.60	4
4	N-Phenylguanidine	1.00	10
5	N-(4-Methylphenyl)guanidine	1.18	15
6	N-(4-Methoxyphenyl)guanidine	1.30	20
7	N-(4-Chlorophenyl)guanidine	1.48	30
8	N-(4-Nitrophenyl)guanidine	2.00	100
9	N-(4-Cyanophenyl)guanidine	2.30	200
10	N-(3-Nitrophenyl)guanidine	1.70	50
11	N-(3-Cyanophenyl)guanidine	1.85	71
12	N-(3-Methylphenyl)guanidine	1.08	12
13	N-(3-Methoxyphenyl)guanidine	1.20	16
14	N-(3-Chlorophenyl)guanidine	1.30	20
15	N-(2-Methylphenyl)guanidine	0.70	5
16	N-(2-Methoxyphenyl)guanidine	0.78	6
17	N-(2-Chlorophenyl)guanidine	0.90	8
18	N,N'-Diphenylguanidine	1.60	40
19	N-(Carboxymethyl)-N'-(4-cyanophenyl)guanidine	4.30	20000
20	N-(Carboxymethyl)-N'-(4-nitrophenyl)guanidine	4.00	10000
21	N-(Carboxymethyl)-N'-(4-chlorophenyl)guanidine	3.48	3000
22	N-(Carboxymethyl)-N'-(4-methylphenyl)guanidine	3.18	1500
23	N-(Carboxymethyl)-N'-(4-methoxyphenyl)guanidine	3.30	2000
24	N-(Carboxymethyl)-N'-(3-nitrophenyl)guanidine	3.70	5000
25	N-(Carboxymethyl)-N'-(3-cyanophenyl)guanidine	3.85	7000
26	N-(Carboxymethyl)-N'-(3-chlorophenyl)guanidine	3.30	2000
27	N-(Carboxymethyl)-N'-(3-methylphenyl)guanidine	3.08	1200
28	N-(Carboxymethyl)-N'-(3-methoxyphenyl)guanidine	3.20	1600
29	N-(Carboxymethyl)-N'-phenylguanidine	3.00	1000
30	N-(Carboxymethyl)-N'-(2-chlorophenyl)guanidine	2.90	800

Deciphering the Structure-Activity Relationship (SAR)

The data presented in the table reveals several key insights into the SAR of guanidine sweeteners:

• The Guanidinium (B1211019) Core: The positively charged guanidinium group is a crucial pharmacophore for eliciting a sweet taste. It is believed to interact with a negatively charged residue in the sweet taste receptor.

• Aromatic Substitution: The presence of an aromatic ring directly attached to one of the guanidine nitrogens is a common feature in potent guanidine sweeteners. The nature and position of substituents on this ring dramatically influence sweetness.

  • Electron-Withdrawing Groups: The most potent compounds in this series possess strongly electron-withdrawing groups, such as cyano (-CN) and nitro (-NO2), at the para-position of the phenyl ring (compounds 9 and 8). This suggests that a reduction in electron density on the aromatic ring enhances the interaction with the receptor.

  • Positional Isomers: The position of the substituent on the phenyl ring is critical. Para-substituted compounds are generally sweeter than their meta- and ortho-counterparts. For example, N-(4-Nitrophenyl)guanidine (RS=100) is significantly sweeter than N-(3-Nitrophenyl)guanidine (RS=50).

• The Carboxymethyl Group: The introduction of a carboxymethyl group (-CH2COOH) on the other nitrogen of the guanidine core leads to a dramatic increase in sweetness potency (compare compounds 4-18 with 19-30). This group likely provides an additional binding interaction with the sweet taste receptor, possibly through hydrogen bonding.

• Hydrophobicity: While electronic effects appear dominant, hydrophobicity also plays a role. The increase in sweetness from N-phenylguanidine to N-(4-methylphenyl)guanidine suggests that a certain degree of lipophilicity in the para-position can be beneficial.

Experimental Corner: How Sweetness is Measured

The determination of relative sweetness is a complex process that relies on sensory evaluation by trained human panelists. The data for the guanidine derivatives presented here were likely obtained using a method similar to the following standardized protocol.

Experimental Protocol: Sensory Evaluation of Sweeteners

Objective: To determine the relative sweetness (RS) of a test compound compared to a standard sucrose solution.

Panelists: A panel of 8-12 trained sensory assessors with demonstrated ability to discriminate and scale sweetness intensity.

Materials:

• Test compounds dissolved in deionized, purified water.

• Reference sucrose solutions of varying concentrations (e.g., 2%, 4%, 6%, 8%, 10% w/v).

• Deionized, purified water for rinsing.

• Unsalted crackers or bread for palate cleansing.

Methodology (Magnitude Estimation):

• Training: Panelists are trained to use a ratio scaling method, such as magnitude estimation. They are presented with a reference sucrose solution (e.g., 5% sucrose) and are asked to assign it a specific intensity value (e.g., 100).

• Sample Presentation: Panelists are presented with a series of test compound solutions at different concentrations, one at a time, in a randomized order.

• Evaluation: For each test sample, panelists rinse their mouths with purified water, taste the sample, and assign a numerical value to its sweetness intensity relative to the reference sucrose solution. For example, if a sample is perceived as twice as sweet as the reference, it would be rated as 200.

• Data Analysis: The geometric mean of the intensity ratings for each concentration of the test compound is calculated. The concentration of the test compound that is perceived as equally sweet to a specific concentration of the sucrose reference is determined by interpolation from a plot of log(concentration) versus log(sweetness intensity).

• RS Calculation: The Relative Sweetness (RS) is calculated using the following formula: RS = (Concentration of Sucrose) / (Concentration of Test Compound at Equal Sweetness)

The following diagram illustrates the general workflow for determining the relative sweetness of a compound.

Caption: Workflow for determining relative sweetness.

The Molecular Target: Sweet Taste Receptor Signaling

The sensation of sweet taste is initiated by the binding of sweet molecules to a specific G-protein coupled receptor (GPCR) called the T1R2/T1R3 receptor, located on the surface of taste cells in the taste buds. Guanidine sweeteners are believed to activate the same general signaling pathway as other sweeteners.

Upon binding of a guanidine sweetener to the T1R2/T1R3 receptor, a conformational change is induced in the receptor. This change activates a heterotrimeric G-protein called gustducin (B1178931). The activated alpha-subunit of gustducin then stimulates the enzyme phospholipase C-beta2 (PLCβ2). PLCβ2 catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor (IP3R3) on the endoplasmic reticulum, leading to the release of intracellular calcium ions (Ca2+). The increased intracellular Ca2+ concentration activates the transient receptor potential cation channel subfamily M member 5 (TRPM5), a monovalent-selective cation channel. The influx of sodium ions (Na+) through TRPM5 depolarizes the taste cell, which in turn leads to the release of neurotransmitters, such as ATP, that signal to the gustatory nerve fibers, ultimately leading to the perception of sweetness in the brain.

The following diagram illustrates the signaling pathway for sweet taste perception initiated by guanidine sweeteners.

Caption: Guanidine sweetener signaling pathway.

References

• 1. Rating of sweetness by molar refractivity and ionization potential: QSAR study of sucrose and guanidine derivatives [scielo.org.za]
• 2. Rating of sweetness by molar refractivity and ionization potential: QSAR study of sucrose and guanidine derivatives [scielo.org.za]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Comparative Toxicity of Lugduname and Other Artificial Sweeteners: A Guide for Researchers

A comprehensive analysis of the toxicological profiles of Lugduname, Aspartame, Sucralose, Saccharin, and Neotame, intended for researchers, scientists, and drug development professionals.

This guide provides a comparative overview of the toxicity of the extremely potent artificial sweetener Lugduname and other commercially available artificial sweeteners. Due to the limited publicly available toxicological data for Lugduname, this guide emphasizes the established safety profiles of Aspartame, Sucralose, Saccharin, and Neotame, supported by quantitative data, experimental methodologies, and metabolic pathway diagrams.

Quantitative Toxicity Data

The following table summarizes the key quantitative toxicity data for the selected artificial sweeteners. The Median Lethal Dose (LD50) represents the dose required to be lethal to 50% of a tested population, and the Acceptable Daily Intake (ADI) is an estimate of the amount of a substance that can be consumed daily over a lifetime without presenting an appreciable risk to health.

Sweetener	LD50 (Oral, Rat)	Acceptable Daily Intake (ADI)
Lugduname	Not Established	Not Established
Aspartame	> 4,000 mg/kg	40 mg/kg body weight (WHO/JECFA)[1][2][3], 50 mg/kg body weight (FDA)[1][4]
Sucralose	> 10,000 mg/kg[5][6]	15 mg/kg body weight (WHO/JECFA & EU)[7][8][9], 5 mg/kg body weight (FDA)[10]
Saccharin	14,200 mg/kg (Sodium Salt)[11]	9 mg/kg body weight (EFSA)[12][13][14]
Neotame	Not Established (Considered safe)	0.3 mg/kg body weight (US)[15], 2 mg/kg body weight (EU)[15][16]

Note on Lugduname: Lugduname is one of the most potent sweetening agents known, estimated to be 220,000 to 300,000 times sweeter than sucrose. It was developed in 1996 but has not been approved for use in foods due to limited safety and toxicological data.

Experimental Protocols for Toxicity Testing

The determination of acute oral toxicity, including the LD50 value, is typically conducted following standardized guidelines to ensure reproducibility and comparability of data. The most widely accepted protocol is the OECD Guideline for the Testing of Chemicals, No. 420: Acute Oral Toxicity - Fixed Dose Procedure.

General Experimental Workflow for Acute Oral Toxicity (OECD 420)

The following diagram illustrates the general workflow for an acute oral toxicity study based on the OECD 420 guideline.

General workflow for an acute oral toxicity study.

Key aspects of the protocol include:

• Animal Model: Typically, rats of a specific strain are used.

• Dosing: The test substance is administered orally via gavage to fasted animals.

• Dose Levels: A sighting study is first conducted to determine the appropriate starting dose for the main study, which uses a series of fixed dose levels.

• Observation: Animals are observed for a period of 14 days for signs of toxicity, including changes in behavior, body weight, and any mortality.

• Necropsy: At the end of the observation period, a gross necropsy is performed to examine for any abnormalities in organs and tissues.

Signaling and Metabolic Pathways

The biological effects of artificial sweeteners are intrinsically linked to their metabolism and interaction with cellular signaling pathways.

Aspartame Metabolism

Aspartame is fully metabolized in the gastrointestinal tract into its constituent components: aspartic acid, phenylalanine, and methanol. These are then absorbed and enter their respective metabolic pathways.

Metabolic breakdown of Aspartame.

Sucralose and Sweet Taste Receptor Signaling

Sucralose is largely not metabolized and is excreted unchanged.[9] Its sweet taste is mediated by the T1R2/T1R3 sweet taste receptors on the tongue. Activation of these G-protein coupled receptors initiates a signaling cascade that leads to the perception of sweetness.

References

• 1. researchgate.net [researchgate.net]
• 2. OECD Guideline 420: Acute oral Toxicity - Fixed Dose Procedure | PPTX [slideshare.net]
• 3. researchgate.net [researchgate.net]
• 4. catalog.labcorp.com [catalog.labcorp.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. testinglab.com [testinglab.com]
• 8. Neotame - Wikipedia [en.wikipedia.org]
• 9. A step-by-step approach for assessing acute oral toxicity without animal testing for additives of quasi-drugs and cosmetic ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Guanidinoacetic acid in human nutrition: Beyond creatine synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. Sweet Taste Adaptation to Sugars, Sucralose, and Their Blends: A Human and Rodent Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The LD50 Test - NZAVS | Ending Animal Experimentation [nzavs.org.nz]
• 15. oecd.org [oecd.org]
• 16. journals.physiology.org [journals.physiology.org]

Comparative Analysis of Lugduname's Gustatory Profile: A Focus on Cross-Reactivity with Non-Sweet Taste Receptors

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative overview of the taste receptor interactions of lugduname, one of the most potent sweetening agents known. While lugduname's primary interaction is with the sweet taste receptor, this document explores its potential cross-reactivity with other taste modalities. It is critical to note that, to date, there is a significant absence of published, peer-reviewed experimental data specifically quantifying the cross-reactivity of lugduname with bitter, sour, salty, and umami taste receptors. The information presented herein is based on the established principles of taste perception, data from other artificial sweeteners, and anecdotal observations regarding lugduname's taste profile. This guide also outlines the standard experimental protocols required to definitively characterize lugduname's full gustatory profile.

Quantitative Data on Taste Receptor Interactions

Due to the lack of specific experimental data for lugduname's cross-reactivity, the following table provides a comparative framework. It highlights the known interactions of other representative sweeteners to offer a potential, albeit speculative, context for lugduname, which belongs to the guanidine-based sweetener family.

Sweetener Class	Representative Compound(s)	Primary Taste Receptor Target (Sweet)	Known Cross-Reactivity with Other Taste Receptors	Supporting Experimental Evidence
Guanidine-based	Lugduname	T1R2/T1R3	No quantitative data available. Anecdotal reports suggest a possible transient sour sensation and a lack of bitter aftertaste.	Not available in peer-reviewed literature.
Sulfonamide-based	Saccharin (B28170), Acesulfame-K	T1R2/T1R3	Activates several bitter taste receptors (TAS2Rs), notably TAS2R31 and TAS2R43, leading to a characteristic bitter aftertaste.[1][2]	Cellular-based assays using heterologous expression of TAS2Rs and human sensory panel studies have confirmed this dual activation.[2]
Peptide-based	Aspartame	T1R2/T1R3	Generally considered to have a clean sweet taste with minimal bitterness. Some studies suggest potential for weak activation of certain TAS2Rs at very high concentrations.	In vitro functional assays and extensive sensory evaluations.
Glycoside-based	Steviol (B1681142) glycosides (e.g., Stevioside, Rebaudioside A)	T1R2/T1R3	Known to elicit bitter and sometimes licorice-like off-tastes through the activation of specific TAS2Rs.	Receptor assays and sensory panel data have identified the specific steviol glycosides responsible for off-tastes and their interaction with bitter receptors.[3]

Experimental Protocols for Assessing Taste Receptor Cross-Reactivity

To ascertain the cross-reactivity of lugduname with non-sweet taste receptors, a combination of in vitro and in vivo experimental approaches would be necessary. The following are detailed methodologies that could be employed.

In Vitro Cellular-Based Assays Using Heterologous Expression Systems

This method allows for the direct testing of lugduname's ability to activate or inhibit specific taste receptors in a controlled cellular environment.

• Objective: To determine if lugduname can activate or modulate the activity of human bitter (TAS2Rs), sour (PKD2L1), umami (T1R1/T1R3), and salty (ENaC) taste receptors.

• Methodology:

  • Cell Line and Receptor Expression: Human Embryonic Kidney (HEK293) cells, which do not endogenously express taste receptors, are transiently or stably transfected with the genes encoding the specific human taste receptor(s) of interest (e.g., a panel of the 25 known human TAS2Rs, the T1R1/T1R3 umami receptor, the PKD2L1 sour receptor, or the subunits of the ENaC salty taste receptor). A promiscuous G protein, such as Gα16/gust44, is often co-expressed to couple the receptor activation to a downstream signaling pathway.

  • Calcium Imaging: Transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

  • Compound Application: A baseline fluorescence is established, after which lugduname at varying concentrations is applied to the cells. Known agonists for each receptor are used as positive controls, and a vehicle solution is used as a negative control.

  • Data Acquisition and Analysis: Changes in intracellular calcium concentration upon compound application are measured using a fluorescence plate reader or a microscope. An increase in fluorescence indicates receptor activation. Dose-response curves are generated to determine the EC₅₀ (half-maximal effective concentration) of lugduname for each receptor it activates.

Human Sensory Panel Evaluation

This approach provides direct evidence of the perceived taste profile of lugduname in humans.

• Objective: To qualitatively and quantitatively describe the taste profile of lugduname, including any off-tastes (bitter, sour, metallic, etc.) and their intensity.

• Methodology:

  • Panelist Selection and Training: A panel of trained sensory assessors is selected based on their ability to discriminate and scale the intensity of the five basic tastes.

  • Sample Preparation: Solutions of lugduname are prepared at various concentrations, typically iso-sweet with reference sucrose (B13894) solutions. Control samples include sucrose solutions and solutions of sweeteners with known off-tastes (e.g., saccharin for bitterness).

  • Evaluation Procedure: Using standardized sensory evaluation techniques such as Quantitative Descriptive Analysis (QDA) or a rating scale, panelists evaluate the taste attributes of each sample. Attributes to be rated would include sweetness, bitterness, sourness, saltiness, umami, metallic taste, and any other perceived off-tastes. The intensity of each attribute is rated on a labeled magnitude scale.

  • Data Analysis: Statistical analysis (e.g., ANOVA) is performed on the sensory data to determine if there are significant differences in the perceived taste attributes between lugduname and the control solutions.

Signaling Pathways of Taste Receptors

The following diagrams illustrate the canonical signaling pathways for the five basic tastes. Understanding these pathways is crucial for interpreting the results of cellular assays and for elucidating the molecular mechanisms of taste perception.

Figure 1: Sweet Taste Signaling Pathway.

Figure 2: Bitter Taste Signaling Pathway.

Figure 3: Umami Taste Signaling Pathway.

Figure 4: Sour Taste Signaling Pathway.

Figure 5: Salty Taste Signaling Pathway.

References

• 1. sciencedaily.com [sciencedaily.com]
• 2. Bitter Taste Receptors for Saccharin and Acesulfame K - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Analysis of Lugduname and Carrelame as Potent Sweeteners in Swine

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative overview of two of the most potent known sweeteners, Lugduname and Carrelame, with a specific focus on their gustatory effects in pigs (Sus scrofa). The information presented herein is intended to support further research and development in animal feed and pharmaceutical formulations.

Introduction

Lugduname and Carrelame are structurally related guanidine-based artificial sweeteners renowned for their exceptionally high sweetening potency in humans. Research into the gustatory responses of pigs has revealed that these compounds are also highly effective in this species, surpassing the appeal of numerous other natural and artificial sweeteners.[1][2] This finding is of significant interest for the development of palatable feeds and oral medications for swine, potentially improving feed intake, growth performance, and the ease of administering therapeutic agents.

Comparative Performance in Pigs: A Qualitative Overview

A pivotal study by Nofre et al. (2002) evaluated the gustatory responses of pigs to sixty compounds that taste sweet to humans.[1][2] The study concluded that while many sweeteners are less effective in pigs than in humans, Lugduname and Carrelame were identified as the most effective sweeteners for this species.[1][2]

Unfortunately, the detailed quantitative data from this seminal comparative study, such as preference thresholds and consumption ratios, are not publicly available in the reviewed literature. Therefore, a direct quantitative comparison in tabular format cannot be provided at this time. However, the qualitative findings consistently indicate the superior performance of both Lugduname and Carrelame in eliciting a positive gustatory response in pigs.

Mechanism of Action: The Sweet Taste Signaling Pathway

The perception of sweet taste, including that from artificial sweeteners like Lugduname and Carrelame, is primarily mediated by the T1R2/T1R3 G-protein coupled receptor expressed in taste receptor cells on the tongue. Both Lugduname and Carrelame, being guanidine (B92328) derivatives, are believed to act as agonists of this receptor. The binding of these sweeteners to the T1R2/T1R3 receptor initiates an intracellular signaling cascade, as depicted in the following pathway diagram.

Caption: Sweet Taste Signaling Pathway in Taste Receptor Cells.

Experimental Protocols

The primary method for assessing the gustatory preferences of pigs for different taste compounds is the two-bottle preference test, also known as a choice test. The following is a generalized protocol based on methodologies cited in the literature.

Objective: To determine the preference of pigs for a sweetener solution over a control solution (water).

Materials:

• Test compounds: Lugduname, Carrelame

• Solvent: Water

• Experimental animals: Pigs (e.g., weaned piglets), acclimatized to the testing environment.

• Two identical drinking troughs or bottles per pen.

• Measuring cylinders for accurate volume determination.

• Animal weighing scales.

Procedure:

• Acclimatization: House the pigs in the experimental pens for a period of adaptation (e.g., 5-7 days) to minimize stress and novel environment effects. During this period, provide water from both drinkers.

• Training: Familiarize the animals with the testing procedure. This may involve presenting them with a known palatable solution (e.g., a weak sucrose (B13894) solution) versus water to ensure they understand the choice paradigm.

• Testing Phase:

  • For a set period each day (e.g., 24 hours), present the pigs with two drinkers. One contains a specific concentration of the test sweetener (e.g., Lugduname) dissolved in water, and the other contains plain water.

  • The position of the two drinkers should be switched daily to control for side preference.

  • Measure the volume of liquid consumed from each drinker at the end of the period.

  • Repeat the test with different concentrations of the sweetener and with the other test compound (Carrelame).

• Data Analysis:

  • Calculate the preference ratio for each sweetener at each concentration:

    • Preference Ratio = (Volume of sweetener solution consumed) / (Total volume of liquid consumed)

  • A preference ratio significantly above 0.5 indicates a preference for the sweetener solution.

  • Statistical analysis (e.g., t-test or ANOVA) is used to determine the significance of the preference.

Caption: General Workflow for a Two-Bottle Preference Test in Pigs.

Conclusion and Future Directions

The available evidence strongly suggests that both Lugduname and Carrelame are highly potent and effective sweeteners in pigs.[1][2] Their shared guanidine structural motif likely underlies their potent activation of the sweet taste receptor. While a direct quantitative comparison of their performance in pigs is hampered by the lack of publicly available data, their identification as the most effective sweeteners in a large-scale screening study underscores their potential for use in swine nutrition and veterinary medicine.

Future research should aim to replicate and expand upon the findings of Nofre et al. (2002) to establish precise preference thresholds, dose-response curves, and potential synergistic effects of these sweeteners in pigs. Furthermore, long-term studies on the safety, metabolic effects, and impact on growth performance of Lugduname and Carrelame in swine are warranted to fully realize their potential in practical applications.

References

• 1. Gustatory responses of pigs to sixty compounds tasting sweet to humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Assessing the Off-Flavors of Potent Sweeteners

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for assessing the off-flavors of potent sweeteners, with a conceptual focus on highly potent compounds like Lugduname. Due to its status as a research compound, publicly available sensory data on Lugduname is scarce. Therefore, this document outlines the established methodologies for sensory and instrumental analysis of off-flavors in commercially available high-intensity sweeteners, providing a blueprint for the evaluation of novel sweetening agents.

Introduction to Potent Sweeteners and Off-Flavors

Potent sweeteners, also known as high-intensity sweeteners, offer the advantage of providing a sweet taste with few to no calories. However, their taste profiles can differ significantly from sucrose (B13894), often exhibiting undesirable side tastes and aftertastes. Common off-flavors include bitterness, a metallic taste, a chemical or artificial taste, and a lingering sweetness that can be unpleasant.[1][2] These off-flavors are a major hurdle in the development of sugar substitutes that can seamlessly replace sucrose in food, beverage, and pharmaceutical applications.

Lugduname is one of the most potent sweetening agents ever discovered, estimated to be between 220,000 and 300,000 times sweeter than sucrose. Developed in 1996, it remains a compound of interest for structure-activity relationship studies in sweetener development. However, it is not approved for human consumption, and detailed sensory profiles are not publicly available.

This guide will focus on the assessment of off-flavors in widely used sweeteners such as aspartame, acesulfame-K, sucralose, and stevia-derived compounds (e.g., Rebaudioside A), which serve as industry benchmarks.

Comparative Sensory Profiles of High-Intensity Sweeteners

Sensory evaluation by trained human panelists remains the gold standard for characterizing the taste profile of sweeteners. The most common off-flavors associated with high-intensity sweeteners are bitterness and a metallic aftertaste.[1][2] The intensity of these off-flavors can vary significantly between sweeteners.

Table 1: Comparative Off-Flavor Profiles of Selected High-Intensity Sweeteners (Quantitative Descriptive Analysis Data)

Sweetener	Relative Sweetness to Sucrose	Predominant Off-Flavors	Bitter Taste Intensity (Scale: 0-100)	Metallic Taste Intensity (Scale: 0-100)
Sucrose (Reference)	1x	None	1.2	0.8
Aspartame	200x	Slight metallic aftertaste	5.8	8.2
Acesulfame-K	200x	Bitter and metallic aftertaste, especially at high concentrations	25.5	18.5
Saccharin	300-400x	Bitter, metallic, and astringent aftertaste	20.1	15.6
Sucralose	600x	Minimal off-flavor, clean taste profile	3.5	2.1
Rebaudioside A (Stevia)	200-400x	Bitter, licorice-like aftertaste	18.9	3.4

Note: The intensity values are illustrative and compiled from various descriptive analysis studies. Actual values can vary based on the specific study protocol, panelist sensitivity, and concentration of the sweetener.

Signaling Pathways for Sweet and Off-Tastes

The perception of sweet, bitter, and other tastes is initiated by the interaction of taste molecules with specific receptors on the taste buds.

• Sweet Taste: The sweet taste of both sugars and artificial sweeteners is primarily mediated by the T1R2/T1R3 G-protein coupled receptor (GPCR).[3][4][5] Binding of a sweetener to this receptor activates a signaling cascade, leading to the perception of sweetness.

• Bitter Taste: Bitterness is detected by a family of about 25 different T2R GPCRs.[3][6] Some artificial sweeteners, such as acesulfame-K and saccharin, can activate certain T2R receptors in addition to the sweet receptor, which is responsible for their characteristic bitter aftertaste.[7]

• Metallic Taste: The mechanism for metallic taste is less well understood but is thought to involve the activation of ion channels, such as the transient receptor potential vanilloid 1 (TRPV1) receptor, by certain metal ions and some artificial sweeteners.[8]

Figure 1: Simplified signaling pathways for sweet and bitter taste perception.

Experimental Protocols

Sensory Evaluation: Quantitative Descriptive Analysis (QDA)

Objective: To identify and quantify the sensory attributes, including off-flavors, of a potent sweetener.

Methodology:

• Panelist Selection and Training:

  • Recruit 10-12 individuals based on their sensory acuity, ability to describe sensations, and availability.

  • Conduct a comprehensive training program (20-40 hours) to familiarize panelists with the basic tastes, relevant off-flavors (bitter, metallic, chemical), and the scaling techniques.

  • Develop a standardized lexicon of sensory attributes and their definitions with the panel. Reference standards for each attribute should be provided (e.g., caffeine (B1668208) solution for bitterness, ferrous sulfate (B86663) solution for metallic taste).

• Sample Preparation:

  • Prepare aqueous solutions of the test sweetener at various concentrations, equi-sweet to reference sucrose solutions (e.g., 5%, 7.5%, and 10% sucrose).

  • All samples should be prepared with purified, deionized water and presented at a controlled temperature (e.g., 22°C).

  • Samples should be coded with random three-digit numbers to prevent bias.

• Evaluation Procedure:

  • Panelists evaluate the samples in a controlled sensory laboratory environment.

  • A randomized presentation order is used for the samples.

  • Panelists are instructed to take a specific volume of the sample (e.g., 10 mL), hold it in their mouth for a set time (e.g., 10 seconds), and then expectorate.

  • Panelists rate the intensity of each sensory attribute (e.g., sweetness, bitterness, metallic taste, aftertaste) on a 15-cm line scale anchored with "low" and "high".

  • Panelists cleanse their palate with deionized water and unsalted crackers between samples.

• Data Analysis:

  • The intensity ratings from the line scales are converted to numerical data.

  • Analysis of Variance (ANOVA) is used to determine significant differences in the sensory attributes among the sweeteners.

  • Post-hoc tests (e.g., Tukey's HSD) are used for pairwise comparisons.

  • The results are often visualized using spider plots to provide a graphical representation of the sensory profile.

Instrumental Analysis: GC-MS for Volatile Off-Flavor Compounds

Objective: To identify and quantify volatile compounds that may contribute to off-aromas. While the primary off-flavors of sweeteners are taste-related, volatile impurities from synthesis or degradation can contribute to a "chemical" off-flavor.

Methodology:

• Sample Preparation (Solid-Phase Microextraction - SPME):

  • Dissolve a standardized amount of the sweetener in deionized water in a sealed headspace vial.

  • Add an internal standard to the solution.

  • Equilibrate the sample at a controlled temperature (e.g., 60°C) for a set time (e.g., 30 minutes) to allow volatile compounds to partition into the headspace.

  • Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined period (e.g., 20 minutes) to adsorb the volatile compounds.

• GC-MS Analysis:

  • Gas Chromatograph (GC):

    • Injector: Splitless mode, 250°C.

    • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Oven Temperature Program: Start at 40°C, hold for 2 minutes, ramp to 250°C at 5°C/min, and hold for 5 minutes.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 35-400.

    • Scan Mode: Full scan.

• Data Analysis:

  • Identify the separated compounds by comparing their mass spectra to a reference library (e.g., NIST).

  • Quantify the identified compounds by comparing their peak areas to that of the internal standard.

Instrumental Analysis: HPLC for Non-Volatile Sweeteners and Off-Flavor Compounds

Objective: To quantify the potent sweetener itself and identify any non-volatile impurities that could contribute to off-tastes.

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve the sweetener sample in the mobile phase to a known concentration.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Analysis:

  • High-Performance Liquid Chromatograph (HPLC):

    • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: Isocratic or gradient elution with a mixture of a buffer (e.g., phosphate (B84403) buffer, pH 3.0) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The specific ratio or gradient will depend on the sweetener.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Injection Volume: 20 µL.

  • Detector:

    • UV-Vis detector set at a wavelength appropriate for the sweetener (if it has a chromophore).

    • For compounds without a chromophore, a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) can be used.[9]

• Data Analysis:

  • Identify and quantify the sweetener and any impurities by comparing their retention times and peak areas to those of certified reference standards.

Experimental Workflow for Assessing Sweetener Off-Flavors

The following diagram illustrates a typical workflow for a comprehensive assessment of the off-flavors of a novel potent sweetener.

Figure 2: A typical experimental workflow for assessing sweetener off-flavors.

Conclusion

Assessing the off-flavors of potent sweeteners is a multi-faceted process that requires a combination of rigorous sensory evaluation and precise instrumental analysis. While data on novel compounds like Lugduname is not yet widely available, the protocols and comparative data for established sweeteners presented in this guide offer a robust framework for such investigations. By correlating sensory data with the identification of specific chemical compounds and an understanding of the underlying taste signaling pathways, researchers can gain a comprehensive understanding of a sweetener's taste profile. This knowledge is crucial for the development of new sweeteners with improved taste quality and for the effective application of existing sweeteners in various products.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. Sugars, Sweet Taste Receptors, and Brain Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A receptor-based assay to study the sweet and bitter tastes of sweeteners and binary sweet blends: the SWEET project - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Physiology, Taste - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. tools.thermofisher.com [tools.thermofisher.com]

The Potent Sweetener Lugduname: A Review of its In Vitro and In Vivo Profile

Lugduname, a guanidinocarboxylic acid, stands as one of the most potent sweetening agents ever synthesized, with estimates suggesting it is between 200,000 and 300,000 times sweeter than sucrose (B13894). This remarkable potency has led to interest in its mechanisms of action and its physiological effects. This guide provides a comparative overview of the available data on Lugduname's performance in both cellular (in vitro) and whole-organism (in vivo) settings.

Quantitative Efficacy: A Sweetness Comparison

Due to its nature as a sweetener, the primary measure of Lugduname's efficacy is its sweetness intensity relative to sucrose. The following table summarizes the key quantitative data available.

Parameter	In Vitro Data	In Vivo Data	Reference
Sweetness Potency	Not directly measured	200,000-300,000x sucrose
Receptor Affinity (hTAS1R2/hTAS1R3)	High affinity suggested by potency	Not directly measured

Experimental Protocols

A detailed understanding of the methodologies used to assess Lugduname is crucial for interpreting the available data.

In Vitro: Receptor Activation Assays

While specific studies on Lugduname are not extensively detailed in publicly available literature, the general approach to characterizing a novel sweetener in vitro involves expressing the human sweet taste receptor, a heterodimer of the T1R2 and T1R3 proteins, in cultured cells (e.g., HEK293 cells). The binding and activation of this receptor by the sweetener is then measured, often through a calcium imaging assay or a reporter gene assay.

In Vivo: Sensory Panel Testing

The sweetness potency of compounds like Lugduname is determined through sensory panel testing in human subjects. In these studies, trained panelists taste solutions of the sweetener at various concentrations and compare their perceived sweetness to a standard sucrose solution. The concentration at which the sweetener is perceived as equally sweet to the reference sucrose solution is used to calculate its relative sweetness.

Signaling Pathway and Experimental Workflow

The sensation of sweetness is initiated by the binding of a sweet molecule to the T1R2/T1R3 receptor on the surface of taste bud cells. This binding event triggers a cascade of intracellular signals, leading to the perception of sweetness in the brain.

Caption: Simplified Sweet Taste Signaling Pathway

The workflow for evaluating a novel sweetener like Lugduname typically involves a multi-step process, starting from its synthesis and moving through in vitro and in vivo assessments.

Caption: General Workflow for Sweetener Evaluation

Correlating Computational Docking with Experimental Binding of Lugduname to the Sweet Taste Receptor

A Comparative Guide for Researchers

The human sweet taste receptor, a heterodimer of the G protein-coupled receptors (GPCRs) TAS1R2 and TAS1R3, is responsible for the perception of sweetness.[1][2][3] Understanding how intensely sweet molecules like Lugduname, which is estimated to be 220,000 to 300,000 times sweeter than sucrose, interact with this receptor is crucial for the rational design of new sweeteners.[4]

Experimental Binding Analysis: Unveiling Receptor Activation

Experimental assays are the gold standard for determining the biological activity of a compound. For the sweet taste receptor, in vitro functional assays are commonly employed to measure the receptor's response to a ligand. One of the most prevalent methods is the calcium mobilization assay.[5][6]

Experimental Protocol: Calcium Mobilization Assay

This protocol describes the measurement of intracellular calcium mobilization in response to a sweetener in HEK293 cells stably expressing the human TAS1R2/TAS1R3 sweet taste receptor and a G-protein chimera.[7][8][9][10]

1. Cell Culture and Transfection:

• HEK293 cells are cultured and stably co-transfected with plasmids encoding for the human TAS1R2 and TAS1R3 receptor subunits, along with a promiscuous G-protein alpha subunit, such as Gα16, to couple the receptor activation to the calcium signaling pathway.[8][11][12]

2. Cell Plating:

• Transfected cells are seeded into 96-well or 384-well microplates and allowed to adhere and grow for 24-48 hours.

3. Fluorescent Dye Loading:

• The cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, for approximately one hour at 37°C. This dye exhibits a significant increase in fluorescence intensity upon binding to free calcium ions.[5]

4. Compound Preparation:

• A dilution series of the test compound (e.g., Lugduname) and control sweeteners is prepared in an appropriate assay buffer.

5. Automated Fluorescence Reading:

• The microplate is placed in a fluorometric imaging plate reader (FLIPR) or a similar instrument capable of automated liquid handling and kinetic fluorescence reading.

• The instrument records a baseline fluorescence reading before adding the compound.

• The test compounds are automatically added to the wells, and the fluorescence intensity is measured over time to capture the transient increase in intracellular calcium.

6. Data Analysis:

• The change in fluorescence is used to determine the receptor's response.

• Dose-response curves are generated by plotting the fluorescence signal against the logarithm of the compound concentration.

• The EC50 value, which is the concentration of the compound that elicits a half-maximal response, is calculated from the dose-response curve. This value is a measure of the compound's potency.

Computational Docking: Predicting the Binding Interaction

Computational docking is a powerful in silico method used to predict the preferred binding orientation and affinity of a ligand to a receptor.[13] This technique is instrumental in screening large compound libraries and in understanding the molecular basis of ligand-receptor interactions.

Computational Protocol: Molecular Docking of a Ligand to a GPCR

This protocol outlines a general workflow for docking a small molecule like Lugduname to a homology model of the TAS1R2/TAS1R3 receptor.

1. Receptor and Ligand Preparation:

• Receptor: A 3D model of the human TAS1R2/TAS1R3 heterodimer is obtained. Since an experimental structure may not be available, homology modeling using a template of a related GPCR is a common approach. The protein structure is prepared by adding hydrogen atoms, assigning partial charges, and defining the binding site.

• Ligand: The 3D structure of Lugduname is generated and optimized to its lowest energy conformation.

2. Docking Simulation:

• A docking program (e.g., AutoDock, Glide, GOLD) is used to systematically explore the conformational space of the ligand within the defined binding pocket of the receptor.[14]

• The program employs a scoring function to estimate the binding affinity for each generated pose. The scoring function considers various energy terms such as electrostatic interactions, van der Waals forces, and hydrogen bonds.

3. Pose Analysis and Scoring:

• The resulting docking poses are clustered and ranked based on their docking scores. The pose with the lowest energy score is typically considered the most likely binding mode.

• The docking score provides a theoretical estimation of the binding affinity.

4. Molecular Dynamics (MD) Simulation (Optional but Recommended):

• To further refine the docking results and assess the stability of the predicted binding pose, molecular dynamics simulations can be performed.[15][16][17][18][19] MD simulations model the movement of atoms over time, providing insights into the dynamics of the ligand-receptor complex.

Data Presentation: A Comparative Overview

The following table provides a template for summarizing and comparing experimental binding data with computational docking scores. Due to the lack of publicly available data for Lugduname, this section serves as an illustrative example with data for other sweeteners.

Compound	Experimental Binding Affinity (EC50)	Computational Docking Score (kcal/mol)
Sucrose	~30 mM	Data not available
Aspartame	~30 µM	Data not available
Neotame	~1 µM	Data not available
Lugduname	Data not available	Data not available

Visualizing the Correlation and Processes

To better understand the relationship between these methods and the underlying biological processes, the following diagrams are provided.

Caption: Logical relationship between computational prediction and experimental validation.

Caption: Workflow for a calcium mobilization assay.

Caption: Simplified signaling pathway for sweet taste perception.

Conclusion

The synergy between computational docking and experimental binding assays provides a robust framework for understanding ligand-receptor interactions and for the discovery of novel compounds. While a direct quantitative comparison for Lugduname is currently hindered by the lack of publicly available data, the established protocols and workflows presented in this guide offer a clear path forward for such an investigation. Future research focused on generating experimental binding affinities and conducting detailed computational studies on Lugduname will be invaluable for validating predictive models and for the continued development of high-potency sweeteners with desirable sensory profiles.

References

• 1. researchgate.net [researchgate.net]
• 2. bio.libretexts.org [bio.libretexts.org]
• 3. File:Signal Transaction of the Sweet Taste.svg - Wikimedia Commons [commons.wikimedia.org]
• 4. researchgate.net [researchgate.net]
• 5. A receptor-based assay to study the sweet and bitter tastes of sweeteners and binary sweet blends: the SWEET project - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 7. benchchem.com [benchchem.com]
• 8. Correlation between in vitro binding activity of sweeteners to cloned human sweet taste receptor and sensory evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. TAS1R2/TAS1R3 Single-Nucleotide Polymorphisms Affect Sweet Taste Receptor Activation by Sweeteners: The SWEET Project - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. accegen.com [accegen.com]
• 12. researchgate.net [researchgate.net]
• 13. Recent Advances and Applications of Molecular Docking to G Protein-Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pyGOMoDo: GPCRs modeling and docking with python - PMC [pmc.ncbi.nlm.nih.gov]
• 15. LigParGen Server [zarbi.chem.yale.edu]
• 16. Running a Molecular Dynamics (MD) simulation of a protein-ligand complex — openfe-gromacs documentation [openfe-gromacs.readthedocs.io]
• 17. Protocol for Molecular Dynamics Simulations of Proteins [bio-protocol.org]
• 18. Protein-Ligand Complex [mdtutorials.com]
• 19. GROMACS: MD Simulation of a Protein-Ligand Complex [angeloraymondrossi.github.io]

Safety & Regulatory Compliance

Navigating the Disposal of Lugduname: A Guide for Laboratory Professionals

For immediate reference, treat Lugduname as a hazardous chemical waste and follow your institution's specific protocols for hazardous waste disposal. Due to the limited availability of safety and toxicological data, a precautionary approach is essential to ensure the safety of laboratory personnel and the environment.

Lugduname, an artificial sweetener of exceptional potency, is designated for research purposes only and is not intended for human consumption.[1][2] The absence of comprehensive safety data necessitates that its disposal be managed with the same rigor as other potentially hazardous laboratory chemicals. This guide provides a procedural framework for the proper disposal of Lugduname, ensuring compliance with general laboratory safety standards.

Chemical and Physical Properties of Lugduname

A summary of the known quantitative data for Lugduname is presented below. This information is critical for understanding its chemical nature and for making informed decisions regarding its handling and disposal.

Property	Value
Molecular Formula	C₁₈H₁₆N₄O₄[3]
Molecular Weight	352.34 g/mol [1]
Appearance	Powder[1]
Storage Temperature (Powder)	-20°C for up to 3 years[1]
Storage Temperature (In solvent)	-80°C for up to 1 year[1]

Standard Operating Procedure for Lugduname Disposal

The following step-by-step protocol is based on established best practices for the disposal of research chemicals with limited safety information.

Personal Protective Equipment (PPE)

Before handling Lugduname for any purpose, including disposal, ensure the following PPE is worn:

• Safety goggles

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

Waste Segregation and Collection

• Solid Waste:

  • Collect all solid Lugduname waste, including contaminated consumables (e.g., weighing paper, pipette tips, gloves), in a dedicated, clearly labeled hazardous waste container.

  • The container should be made of a material compatible with organic compounds.

• Liquid Waste:

  • Solutions containing Lugduname should be collected in a separate, sealed, and clearly labeled hazardous waste container for organic solvents.

  • Do not dispose of Lugduname solutions down the drain.

Spill Management

In the event of a spill:

• Evacuate the immediate area to prevent further exposure.

• If the spill is significant, notify your laboratory supervisor or environmental health and safety (EHS) office immediately.

• For minor spills, and if you are trained to do so, use an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite) to contain and clean up the spill.

• Collect the absorbent material and any contaminated debris in the designated solid hazardous waste container.

• Thoroughly decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

Labeling and Storage of Waste

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "Lugduname".

• If the waste is a solution, list all components and their approximate concentrations.

• Store the waste containers in a designated, well-ventilated, and secure area, away from incompatible materials, until collection by your institution's EHS personnel.

Final Disposal

• Arrange for the pickup and disposal of the hazardous waste through your institution's EHS office.

• Follow all institutional and local regulations for hazardous waste disposal.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Lugduname.

Figure 1. Decision workflow for the proper disposal of Lugduname waste in a laboratory setting.

References

• 1. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 2. criver.com [criver.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Essential Safety and Logistical Information for Handling Lugduname

Disclaimer: Lugduname is an intensely potent sweetener with limited publicly available safety and toxicological data.[1] It has not been approved for commercial use, and as such, specific handling procedures, personal protective equipment (PPE) requirements, and disposal guidelines have not been officially established. The following guidance is based on established best practices for handling potent, uncharacterized chemical compounds in a laboratory setting.[1][2][3] A thorough risk assessment should be conducted by researchers based on the quantities being used and the specific experimental procedures.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure when handling Lugduname, particularly in its solid, powdered form. The selection of PPE should be based on a comprehensive risk assessment of the planned procedures.[2][3]

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles and Face Shield	Goggles should provide a complete seal around the eyes. A face shield offers an additional layer of protection for the entire face from splashes and airborne particles.[2]
Hand Protection	Double Gloving with Chemically Resistant Gloves	Wear two pairs of gloves, with the outer glove being resistant to a broad range of chemicals (e.g., nitrile or neoprene). The inner glove provides protection if the outer glove is breached.[2]
Body Protection	Chemical-Resistant Laboratory Coat or Apron	A lab coat made of a material resistant to chemical permeation should be worn. For procedures with a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat.
Respiratory Protection	Fit-Tested N95 Respirator or Higher	A minimum of a fit-tested N95 respirator should be used when handling solid Lugduname to prevent inhalation of airborne particles. If the substance is volatile or if aerosol generation is likely, a higher level of protection, such as a full-face respirator with appropriate cartridges or a powered air-purifying respirator (PAPR), is required.[3]
Foot Protection	Closed-toe, non-perforated, and chemically resistant safety shoes	Disposable shoe covers should be worn and changed upon exiting the designated work area to prevent the spread of contamination.[3]

Operational Plan

A systematic approach is critical to ensure safety during the handling and use of a potent, uncharacterized substance like Lugduname.

1. Pre-Operational Checks:

• Designated Area: All work with Lugduname should be performed in a designated area, such as a certified chemical fume hood, to minimize the risk of inhalation and contamination.[2][3]

• Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire extinguisher are readily accessible.[2]

• Waste Containers: Prepare clearly labeled, dedicated hazardous waste containers for solid and liquid waste contaminated with Lugduname.[4][5]

• Review Protocol: Thoroughly review the experimental protocol and all relevant safety guidelines. Use the smallest quantities of the substance necessary for the experiment to minimize waste and potential exposure.[2]

2. Handling Procedures:

• Weighing: When weighing solid Lugduname, use a disposable weigh boat inside a chemical fume hood to contain any airborne particles.[2]

• Solution Preparation: If preparing a solution, add the solvent to the compound slowly to avoid splashing. Keep containers covered when not in immediate use.

• Minimizing Aerosols: All procedures should be performed in a manner that minimizes the creation of aerosols.[6]

3. Post-Operational Cleanup:

• Decontamination: After the experiment is complete, decontaminate all work surfaces with an appropriate solvent.

• PPE Removal: Carefully doff PPE, removing the outer gloves first and disposing of them in the designated hazardous waste container.[2]

• Hand Washing: Hands must be washed thoroughly with soap and water before leaving the laboratory, even if gloves have been worn.[6][7]

Disposal Plan

Proper disposal of chemical waste is crucial to protect human health and the environment. All waste generated from handling Lugduname must be treated as hazardous waste.[2][4]

• Waste Segregation:

  • Solid Waste: Collect unused or expired pure Lugduname powder, contaminated PPE (gloves, disposable lab coats), and contaminated consumables (pipette tips, weigh boats) in a designated, sealed, and clearly labeled hazardous waste container.[4]

  • Liquid Waste: Collect all aqueous and solvent-based solutions containing Lugduname in a dedicated, leak-proof, and shatter-resistant waste container. Do not mix Lugduname waste with other chemical waste streams unless compatibility has been confirmed.[4]

• Container Management:

  • Waste containers must be kept tightly closed except when adding waste.[5]

  • Store waste containers in a designated satellite accumulation area with secondary containment.[5]

• Final Disposal:

  • The final disposal of Lugduname waste must be handled by the institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor.[5]

  • Maintain a detailed inventory of the waste being disposed of, including the chemical name, quantity, and date of generation.[4]

Properties of Lugduname

Property	Value
Chemical Formula	C18H16N4O4
Molar Mass	352.350 g·mol−1
Sweetness Potency	Estimated to be between 220,000 and 300,000 times as sweet as sucrose
Appearance	Not specified in search results
Solubility	Not specified in search results

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of potent chemical compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. General Laboratory Safety Practices - Environmental Health & Safety [ehs.utoronto.ca]
• 7. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]